3-Ethylthiophene-2-carboxylic acid

• CAS: 74965-84-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Ethylthiophene-2-carboxylic acid: Synthesis, Safety, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylthiophene-2-carboxylic acid, a substituted thiophene derivative, is a valuable heterocyclic building block in organic synthesis and medicinal chemistry. Its unique structural and electronic properties, conferred by the electron-rich thiophene ring and the carboxylic acid functionality, make it a versatile precursor for the development of novel therapeutic agents and functional materials. This guide provides a comprehensive overview of its chemical identity, safety data, synthesis, and applications, with a focus on its role in drug discovery and development.

Chemical Identity and Properties

CAS Number: 74965-84-7[1]

Molecular Formula: C₇H₈O₂S[1]

Molecular Weight: 156.20 g/mol [1]

Chemical Structure:

A 2D representation of the chemical structure of 3-Ethylthiophene-2-carboxylic acid.

Property	Value	Source
CAS Number	74965-84-7	[1]
Molecular Formula	C₇H₈O₂S	[1]
Molecular Weight	156.20	[1]
SMILES	CCC1=C(C=CS1)C(=O)O	[1]

Safety and Handling

Although a specific, comprehensive Safety Data Sheet (SDS) for 3-Ethylthiophene-2-carboxylic acid is not available in the search results, data for structurally related thiophene carboxylic acids indicate that it should be handled with care. It is generally classified as an irritant.

General Hazard Information (based on related compounds):

• Acute Toxicity: May be harmful if swallowed.[3]

• Skin Corrosion/Irritation: Causes skin irritation.[3]

• Eye Damage/Irritation: Causes serious eye irritation.[3]

• Respiratory Irritation: May cause respiratory irritation.

Recommended Precautions:

• Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[3][4]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[3][4]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[4]

Synthesis of 3-Ethylthiophene-2-carboxylic acid

The synthesis of 3-Ethylthiophene-2-carboxylic acid can be approached through several established methods for the preparation of thiophene carboxylic acids. A common and effective strategy involves the ortho-lithiation of a substituted thiophene followed by carboxylation.

Conceptual Synthesis Workflow:

A generalized workflow for the synthesis of 3-Ethylthiophene-2-carboxylic acid.

Detailed Experimental Protocol (Hypothetical, based on standard procedures for similar compounds):

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 3-ethylthiophene (1 equivalent) dissolved in anhydrous tetrahydrofuran (THF).

• Lithiation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (n-BuLi) (1.1 equivalents) is added dropwise via the dropping funnel while maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours. The formation of the lithiated intermediate is the crucial step, driven by the directing effect of the ethyl group and the acidity of the proton at the 2-position of the thiophene ring.

• Carboxylation: An excess of freshly crushed dry ice (solid CO₂) is added to the reaction mixture in small portions. The reaction is allowed to slowly warm to room temperature and stirred overnight. The highly nucleophilic lithiated thiophene attacks the electrophilic carbon of the CO₂, forming a carboxylate salt.

• Work-up and Isolation: The reaction is quenched by the slow addition of water. The organic solvent is removed under reduced pressure. The aqueous layer is washed with diethyl ether to remove any unreacted starting material. The aqueous layer is then acidified to a pH of approximately 2 with dilute hydrochloric acid (HCl), leading to the precipitation of the carboxylic acid.

• Purification: The crude product is collected by filtration, washed with cold water, and dried under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to yield pure 3-Ethylthiophene-2-carboxylic acid.

Applications in Drug Discovery and Development

Thiophene-containing compounds are a cornerstone in medicinal chemistry, with numerous approved drugs featuring this heterocyclic scaffold.[5][6] The thiophene ring is often considered a bioisostere of the benzene ring, offering similar structural properties with distinct electronic characteristics that can modulate a compound's pharmacokinetic and pharmacodynamic profile. 3-Ethylthiophene-2-carboxylic acid serves as a versatile starting material for the synthesis of more complex molecules with potential therapeutic activities.

Role as a Pharmacophore and Building Block:

Thiophene derivatives have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[6][7] The carboxylic acid group of 3-Ethylthiophene-2-carboxylic acid can be readily converted into esters, amides, and other functional groups, allowing for the exploration of structure-activity relationships (SAR) in drug discovery campaigns.[8]

Potential Therapeutic Areas:

• Anti-inflammatory Agents: Thiophene carboxylic acids are precursors to non-steroidal anti-inflammatory drugs (NSAIDs).[6] The core structure can be elaborated to target enzymes like cyclooxygenase (COX).

• Anticancer Agents: The thiophene nucleus is present in several anticancer drugs.[7] Derivatives of 3-Ethylthiophene-2-carboxylic acid could be synthesized and evaluated for their cytotoxic effects against various cancer cell lines.

• Antimicrobial Agents: The structural motif of thiophene is found in various antibacterial and antifungal compounds.[7] New derivatives can be synthesized to address the growing challenge of antimicrobial resistance.

Illustrative Synthetic Application in Medicinal Chemistry:

A representative scheme for the derivatization of 3-Ethylthiophene-2-carboxylic acid for biological screening.

This synthetic transformation is fundamental in medicinal chemistry for creating libraries of compounds for high-throughput screening. The choice of the amine component (R-NH₂) is critical and is typically guided by the biological target of interest.

Conclusion

3-Ethylthiophene-2-carboxylic acid is a valuable and versatile chemical entity for researchers in organic synthesis and drug discovery. Its straightforward synthesis and the reactivity of its functional groups provide a robust platform for the creation of novel molecules with diverse applications. While exercising appropriate safety precautions based on the known hazards of related compounds, scientists can effectively utilize this building block to advance the development of new therapeutics and functional materials. Further detailed characterization of its physical and toxicological properties will undoubtedly enhance its utility in the scientific community.

References

• ChemSynthesis. 3-ethylthiophene. Available at: [Link]

• Google Patents. A kind of synthetic method of 2 thiophene acetic acid.
• Google Patents. Thiophene-2-carboxylic-acid derivatives and process for their preparation.

• MDPI. Thiophene-Based Compounds. Available at: [Link]

• NIH National Center for Biotechnology Information. PubChem Compound Summary for CID 818927, 3-Acetylthiophene-2-carboxylic acid. Available at: [Link]

• PubMed Central (PMC). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Available at: [Link]

• ResearchGate. A Novel and Expeditious Approach to Thiophene-3-carboxylates. Available at: [Link]

• ResearchGate. Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. Available at: [Link]

• Semantic Scholar. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Available at: [Link]

• Wikipedia. Thiophene-2-carboxylic acid. Available at: [Link]

• Beilstein Journals. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Available at: [Link]

• Chemistry LibreTexts. Physical Properties of Carboxylic Acids. Available at: [Link]

• Farmacia Journal. NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Available at: [Link]

• Google Patents. Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• NIH National Center for Biotechnology Information. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Available at: [Link]

• PubMed. Practical preparation of ethyl 2-methylthiophene-3-carboxylate. Available at: [Link]

• PubMed. Synthesis and pharmacological activity of benzo[b]thiophene-3-carboxylic acid derivatives. Available at: [Link]

• THE PREPARATION OF CERTAIN ESTERS OF 2-THIOPHENE CARBOXYLIC ACID. Available at: [Link]

Sources

• 1. 74965-84-7|3-Ethylthiophene-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]

The Synthesis of 3-Ethylthiophene-2-carboxylic Acid: A Mechanistic and Practical Guide

Abstract

This technical guide provides an in-depth exploration of the synthetic pathways to 3-Ethylthiophene-2-carboxylic acid, a crucial heterocyclic building block in medicinal chemistry and materials science. The document is structured to provide researchers, chemists, and drug development professionals with a comprehensive understanding of the prevailing synthetic strategies, focusing on the mechanistic underpinnings and practical laboratory considerations. The primary route detailed involves the strategic functionalization of a pre-formed 3-ethylthiophene scaffold, specifically through organometallic intermediates. This guide elucidates the rationale behind the selection of reagents and reaction conditions, offering a self-validating framework for the successful synthesis and characterization of the target molecule.

Introduction: The Significance of Substituted Thiophenecarboxylic Acids

Thiophene-2-carboxylic acid and its derivatives are a class of heterocyclic compounds that have garnered significant attention in the fields of pharmacology and materials science. The thiophene ring, a sulfur-containing aromatic heterocycle, serves as a versatile scaffold. When functionalized with a carboxylic acid group, it provides a key handle for the construction of more complex molecular architectures. Specifically, the 3-ethyl substitution pattern on the thiophene-2-carboxylic acid core can impart desirable lipophilic and steric properties to target molecules, influencing their biological activity and material characteristics.

This guide will focus on the most reliable and scalable methods for the synthesis of 3-Ethylthiophene-2-carboxylic acid, providing a detailed examination of the reaction mechanisms and step-by-step protocols. The primary emphasis will be placed on the organometallic route, which offers high regioselectivity and good yields.

Primary Synthetic Strategy: The Organometallic Pathway

The most robust and widely applicable method for the synthesis of 3-Ethylthiophene-2-carboxylic acid proceeds through a multi-step sequence starting from a suitable precursor. This pathway can be broadly divided into three key stages:

• Synthesis of the 3-Ethylthiophene Scaffold: The journey begins with the preparation of the starting material, 3-ethylthiophene.

• Regioselective Halogenation: Introduction of a halogen, typically bromine, at the 2-position of the thiophene ring. This step is crucial for activating the desired position for subsequent metallation.

• Metallation and Carboxylation: Formation of an organometallic intermediate (either a Grignard or an organolithium reagent) followed by reaction with carbon dioxide to install the carboxylic acid functionality.

This strategic approach ensures precise control over the substitution pattern on the thiophene ring, a critical aspect in the synthesis of complex organic molecules.

Mechanism of the Organometallic Pathway

The core of this synthetic route lies in the umpolung (reversal of polarity) of the C2 carbon of the thiophene ring. Typically, this carbon is electrophilic; however, through the formation of an organometallic intermediate, it is transformed into a potent nucleophile.

The reaction of an organometallic reagent with carbon dioxide is a classic method for the formation of carboxylic acids.[1] The carbon atom in CO2 is electrophilic and is readily attacked by the nucleophilic carbon of the Grignard or organolithium reagent.[1] This nucleophilic addition results in the formation of a magnesium or lithium carboxylate salt. Subsequent acidification in a separate workup step protonates the carboxylate to yield the final carboxylic acid.[1]

Below is a DOT script representation of the generalized organometallic pathway.

Caption: Generalized workflow for the synthesis of 3-Ethylthiophene-2-carboxylic acid via the organometallic pathway.

Detailed Experimental Protocols

The following protocols are based on established procedures for analogous compounds and represent a robust approach to the synthesis of 3-Ethylthiophene-2-carboxylic acid.

Synthesis of 3-Ethylthiophene

The starting material, 3-ethylthiophene, can be synthesized via a Grignard coupling reaction from 3-bromothiophene and an ethylating agent.[2]

Protocol:

• To a flame-dried three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, add magnesium turnings (1.2 eq) and a crystal of iodine in anhydrous diethyl ether.

• Slowly add a solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether via the dropping funnel to initiate the Grignard reaction.

• Once the Grignard reagent formation is complete, add a solution of 3-bromothiophene (1.0 eq) in anhydrous diethyl ether dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the mixture for an additional 2 hours.

• Cool the reaction mixture to room temperature and quench by the slow addition of water.

• Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation to yield pure 3-ethylthiophene. A yield of approximately 75% can be expected.[2]

Synthesis of 2-Bromo-3-ethylthiophene

The regioselective bromination of 3-ethylthiophene at the 2-position is a critical step. The ethyl group at the 3-position directs the electrophilic substitution to the adjacent C2 position. N-Bromosuccinimide (NBS) is a commonly used and effective brominating agent for this transformation.

Protocol (Adapted from the synthesis of 2-bromo-3-methylthiophene)[3]:

• In a round-bottom flask, dissolve 3-ethylthiophene (1.0 eq) in a mixture of chloroform and acetic acid.

• Cool the solution in an ice bath to below 10 °C.

• Add N-Bromosuccinimide (NBS) (1.1 eq) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Pour the reaction mixture into water and separate the organic layer.

• Wash the organic layer sequentially with water, a dilute solution of sodium hydroxide, and finally with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-bromo-3-ethylthiophene.

• The product can be further purified by vacuum distillation.

Synthesis of 3-Ethylthiophene-2-carboxylic acid via Grignard Reagent

This final step involves the formation of a Grignard reagent from 2-bromo-3-ethylthiophene and its subsequent reaction with carbon dioxide.

Protocol:

• In a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and mechanical stirrer, place magnesium turnings (1.2 eq). Activate the magnesium with a small crystal of iodine.

• Add a solution of 2-bromo-3-ethylthiophene (1.0 eq) in anhydrous tetrahydrofuran (THF) dropwise to the magnesium turnings. Gentle heating may be required to initiate the reaction.

• Maintain a gentle reflux during the addition. After the addition is complete, continue to reflux for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Bubble dry carbon dioxide gas through the stirred solution for 1-2 hours, or pour the Grignard solution over an excess of crushed dry ice.

• Allow the mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by the slow addition of a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl) until the solution is acidic (pH ~2).

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 3-Ethylthiophene-2-carboxylic acid.

• The product can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate).

Alternative Synthetic Route: Lithiation

An alternative to the Grignard route is the use of an organolithium intermediate. This typically involves a lithium-halogen exchange reaction between 2-bromo-3-ethylthiophene and an organolithium reagent like n-butyllithium (n-BuLi), followed by carboxylation.

Mechanistic Advantage: Lithium-halogen exchange is often faster and occurs at lower temperatures than Grignard reagent formation, which can be advantageous for sensitive substrates.

Protocol Outline:

• Dissolve 2-bromo-3-ethylthiophene in an anhydrous ether solvent (e.g., THF or diethyl ether) and cool to -78 °C under an inert atmosphere.

• Slowly add a solution of n-butyllithium (1.1 eq) in hexanes.

• Stir the mixture at -78 °C for 1 hour.

• Quench the reaction with an excess of crushed dry ice.

• Allow the mixture to warm to room temperature.

• Perform an acidic workup and extraction as described in the Grignard protocol.

Data Presentation

Parameter	Grignard Route	Lithiation Route
Starting Material	2-Bromo-3-ethylthiophene	2-Bromo-3-ethylthiophene
Metallating Agent	Magnesium (Mg)	n-Butyllithium (n-BuLi)
Reaction Temperature	Reflux (THF)	-78 °C
Key Intermediate	3-Ethyl-2-thienylmagnesium bromide	3-Ethyl-2-thienyllithium
Carboxylating Agent	Carbon Dioxide (CO2)	Carbon Dioxide (CO2)
Typical Yields	Good to Excellent	Good to Excellent
Key Considerations	Initiation of Grignard formation can be tricky.	Requires strictly anhydrous and anaerobic conditions, and low temperatures.

Characterization of 3-Ethylthiophene-2-carboxylic acid

The identity and purity of the synthesized 3-Ethylthiophene-2-carboxylic acid should be confirmed by standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), two doublets for the thiophene ring protons, and a broad singlet for the carboxylic acid proton, typically downfield (>10 ppm).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the ethyl group carbons, the thiophene ring carbons, and a characteristic signal for the carboxylic acid carbonyl carbon in the range of 165-185 ppm.[4]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit a broad O-H stretching band for the carboxylic acid from approximately 2500 to 3300 cm⁻¹ and a strong C=O stretching absorption around 1700 cm⁻¹.[4]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of 3-Ethylthiophene-2-carboxylic acid (C₇H₈O₂S, M.W. 156.20 g/mol ).

Conclusion

The synthesis of 3-Ethylthiophene-2-carboxylic acid is most reliably achieved through an organometallic pathway involving the regioselective bromination of 3-ethylthiophene, followed by metallation and carboxylation. Both the Grignard and organolithium routes offer excellent control and good yields. The choice between these two methods may depend on the available laboratory equipment and the desired reaction scale. This guide provides a comprehensive framework, from mechanistic understanding to practical implementation, for the successful synthesis of this important heterocyclic building block.

References

• (Referenced information on the significance of thiophenecarboxylic acids - general knowledge, no specific citation

• ChemicalBook. (n.d.). 2-Bromo-3-methylthiophene synthesis. Retrieved January 21, 2026, from a relevant synthesis protocol.[3]

• CN102690255B - Preparation method of 3-acetylthiophene - Google Patents. (n.d.). Retrieved January 21, 2026, from a relevant patent.[2]

• (Referenced information on Grignard reaction mechanism - general knowledge, no specific citation

• The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide. (n.d.). In Chemistry LibreTexts. Retrieved January 21, 2026.[1]

• (Referenced information on organolithium reaction mechanism - general knowledge, no specific citation
• (Referenced information on ¹H NMR - general knowledge, no specific citation
• Interpreting C-13 NMR Spectra. (2023, January 29). In Chemistry LibreTexts.

• 20.8 Spectroscopy of Carboxylic Acids and Nitriles. (n.d.). In NC State University Libraries.[4]

• (Referenced information on IR spectroscopy - general knowledge, no specific citation
• (Referenced information on Mass Spectrometry - general knowledge, no specific citation

Sources

• 1. myneni.princeton.edu [myneni.princeton.edu]
• 2. rsc.org [rsc.org]
• 3. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]

Introduction: The Critical Role of Solubility in Research and Development

An In-Depth Technical Guide to the Solubility of 3-Ethylthiophene-2-carboxylic acid in Organic Solvents

3-Ethylthiophene-2-carboxylic acid is a substituted thiophene derivative with significant potential in medicinal chemistry and materials science. As with any biologically active compound or synthetic intermediate, its solubility characteristics are a cornerstone of its practical application. For researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's solubility is paramount for successful experimental design, from reaction optimization and purification to formulation and bioavailability studies. This guide provides a detailed exploration of the solubility of 3-Ethylthiophene-2-carboxylic acid in organic solvents, grounded in physicochemical principles and offering practical methodologies for its determination.

Physicochemical Properties of 3-Ethylthiophene-2-carboxylic acid and Related Compounds

To understand the solubility of 3-Ethylthiophene-2-carboxylic acid, it is instructive to first consider its constituent parts and related molecules. The molecule incorporates a thiophene ring, a carboxylic acid group, and an ethyl substituent.

Compound	Molecular Formula	Molar Mass ( g/mol )	Key Structural Features	General Solubility Profile
Thiophene	C4H4S	84.14	Aromatic heterocyclic ring	Insoluble in water; soluble in organic solvents like ether and alcohol.[1][2][3]
Thiophene-2-carboxylic acid	C5H4O2S	128.15	Thiophene ring with a carboxylic acid group	Soluble in hot water, ethanol, and ether; slightly soluble in chloroform.[4]
3-Ethylthiophene	C6H8S	112.20	Thiophene ring with an ethyl group	Expected to be soluble in nonpolar organic solvents.
3-Ethylthiophene-2-carboxylic acid	C7H8O2S	156.20	Thiophene ring with both ethyl and carboxylic acid groups	Predicted to be soluble in polar organic solvents and sparingly soluble in nonpolar organic solvents.

The presence of the carboxylic acid group introduces polarity and the capacity for hydrogen bonding, which significantly influences solubility. The ethyl group, being nonpolar, will contribute to its solubility in less polar organic solvents.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the fundamental concept governing solubility. This means that substances with similar polarities are more likely to be soluble in one another.

• Polar Solvents (e.g., Ethanol, Methanol, DMSO): These solvents can engage in hydrogen bonding with the carboxylic acid group of 3-Ethylthiophene-2-carboxylic acid. The oxygen and hydrogen atoms of the carboxylic acid can act as hydrogen bond acceptors and donors, respectively. This strong intermolecular interaction promotes dissolution.

• Nonpolar Solvents (e.g., Hexane, Toluene): In nonpolar solvents, the primary intermolecular forces are van der Waals forces. While the ethyl group and the thiophene ring of the target molecule can interact with these solvents, the highly polar carboxylic acid group will be less effectively solvated, likely leading to lower solubility.

• Aprotic Polar Solvents (e.g., Acetone, Ethyl Acetate): These solvents have dipole moments and can act as hydrogen bond acceptors but not donors. They are expected to be effective solvents for 3-Ethylthiophene-2-carboxylic acid, though perhaps less so than protic polar solvents.

The interplay between the polar carboxylic acid group and the relatively nonpolar ethylthiophene core will determine the overall solubility profile.

Molecular Interactions and Solubility

The following diagram illustrates the potential interactions between 3-Ethylthiophene-2-carboxylic acid and different types of solvents.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Thiophenecarboxylic acid CAS#: 527-72-0 [m.chemicalbook.com]

A Guide to the Solid-State Characterization of Thiophene-Based Carboxylic Acids: A Methodological Approach for 3-Ethylthiophene-2-carboxylic Acid

Abstract

In the landscape of modern drug discovery and materials science, a comprehensive understanding of a molecule's three-dimensional structure is paramount for predicting its physicochemical properties and biological activity. This technical guide outlines a systematic methodology for the determination of the crystal structure of 3-Ethylthiophene-2-carboxylic acid, a molecule of interest in pharmaceutical development. Due to the current absence of a publicly available crystal structure for this specific compound, this guide will utilize the well-characterized crystal structure of the parent compound, thiophene-2-carboxylic acid, as a detailed case study. We will navigate the critical steps from synthesis and single-crystal growth to data acquisition via single-crystal X-ray diffraction (SC-XRD) and the subsequent structural analysis. This document is intended to serve as an in-depth resource for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical protocols necessary for the solid-state characterization of thiophene-based active pharmaceutical ingredients.

Introduction: The Critical Role of Solid-State Characterization in Drug Development

The Significance of Crystal Structure

The arrangement of molecules in a crystalline solid, or its crystal structure, dictates a multitude of properties crucial for pharmaceutical development, including solubility, dissolution rate, stability, hygroscopicity, and mechanical properties. A thorough understanding of the crystal structure provides invaluable insights into the intermolecular interactions that govern crystal packing, which in turn influence the macroscopic behavior of the bulk material. Furthermore, the identification of different crystalline forms, known as polymorphs, is a critical aspect of drug development, as polymorphs can exhibit significantly different therapeutic efficacy and manufacturability. Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unequivocally determining the three-dimensional arrangement of atoms in a crystalline solid, providing precise information on bond lengths, bond angles, and intermolecular interactions.[1]

Introduction to 3-Ethylthiophene-2-carboxylic Acid

Thiophene derivatives are a prominent class of heterocyclic compounds widely utilized in medicinal chemistry due to their diverse biological activities.[2][3] The thiophene ring is considered a bioisostere of the benzene ring and is a key structural motif in numerous approved drugs. 3-Ethylthiophene-2-carboxylic acid is a substituted thiophene that holds potential as a building block for the synthesis of novel therapeutic agents. Its carboxylic acid functionality allows for the formation of various salts and esters, while the ethyl group can influence its lipophilicity and binding interactions with biological targets. A detailed knowledge of its crystal structure would provide a fundamental understanding of its solid-state properties, aiding in formulation development and the prediction of potential polymorphic forms.

Objectives of the Present Study

The primary objective of this guide is to provide a comprehensive framework for the determination and analysis of the crystal structure of 3-Ethylthiophene-2-carboxylic acid. To achieve this, we will:

• Outline the synthetic and crystallization strategies to obtain high-quality single crystals.

• Detail the experimental workflow for single-crystal X-ray diffraction data collection.

• Present a thorough analysis of the crystal structure of a closely related analogue, thiophene-2-carboxylic acid, as an illustrative example.

• Discuss the implications of the crystal structure on the physicochemical properties relevant to pharmaceutical development.

Experimental Methodology

Synthesis of 3-Ethylthiophene-2-carboxylic Acid

The synthesis of 3-Ethylthiophene-2-carboxylic acid can be achieved through various established synthetic routes for substituted thiophenes.[4] A common approach involves the carboxylation of a lithiated or Grignard reagent derivative of 3-ethylthiophene.

Experimental Protocol: Synthesis of 3-Ethylthiophene-2-carboxylic Acid

• Preparation of 2-Bromo-3-ethylthiophene: To a solution of 3-ethylthiophene in a suitable solvent (e.g., N,N-dimethylformamide), add N-bromosuccinimide (NBS) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC-MS).

• Formation of the Grignard Reagent: To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings and a crystal of iodine. Add a solution of 2-bromo-3-ethylthiophene in anhydrous tetrahydrofuran (THF) dropwise to initiate the Grignard reaction.

• Carboxylation: Cool the Grignard reagent to -78 °C and bubble dry carbon dioxide gas through the solution for several hours.

• Work-up and Purification: Quench the reaction with dilute hydrochloric acid. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 3-Ethylthiophene-2-carboxylic acid.

Caption: Synthetic pathway for 3-Ethylthiophene-2-carboxylic acid.

Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in a crystal structure determination. For organic carboxylic acids, several methods can be employed.[5][6]

Experimental Protocol: Crystal Growth

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of the purified compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture). The ideal solvent is one in which the compound is moderately soluble.[6]

  • Filter the solution through a syringe filter (0.22 µm) into a clean vial.

  • Cover the vial with a cap containing a few pinholes to allow for slow evaporation of the solvent.

  • Store the vial in a vibration-free environment at a constant temperature.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature (below the solvent's boiling point).

  • Filter the hot solution into a clean, pre-warmed vial.

  • Seal the vial and place it in a Dewar flask containing hot water or in a programmable heating block to allow for slow cooling to room temperature over several days.

• Vapor Diffusion:

  • Dissolve the compound in a solvent in which it is highly soluble (e.g., dichloromethane).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble (e.g., hexane).

  • The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystallization.

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection and Structure Refinement

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[1][7]

Caption: General workflow for single-crystal X-ray diffraction.

Experimental Protocol: SC-XRD

• Data Collection: The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) is directed at the crystal.[8] The crystal is rotated, and a series of diffraction images are collected on a detector.

• Data Reduction: The collected images are processed to determine the unit cell parameters, space group, and the intensities of the diffraction spots.

• Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined using a least-squares algorithm to obtain the best fit between the observed and calculated diffraction data.

• Validation: The final structure is validated using software such as PLATON and checked for consistency using the IUCr's checkCIF service.

Results and Discussion: The Crystal Structure of Thiophene-2-carboxylic Acid (A Case Study)

The crystal structure of thiophene-2-carboxylic acid has been determined and is found to crystallize in the triclinic space group P-1.[9] The following discussion is based on the known structure and serves as an example of the type of analysis that would be performed on the crystal structure of 3-Ethylthiophene-2-carboxylic acid.

Molecular Structure and Conformation

The molecule of thiophene-2-carboxylic acid consists of a planar thiophene ring and a carboxylic acid group. The conformation of the molecule is defined by the torsion angle between the thiophene ring and the carboxylic acid group. In the solid state, intermolecular forces, particularly hydrogen bonding, will play a significant role in determining the preferred conformation.

Intermolecular Interactions and Supramolecular Assembly

The most prominent intermolecular interaction in the crystal structure of thiophene-2-carboxylic acid is the hydrogen bonding between the carboxylic acid groups of adjacent molecules. Carboxylic acids typically form centrosymmetric dimers via a pair of O-H···O hydrogen bonds, creating a robust supramolecular synthon.

Caption: Schematic of the hydrogen-bonded carboxylic acid dimer.

In addition to these strong hydrogen bonds, weaker C-H···O and C-H···S interactions, as well as π-π stacking between the thiophene rings, may also contribute to the overall crystal packing. A detailed analysis of these interactions is crucial for understanding the stability of the crystal lattice.

Crystal Packing Analysis

The crystal packing describes how the hydrogen-bonded dimers are arranged in three dimensions. This arrangement will be influenced by the weaker intermolecular interactions, leading to the formation of layers or more complex three-dimensional networks. The efficiency of the crystal packing can be assessed by calculating the Kitaigorodskii packing index.

Table 1: Crystallographic Data for Thiophene-2-carboxylic Acid

Parameter	Value
Chemical Formula	C₅H₄O₂S[10][11]
Formula Weight	128.15 g/mol [11]
Crystal System	Triclinic
Space Group	P-1[9]
a (Å)	Value to be obtained from CIF
b (Å)	Value to be obtained from CIF
c (Å)	Value to be obtained from CIF
α (°)	Value to be obtained from CIF
β (°)	Value to be obtained from CIF[9]
γ (°)	Value to be obtained from CIF[9]
Volume (ų)	Value to be obtained from CIF[9]
Z	Value to be obtained from CIF
Density (calculated) (g/cm³)	Value to be obtained from CIF
R-factor	Value to be obtained from CIF

Note: Specific unit cell parameters would be extracted from the Crystallographic Information File (CIF) for a complete analysis.

Implications for Pharmaceutical Development

A detailed understanding of the crystal structure of 3-Ethylthiophene-2-carboxylic acid would have significant implications for its development as a pharmaceutical ingredient:

• Polymorphism Prediction: Knowledge of the primary crystal structure and its intermolecular interactions can be used in computational screening methods to predict the likelihood of other polymorphic forms.

• Solubility and Dissolution Rate: The strength of the intermolecular interactions in the crystal lattice directly affects the energy required to dissolve the solid, thus influencing its solubility and dissolution rate.

• Formulation and Stability: A stable crystalline form is essential for the development of a robust drug formulation. The crystal structure provides a basis for understanding the physical and chemical stability of the solid form.

Conclusion

This technical guide has outlined a comprehensive methodology for the determination and analysis of the crystal structure of 3-Ethylthiophene-2-carboxylic acid. While the specific structure of this compound is not yet publicly available, the detailed case study of thiophene-2-carboxylic acid provides a clear and practical example of the experimental and analytical workflow. The successful application of these methods will yield a wealth of information about the solid-state properties of 3-Ethylthiophene-2-carboxylic acid, which is essential for its potential development as a pharmaceutical agent. The principles and protocols described herein are broadly applicable to the solid-state characterization of other small molecule drug candidates.

References

• PubChem. 2-Thiophenecarboxylic acid. National Center for Biotechnology Information. [Link]

• Myerson, A. S. et al. (2023). On Comparing Crystal Growth Rates: Para Substituted Carboxylic Acids. Crystal Growth & Design. [Link]

• ResearchGate. (2025). Tetramer Crystal Structure of Thiophene-2-carboxylic Acid. [Link]

• Khusnutdinov, R. I. et al. (2009). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Russian Chemical Bulletin, 58(1), 135-141. [Link]

• DE1055007B. Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• Carleton College. (2018). Single-crystal X-ray Diffraction. [Link]

• US5034105A. Carboxylic acid purification and crystallization process.

• American Chemical Society. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics. [Link]

• MDPI. (2022). Effects of Preferential Incorporation of Carboxylic Acids on the Crystal Growth and Physicochemical Properties of Aragonite. Minerals. [Link]

• Wikipedia. Thiophene-2-carboxylic acid. [Link]

• Beilstein Journals. (2014). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry. [Link]

• Manasagangotri, University of Mysore. (2021). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe. Journal of Molecular Structure. [Link]

• Wikidata. 2-thiophenecarboxylic acid. [Link]

• ResearchGate. (2020). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. [Link]

• University of Rochester. How To: Grow X-Ray Quality Crystals. [Link]

• National Institutes of Health. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports. [Link]

• Royal Society of Chemistry. (2019). Creating carboxylic acid co-crystals: The application of Hammett substitution constants. CrystEngComm. [Link]

• ResearchGate. (2015). Single Crystal Diffraction. [Link]

• Royal Society of Chemistry. (2019). 9: Single-crystal X-ray Diffraction (Part 2). [Link]

• Universität Ulm. Single-Crystal X-Ray Diffraction (SC-XRD). [Link]

Sources

• 1. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 2. uomphysics.net [uomphysics.net]
• 3. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. How To [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 9. researchgate.net [researchgate.net]
• 10. 2-Thiophenecarboxylic acid | C5H4O2S | CID 10700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Homologs and Analogs of 3-Ethylthiophene-2-carboxylic Acid

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

The thiophene ring is a privileged scaffold in medicinal chemistry and materials science, offering a unique combination of aromaticity, electronic properties, and opportunities for functionalization.[1][2] Within this vast chemical space, 3-Ethylthiophene-2-carboxylic acid serves as a foundational structure. Its strategic arrangement of a carboxylic acid group—a key pharmacophore for interacting with biological targets—and an ethyl group, which modulates lipophilicity and steric profile, makes it an intriguing starting point for chemical exploration. This guide provides an in-depth analysis of the homologs and analogs of 3-Ethylthiophene-2-carboxylic acid, focusing on the synthetic rationale, structure-property relationships, and potential applications relevant to drug discovery and materials science.

Part 1: The Core Moiety: 3-Ethylthiophene-2-carboxylic Acid

3-Ethylthiophene-2-carboxylic acid is a polysubstituted thiophene characterized by a carboxylic acid at the C2 position and an ethyl group at the C3 position. The carboxylic acid group, with its ability to act as a hydrogen bond donor and acceptor, often dictates the molecule's interaction with biological receptors and its physicochemical properties like solubility.[3] The adjacent ethyl group provides a lipophilic handle that can influence membrane permeability and binding affinity.

Synthesis and Physicochemical Properties

The synthesis of 3-alkylthiophene-2-carboxylic acids can be approached through various methods, often involving the construction of the thiophene ring as a key step. One of the most versatile and widely used methods is the Gewald reaction .[4] This one-pot, three-component reaction combines a ketone (in this case, 2-pentanone), an activated nitrile (like ethyl cyanoacetate), and elemental sulfur in the presence of a base to yield a highly substituted 2-aminothiophene.[4][5][6] Subsequent hydrolysis and diazotization/reduction can convert the amino group to the desired hydrogen, followed by hydrolysis of the ester to the carboxylic acid.

The rationale for choosing the Gewald reaction lies in its efficiency and ability to introduce diverse substituents onto the thiophene ring in a single step.[7] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and aromatization.[4]

Part 2: Homologs - Modulating Lipophilicity and Steric Bulk

Homologs of 3-Ethylthiophene-2-carboxylic acid are compounds that differ by one or more methylene units (-CH2-) in the alkyl chain at the C3 position. The systematic variation of this alkyl chain is a fundamental strategy in medicinal chemistry to fine-tune a molecule's pharmacokinetic and pharmacodynamic profile.

Synthesis of 3-Alkylthiophene-2-carboxylic Acid Homologs

A common synthetic strategy for accessing a homologous series of 3-alkylthiophene-2-carboxylic acids involves the lithiation of a suitable thiophene precursor followed by carboxylation. For instance, starting from 3-alkylthiophene, a selective lithiation at the 2-position can be achieved using a strong base like n-butyllithium, followed by quenching with carbon dioxide to install the carboxylic acid group.

Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the alkyl chain onto a pre-functionalized thiophene ring.

Structure-Property Relationships of Homologs

The primary effect of increasing the alkyl chain length is an increase in lipophilicity, which can be quantified by the partition coefficient (logP). This, in turn, affects solubility, membrane permeability, and plasma protein binding.

Compound	Alkyl Group	Molecular Weight ( g/mol )	Melting Point (°C)
3-Methylthiophene-2-carboxylic acid	-CH3	142.17	118-120
3-Ethylthiophene-2-carboxylic acid	-CH2CH3	156.20	75-77
3-Propylthiophene-2-carboxylic acid	-CH2CH2CH3	170.22	63-65
3-Hexylthiophene-2-carboxylic acid	-(CH2)5CH3	212.32	Solid

Note: Melting points are approximate and can vary.

As the alkyl chain elongates, intermolecular forces like van der Waals interactions become stronger, which can influence the melting point. However, the introduction of a carboxylic acid group leads to strong intermolecular hydrogen bonding, significantly increasing the melting point compared to the corresponding alkylthiophenes.[3] For example, while 3-hexylthiophene is a liquid, 3-hexylthiophene-2-carboxylic acid is a solid due to these hydrogen bonds.[3]

From a biological standpoint, varying the alkyl chain length can probe the steric tolerance of a binding pocket. A shorter chain might not fully occupy a hydrophobic pocket, leading to weaker binding, while an excessively long chain could introduce steric clashes. This systematic modification is crucial for optimizing ligand-receptor interactions.

Part 3: Analogs - Exploring Bioisosteric Replacements and Novel Scaffolds

Analogs of 3-Ethylthiophene-2-carboxylic acid are molecules that have undergone more significant structural modifications than homologs. This can include:

• Bioisosteric replacement of the thiophene ring.

• Modification or replacement of the carboxylic acid group.

• Introduction of additional substituents on the thiophene ring.

The goal of creating analogs is to improve properties such as potency, selectivity, metabolic stability, and bioavailability, or to explore new chemical space for intellectual property purposes.

Thiophene Ring Analogs

The thiophene ring can be replaced by other five- or six-membered aromatic or heteroaromatic rings to explore different electronic and steric properties. This bioisosteric replacement is a well-established strategy in drug design.[8][9][10]

• Furan: Replacing sulfur with oxygen results in a furan ring, which is more polar and a better hydrogen bond acceptor.

• Pyrrole: The inclusion of a nitrogen atom introduces a hydrogen bond donor and alters the electronic distribution.

• Benzene: A phenyl ring offers a larger, more lipophilic scaffold.

• Thiazole: The incorporation of a nitrogen atom into the thiophene ring can introduce new interaction points and modulate the overall electronics.[11]

The choice of bioisostere is critical and depends on the specific interactions the thiophene ring makes with its target. It has been shown that replacing a benzene ring with a thiophene ring is well-tolerated by some receptors, indicating the potential for interchangeability in certain contexts.[8]

Carboxylic Acid Bioisosteres

While the carboxylic acid group is an excellent pharmacophore, its acidity can lead to poor oral bioavailability and rapid metabolism.[12] Therefore, replacing it with a bioisostere that mimics its hydrogen bonding capabilities but with improved physicochemical properties is a common drug design tactic.[13]

• Tetrazole: This five-membered nitrogen-containing ring is a classic carboxylic acid bioisostere. It is acidic but generally less so than a carboxylic acid, and its larger size can offer additional interactions.

• Hydroxamic Acid: This group can also chelate metal ions, which can be advantageous for targeting metalloenzymes.

• Acylsulfonamide: These are also acidic and can mimic the hydrogen bonding pattern of a carboxylic acid.

• Amide: Converting the carboxylic acid to a carboxamide can neutralize the charge and improve cell permeability. Thiophene-2-carboxamide derivatives have been investigated for their antioxidant and other biological activities.[14]

Structure-Activity Relationships (SAR) of Analogs

The introduction of different functional groups can have a profound impact on biological activity. For instance, studies on thiophene-2-carboxamide derivatives have shown that the nature of the substituent at the 3-position significantly influences antioxidant activity.[14] Specifically, 3-amino and 3-hydroxy derivatives showed greater activity than 3-methyl derivatives.[14]

Part 4: Applications and Future Directions

Thiophene derivatives, in general, have a wide range of applications, including as antipsychotics, antifungals, antimicrobials, antioxidants, anticancer, and anti-inflammatory agents.[1] The structural motifs discussed in this guide—specifically the 3-alkylthiophene-2-carboxylic acid core and its variations—are key building blocks for developing novel therapeutics and functional materials.

• Drug Discovery: The thiophene scaffold is present in numerous marketed drugs.[1] The homologs and analogs of 3-Ethylthiophene-2-carboxylic acid are promising candidates for development as anti-inflammatory drugs, kinase inhibitors, and anticancer agents.[1][2][16]

• Materials Science: Poly(3-alkylthiophenes) are extensively studied for their conducting properties and applications in organic electronics.[17] The carboxylic acid functional group, as seen in analogs like poly(3-hexylthiophene) with carboxylic end groups, can be used to anchor these polymers onto surfaces like titanium dioxide for applications in solar cells.[18]

The future of this chemical class lies in the continued exploration of structure-activity relationships, the development of more efficient and sustainable synthetic methodologies, and the application of computational tools to predict the properties of novel homologs and analogs.

Part 5: Experimental Protocols

General Protocol for the Gewald Synthesis of 2-Aminothiophenes

The Gewald reaction is a cornerstone for the synthesis of substituted thiophenes.[4][7]

Rationale: This multi-component reaction is highly convergent, allowing for the rapid assembly of complex thiophenes from simple starting materials. The use of a base like triethylamine or morpholine facilitates the initial Knoevenagel condensation, which is the rate-determining step. Microwave irradiation can often accelerate the reaction.[5][6]

Step-by-Step Methodology:

• To a solution of an appropriate ketone (1.0 eq) and an active methylene nitrile (e.g., ethyl cyanoacetate, 1.0 eq) in a suitable solvent such as ethanol or DMF, add elemental sulfur (1.1 eq).

• Add a catalytic amount of a base (e.g., triethylamine or morpholine, 0.2 eq).

• Stir the reaction mixture at room temperature or heat to 50-60 °C for 2-12 hours, monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and stir.

• Collect the precipitated product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-aminothiophene derivative.

Visualizations

Logical Relationship Diagram

Caption: Relationship between the core molecule, its homologs, and analogs.

Gewald Reaction Workflow

Caption: Simplified workflow of the Gewald three-component reaction.

References

• Thelakkat, M. (n.d.). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer. Journal of Materials Chemistry.

• Wikipedia. (n.d.). Gewald reaction. Available at: [Link]

• MDPI. (2021, July 19). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Available at: [Link]

• Al-Abdullah, E. S., et al. (2023, February 20). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PLOS ONE. Available at: [Link]

• ResearchGate. (n.d.). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer in solid-state dye-sensitized solar cells. Available at: [Link]

• ACS Publications. (2021, June 30). Controlled Synthesis of Poly[(3-alkylthio)thiophene]s and Their Application to Organic Field-Effect Transistors. Available at: [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. Available at: [Link]

• MDPI. (n.d.). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Available at: [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. Available at: [Link]

• Semantic Scholar. (n.d.). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID : SYNTHESIS , STRUCTURE AND ANTIMICROBIAL STUDIES. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[19]annulene-scaffold. PubMed Central. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Available at: [Link]

• National Library of Medicine. (n.d.). Synthesis and pharmacological activity of benzo[b]thiophene-3-carboxylic acid derivatives. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• ACS Publications. (2024, June 24). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available at: [Link]

• National Library of Medicine. (2010, May). Structure-activity relationships of new 2-acylamino-3-thiophenecarboxylic acid dimers as plasminogen activator inhibitor-1 inhibitors. PubMed. Available at: [Link]

• PubChem. (n.d.). 2-Methylthiophene-3-carboxylic acid. Available at: [Link]

• Semantic Scholar. (2022, May 19). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Available at: [Link]

• ResearchGate. (n.d.). Tetramer Crystal Structure of Thiophene-2-carboxylic Acid. Available at: [Link]

• Arkivoc. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available at: [Link]

• Beilstein Journals. (2007, September 4). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Available at: [Link]

• PubChem. (n.d.). 5-Ethylthiophene-2-carboxylic acid. Available at: [Link]

• MDPI. (n.d.). Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids. Available at: [Link]

• National Library of Medicine. (2024, April 5). Synthesis and biological activity of thiophene bioisosteres of natural styryl lactone goniofufurone and related compounds. PubMed. Available at: [Link]

• Manasagangotri Physics Department. (n.d.). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe-2-carbonyl)thiazole-4-carboxylate. Available at: [Link]

• Taylor & Francis Online. (n.d.). Overview of some aromatic heterocyclic bioisosteres of the carboxylic acid moiety. Available at: [Link]

• National Library of Medicine. (2011, April 15). Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. PubMed. Available at: [Link]

• The Good Scents Company. (n.d.). 2-ethyl thiophene. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 104.197.3.79 [104.197.3.79]
• 4. Gewald reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene-scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and biological activity of thiophene bioisosteres of natural styryl lactone goniofufurone and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uomphysics.net [uomphysics.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure-activity relationships of new 2-acylamino-3-thiophenecarboxylic acid dimers as plasminogen activator inhibitor-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 18. researchgate.net [researchgate.net]
• 19. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]

"health and safety handling precautions for 3-Ethylthiophene-2-carboxylic acid"

An In-depth Technical Guide for the Safe Handling of 3-Ethylthiophene-2-carboxylic Acid

Introduction: 3-Ethylthiophene-2-carboxylic acid (C₇H₈O₂S) is a substituted thiophene derivative used in organic synthesis and drug discovery.[1] While comprehensive toxicological data for this specific compound is not widely available, its structural similarity to other thiophene-carboxylic acids—possessing both an acidic functional group and a sulfur-containing heterocyclic ring—necessitates a robust and cautious approach to its handling. This guide synthesizes data from analogous compounds to establish best practices for laboratory use, grounded in the principles of chemical causality and risk mitigation. The protocols herein are designed to be self-validating systems, ensuring the safety of researchers and the integrity of experimental work.

Section 1: Chemical Identification and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in a thorough risk assessment. These characteristics influence its behavior in the laboratory environment, from storage to handling and disposal.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	3-ethylthiophene-2-carboxylic acid	[1]
Molecular Formula	C₇H₈O₂S	[1]
Molecular Weight	156.20 g/mol	[2]
CAS Number	22596-39-8	N/A
Appearance	Likely a white to off-white solid, based on analogous compounds.[3][4]	N/A
Solubility	Expected to have low solubility in water but be soluble in organic solvents like ethanol, diethyl ether, and toluene, typical for carboxylic acids with increasing carbon chain length.[5][6]	N/A

| Odor | May have a disagreeable odor, characteristic of many carboxylic acids and sulfur-containing compounds.[6][7] | N/A |

Section 2: Hazard Identification and GHS Classification

Although a specific GHS classification for 3-Ethylthiophene-2-carboxylic acid is not established, a hazard profile can be constructed based on data from structurally related compounds like 3-Thiophenecarboxylic acid and 3-Methylthiophene-2-carboxylic acid. The primary hazards are associated with its acidic nature and potential as an irritant.[3][5][8][9]

Table 2: Anticipated GHS Hazard Classification

Hazard Class	Hazard Category	GHS Code	Hazard Statement	Basis for Classification (Analogous Compounds)
Skin Corrosion/Irritation	Category 2	H315	Causes skin irritation.	[3][5][8][9]
Serious Eye Damage/Irritation	Category 2A	H319	Causes serious eye irritation.	[3][5][8][9]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335 | May cause respiratory irritation. |[3][5][8][9] |

Causality of Hazards:

• Irritation: As a carboxylic acid, this compound can irritate skin, eyes, and the respiratory tract. The acidic proton can disrupt cell membranes upon direct contact. Thiophene derivatives themselves can also exhibit biological activity that contributes to irritation.

• Inhalation Hazard: If the material is a fine powder, it can be easily aerosolized during handling (e.g., weighing, transferring), posing an inhalation risk that can lead to respiratory tract irritation.[5][8]

Section 3: Risk Assessment and Exposure Control

A systematic approach to risk assessment is critical before any laboratory work begins. The following workflow illustrates a self-validating system for managing the risks associated with 3-Ethylthiophene-2-carboxylic acid.

Caption: Risk assessment and control workflow for handling 3-Ethylthiophene-2-carboxylic acid.

Engineering Controls

The primary line of defense is to minimize exposure at the source.

• Ventilation: All handling of solid 3-Ethylthiophene-2-carboxylic acid and its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[3][5][8] The fume hood also provides a physical barrier in case of accidental splashes.

• Safety Equipment: An eyewash station and a safety shower must be readily accessible and tested regularly in the immediate work area.[10][11][12]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. Its selection must be deliberate and based on the identified risks.

Caption: Personal Protective Equipment (PPE) selection guide.

• Eye and Face Protection: Wear chemical splash goggles that conform to EU Standard EN166 or OSHA 29 CFR 1910.133.[5][13][14] When handling larger quantities or performing reactions with a significant splash potential, a face shield should be worn in addition to goggles.[15]

• Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened.[16] Wear closed-toe shoes.

• Hand Protection: At a minimum, wear standard nitrile gloves. Always inspect gloves for tears or pinholes before use. For prolonged contact or immersion, consult the glove manufacturer's resistance data. Use proper glove removal technique to avoid skin contact.[10] Contaminated gloves must be disposed of as chemical waste.[10]

Hygiene Practices

• Wash hands thoroughly with soap and water after handling the chemical, before leaving the lab, and before eating or drinking.[5][8][10]

• Do not eat, drink, or smoke in areas where chemicals are handled.[10][11]

• Contaminated work clothing should be laundered separately from personal clothing.[8][11]

Section 4: Safe Handling and Storage Protocols

Adherence to a detailed, step-by-step protocol is essential for minimizing risk.

Protocol for Weighing and Preparing Solutions

• Preparation: Don appropriate PPE (lab coat, goggles, nitrile gloves). Confirm the chemical fume hood is operational.

• Staging: Place a weigh boat on an analytical balance inside the fume hood. Also place a non-sparking spatula and a container with the required solvent inside the hood.

• Transfer: Carefully open the stock container of 3-Ethylthiophene-2-carboxylic acid. Use the spatula to transfer the desired amount of solid to the weigh boat. Avoid generating dust.[8][15] If dust is generated, allow it to settle within the fume hood before proceeding.

• Dissolution: Transfer the weighed solid into the vessel containing the solvent. Rinse the weigh boat with a small amount of solvent to ensure a complete transfer.

• Sealing and Cleanup: Securely close the stock container and the newly prepared solution. Wipe down the spatula and the work surface inside the fume hood with a damp cloth or paper towel, which should then be disposed of as solid chemical waste.

• Final Steps: Remove gloves using the proper technique and dispose of them. Wash hands thoroughly.

Storage Requirements

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[11][15][17]

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[13][14] Contact with bases can cause an exothermic acid-base reaction. Oxidizing agents could potentially react with the thiophene ring.

• Labeling: Ensure containers are clearly labeled with the chemical name and associated hazards.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical. All personnel must be familiar with these procedures before beginning work.

Caption: Logic diagram for first aid response to chemical exposure.

First-Aid Measures

• Inhalation: Remove the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][8][15]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of soap and water for at least 15 minutes.[11][18] Seek medical attention if irritation develops or persists.[8][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[11][15][18] Remove contact lenses if it is safe to do so. Seek immediate medical attention.[8][11][15]

• Ingestion: Do NOT induce vomiting.[15] Rinse the mouth thoroughly with water and seek immediate medical attention.[11][14][18]

Spill Response

• Minor Spill (Solid): Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust generation.[8] Place in a sealed, labeled container for disposal. Clean the area with soap and water.

• Major Spill: Evacuate the area and alert laboratory personnel and safety officers. Prevent entry. Control the spill only if you are trained and equipped to do so.

Firefighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[10][11]

• Unsuitable Media: Do not use a direct stream of water, as it may scatter the material.

• Hazards: Thermal decomposition may produce hazardous gases, including carbon oxides (CO, CO₂) and sulfur oxides.[7][10][14] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7][8][18]

Section 6: Stability and Reactivity

• Chemical Stability: The product is considered stable under normal storage and handling conditions.[5][8][13]

• Conditions to Avoid: Avoid generating dust, and keep away from excess heat and incompatible materials.[19]

• Incompatible Materials: Strong oxidizing agents, strong bases.[13][14]

• Hazardous Decomposition Products: Under fire conditions, will decompose to form carbon monoxide, carbon dioxide, and sulfur oxides.[10][14]

Section 7: Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal regulations.[5][10][11]

• Leave the chemical in its original container if possible. Do not mix with other waste streams.[10]

• Contaminated containers should be treated as the product itself.[10]

• Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on proper waste disposal procedures.

References

• 2-Thiophenecarboxaldehyde Safety Data Sheet. (2025, September 14). Company Website. Retrieved from [Link]

• 2-Thiophenecarboxaldehyde Safety Data Sheet. (2025, May 1). Company Website. Retrieved from [Link]

• PubChem. (n.d.). Acetyl 3-ethylthiophene-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Thiophene-3-carboxylic acid Safety Data Sheet. (2025, September 15). Thermo Fisher Scientific. Retrieved from [Link]

• SAFETY DATA SHEET. (n.d.). Company Website. Retrieved from [Link]

• PubChemLite. (n.d.). 3-ethylthiophene-2-carboxylic acid (C7H8O2S). Retrieved from [Link]

• PubChem. (n.d.). Thiophene-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• SAFETY DATA SHEET. (2024, February 8). Castrol. Retrieved from [Link]

• NIST. (n.d.). Thiophene-2-carboxylic acid ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Acetylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 15). Physical Properties of Carboxylic Acids. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). Pyrophoric Reagents Handling in Research Labs. Retrieved from [Link]

Sources

• 1. PubChemLite - 3-ethylthiophene-2-carboxylic acid (C7H8O2S) [pubchemlite.lcsb.uni.lu]
• 2. Thiophene-2-carboxylic acid ethyl ester [webbook.nist.gov]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 5. fishersci.com [fishersci.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. Thiophene-3-carboxylic acid | C5H4O2S | CID 6918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. sincerechemical.com [sincerechemical.com]
• 17. tcichemicals.com [tcichemicals.com]
• 18. assets.thermofisher.cn [assets.thermofisher.cn]
• 19. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Polymerization of 3-Ethylthiophene-2-carboxylic Acid for Organic Photovoltaics

Introduction: The Strategic Role of Functionalized Polythiophenes in Organic Photovoltaics

Polythiophene derivatives are a cornerstone of organic photovoltaic (OPV) research, prized for their tunable electronic properties, solution processability, and cost-effective synthesis.[1][2] The performance of these materials in OPV devices is critically dependent on the nature of the side chains appended to the thiophene ring. These side chains govern not only the polymer's solubility but also its solid-state morphology, energy levels (HOMO/LUMO), and interfacial properties within the device's active layer.[3][4][5]

This guide focuses on the polymerization of a promising, yet challenging, monomer: 3-Ethylthiophene-2-carboxylic acid . The ethyl group at the 3-position is intended to enhance solubility, while the carboxylic acid group at the 2-position offers several strategic advantages:

• Improved Interfacial Contact: The carboxylic acid moiety can promote better adhesion and electronic coupling with the electron-accepting metal oxide layers (e.g., ZnO or TiO₂) often used in inverted OPV architectures.[6]

• Morphology Control: Hydrogen bonding interactions between carboxylic acid groups can induce ordered self-assembly, which is beneficial for charge transport.[7]

• Energy Level Tuning: The electron-withdrawing nature of the carboxyl group can lower the HOMO energy level of the polymer, potentially leading to a higher open-circuit voltage (VOC) in the final device.[8]

However, the direct polymerization of monomers bearing acidic protons is often incompatible with standard transition-metal-catalyzed cross-coupling reactions.[8] This necessitates strategic synthetic routes to achieve the desired polymer. This document provides detailed protocols for two robust methods for the synthesis of poly(3-Ethylthiophene-2-carboxylic acid) and its subsequent application in OPV devices.

Part 1: Polymer Synthesis Methodologies

Two primary routes are presented for the synthesis of poly(3-Ethylthiophene-2-carboxylic acid). Method 1 involves a two-step process of polymerizing an ester-protected monomer followed by deprotection, which is suitable for producing bulk quantities of the polymer. Method 2 describes the direct formation of the polymer film on an electrode via electrochemical polymerization, a technique ideal for rapid screening and device fabrication.

Method 1: Oxidative Chemical Polymerization via an Ester Intermediate

This is the most common and scalable approach, circumventing the issue of the acidic proton by first protecting the carboxylic acid as a methyl ester. The polymerization of the ester-functionalized monomer proceeds smoothly, and the final polymer is obtained after a simple hydrolysis step.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub. Impact of Polymer Side Chain Modification on OPV Morphology and Performance / Chemistry of Materials, 2018 [sci-hub.box]
• 4. acs.figshare.com [acs.figshare.com]
• 5. scispace.com [scispace.com]
• 6. 104.197.3.79 [104.197.3.79]
• 7. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 8. d-nb.info [d-nb.info]

Application Notes and Protocols: 3-Ethylthiophene-2-carboxylic acid as a Monomer for Advanced Conductive Polymers

Introduction: The Strategic Advantage of 3-Ethylthiophene-2-carboxylic acid in Conductive Polymer Design

The field of conductive polymers is continually evolving, driven by the demand for materials with tailored electronic properties, enhanced processability, and specific functionalities for advanced applications.[1] Within the polythiophene family, the strategic selection of monomers is paramount to achieving desired polymer characteristics. 3-Ethylthiophene-2-carboxylic acid emerges as a monomer of significant interest, offering a unique combination of an electron-donating alkyl group and a versatile carboxylic acid functionality. This design imparts a favorable balance of conductivity, solubility, and the potential for covalent modification, making the resulting polymer a compelling candidate for applications ranging from bioelectronics to controlled drug delivery.[2]

The ethyl group at the 3-position enhances the solubility of the corresponding polymer in common organic solvents, a crucial factor for solution-based processing and device fabrication.[3] Simultaneously, the carboxylic acid group at the 2-position provides a reactive handle for post-polymerization modification, enabling the covalent attachment of biomolecules, drug moieties, or other functional groups.[4][5] This dual-functionality opens avenues for creating "smart" materials that can respond to external stimuli such as pH or electrical fields, a key feature for applications in drug delivery and biosensing.[2][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 3-Ethylthiophene-2-carboxylic acid as a monomer for the synthesis of conductive polymers. We will delve into detailed protocols for both electrochemical and chemical oxidative polymerization, methods for polymer characterization, and explore the exciting potential of these materials in the realm of drug delivery.

PART 1: Synthesis of Poly(3-Ethylthiophene-2-carboxylic acid)

The polymerization of 3-Ethylthiophene-2-carboxylic acid can be achieved through two primary methods: electrochemical polymerization and chemical oxidative polymerization. The choice of method will depend on the desired polymer properties, scalability, and the intended application.

Electrochemical Polymerization: Precision Thin-Film Deposition

Electrochemical polymerization offers excellent control over the thickness, morphology, and properties of the resulting polymer film, which is deposited directly onto a conductive substrate.[7] The process involves the anodic oxidation of the monomer, leading to the formation of radical cations that subsequently couple to form the polymer chain.[3]

Underlying Principles: The polymerization is initiated by applying a potential to a working electrode immersed in a solution containing the monomer and a supporting electrolyte.[8] The applied potential must be sufficient to overcome the oxidation potential of the monomer. The presence of the electron-donating ethyl group is expected to lower the oxidation potential compared to unsubstituted thiophene. The carboxylic acid group, being electron-withdrawing, may slightly increase the oxidation potential but also offers opportunities for controlling the deposition process through pH adjustments.

Protocol 1: Electrochemical Polymerization of 3-Ethylthiophene-2-carboxylic acid

Materials:

• 3-Ethylthiophene-2-carboxylic acid (monomer)

• Acetonitrile (anhydrous)

• Lithium perchlorate (LiClO₄) or Tetrabutylammonium perchlorate (TBAP) (supporting electrolyte)

• Working Electrode (e.g., Indium Tin Oxide (ITO) coated glass, platinum, or gold)

• Counter Electrode (e.g., Platinum wire or mesh)

• Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode (SCE))

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Solution Preparation: Prepare a 0.1 M solution of the supporting electrolyte (e.g., LiClO₄) in anhydrous acetonitrile.

• Monomer Solution: Dissolve 3-Ethylthiophene-2-carboxylic acid in the electrolyte solution to a final concentration of 0.1 M.

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with the working, counter, and reference electrodes immersed in the monomer solution.

• Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the polymerization process.

• Polymerization:

  • Potentiodynamic Method (Cyclic Voltammetry): Cycle the potential between a suitable lower limit (e.g., 0 V) and an upper limit (e.g., +1.8 V vs. Ag/AgCl) at a scan rate of 50 mV/s for a desired number of cycles. The polymer film will gradually deposit on the working electrode, as evidenced by an increase in the peak currents with each cycle.

  • Potentiostatic Method (Chronoamperometry): Apply a constant potential (e.g., +1.5 V vs. Ag/AgCl) for a specific duration. The film thickness can be controlled by the total charge passed.

• Post-Polymerization Treatment: After polymerization, rinse the polymer-coated electrode with fresh acetonitrile to remove any unreacted monomer and electrolyte. The film can then be dried under a stream of inert gas or in a vacuum oven at a low temperature.

Expected Outcome: A uniform, adherent, and electroactive film of poly(3-Ethylthiophene-2-carboxylic acid) on the working electrode. The color of the film will change depending on its oxidation state (doped or undoped).

Chemical Oxidative Polymerization: Scalable Synthesis of Polymer Powders

Chemical oxidative polymerization is a more straightforward method for producing larger quantities of the polymer in powder form.[9][10] This method involves the use of a chemical oxidizing agent to initiate the polymerization in a suitable solvent.[9]

Underlying Principles: An oxidizing agent, such as iron(III) chloride (FeCl₃), is used to generate the radical cations of the monomer, which then polymerize. The stoichiometry of the oxidant to the monomer is a critical parameter that influences the molecular weight and properties of the resulting polymer.[9] The carboxylic acid group may interact with the oxidant, and thus, careful control of the reaction conditions is necessary.

Protocol 2: Chemical Oxidative Polymerization of 3-Ethylthiophene-2-carboxylic acid

Materials:

• 3-Ethylthiophene-2-carboxylic acid (monomer)

• Anhydrous Chloroform or Acetonitrile (solvent)

• Anhydrous Iron(III) chloride (FeCl₃) (oxidant)

• Methanol (for washing)

Procedure:

• Monomer Solution: Dissolve 3-Ethylthiophene-2-carboxylic acid in anhydrous chloroform to a concentration of approximately 0.1 M in a round-bottom flask under an inert atmosphere.

• Oxidant Solution: In a separate flask, prepare a solution of anhydrous FeCl₃ in anhydrous chloroform. A molar ratio of FeCl₃ to monomer of 2.5:1 is a good starting point.[9]

• Reaction: Slowly add the FeCl₃ solution dropwise to the stirring monomer solution at room temperature. The reaction mixture should change color, indicating the onset of polymerization.

• Polymerization: Allow the reaction to proceed for 24 hours at room temperature with continuous stirring.

• Precipitation and Washing: Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Purification: Filter the precipitate and wash it extensively with methanol until the filtrate is colorless to remove any residual oxidant and unreacted monomer.

• Drying: Dry the resulting polymer powder in a vacuum oven at 40-50 °C.

Expected Outcome: A dark-colored powder of poly(3-Ethylthiophene-2-carboxylic acid). The solubility of the polymer in various organic solvents should be tested.

PART 2: Characterization of Poly(3-Ethylthiophene-2-carboxylic acid)

A thorough characterization of the synthesized polymer is essential to understand its structure, properties, and potential for various applications.

Electrochemical Characterization: Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to study the redox behavior of the polymer film. It provides information about the oxidation and reduction potentials, electrochemical stability, and electroactivity of the material.

Protocol 3: Cyclic Voltammetry of Poly(3-Ethylthiophene-2-carboxylic acid) Film

• Place the polymer-coated electrode (from Protocol 1) in a monomer-free electrolyte solution (0.1 M LiClO₄ in acetonitrile).

• Cycle the potential within a range that covers the redox activity of the polymer (e.g., -0.5 V to +1.2 V vs. Ag/AgCl) at various scan rates (e.g., 20, 50, 100 mV/s).

• The resulting voltammogram will show characteristic oxidation and reduction peaks, indicating the p-doping and de-doping processes of the polymer.

Spectroscopic Characterization

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the chemical structure of the polymer. Key vibrational bands to look for include the C=C stretching of the thiophene ring, C-S stretching, and the characteristic C=O and O-H stretching of the carboxylic acid group.

UV-Vis Spectroscopy: UV-Vis spectroscopy provides insights into the electronic structure of the polymer. The absorption spectrum will show a π-π* transition in the visible region, and the position of this peak can be related to the conjugation length of the polymer backbone. Changes in the absorption spectrum upon electrochemical doping (electrochromism) can also be monitored.

Physical and Morphological Characterization

• Molecular Weight Determination: For the chemically synthesized polymer, Gel Permeation Chromatography (GPC) can be used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Conductivity Measurement: The electrical conductivity of the polymer (in its doped state) can be measured using a four-point probe technique on a pressed pellet of the chemically synthesized powder or directly on the electrochemically deposited film.

• Surface Morphology: Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM) can be used to visualize the surface morphology of the polymer film or powder.

Property	Expected Range for Functionalized Polythiophenes
Electrical Conductivity (doped)	10⁻³ - 10¹ S/cm
Electrochemical Band Gap	1.8 - 2.2 eV
Molecular Weight (Mw) (Chemical)	5,000 - 50,000 g/mol

Note: Specific values for poly(3-Ethylthiophene-2-carboxylic acid) should be determined experimentally.

PART 3: Application in Drug Delivery

The presence of carboxylic acid groups on the polythiophene backbone makes it an excellent candidate for drug delivery applications. These groups can serve as anchoring points for drug molecules and can also impart pH-responsiveness to the polymer matrix.

Mechanisms of Drug Loading and Release

Drug Loading:

• Entrapment: Non-covalent entrapment of drug molecules within the polymer matrix can be achieved during the polymerization process or by incubating the pre-formed polymer in a drug solution.

• Covalent Conjugation: The carboxylic acid groups can be activated (e.g., using EDC/NHS chemistry) to form amide or ester linkages with drug molecules containing amine or hydroxyl functionalities, respectively.

Drug Release Mechanisms:

• Passive Diffusion: Drug molecules can be released through simple diffusion from the polymer matrix, driven by the concentration gradient.

• pH-Triggered Release: The carboxylic acid groups are protonated at low pH and deprotonated at higher pH. This change in ionization state can cause swelling or conformational changes in the polymer, leading to an accelerated release of the entrapped drug in a pH-dependent manner.[6]

• Electrically-Stimulated Release: By applying an electrical potential, the redox state of the conductive polymer can be changed. This change in oxidation state is accompanied by ion movement into or out of the polymer to maintain charge neutrality, which can trigger the release of charged drug molecules or induce volume changes in the polymer matrix that facilitate drug release.[1][11][12]

Protocol 4: Loading and Electrically-Stimulated Release of a Model Drug

Materials:

• Poly(3-Ethylthiophene-2-carboxylic acid) coated electrode

• Model drug (e.g., Doxorubicin, which has amine groups for potential interaction)

• Phosphate-buffered saline (PBS) at physiological pH (7.4)

• UV-Vis Spectrophotometer

Procedure:

Loading:

• Immerse the polymer-coated electrode in a solution of the model drug in PBS.

• Allow the drug to load into the polymer matrix via passive diffusion for a specified time (e.g., 24 hours).

• Alternatively, for covalent attachment, activate the carboxylic acid groups with EDC/NHS and then immerse in the drug solution.

Release:

• Place the drug-loaded electrode in a cuvette containing fresh PBS.

• Monitor the passive release of the drug by measuring the absorbance of the PBS solution at the drug's λ_max at regular intervals.

• To trigger release, apply a reducing potential (e.g., -0.6 V vs. Ag/AgCl) to the electrode for a short period and measure the increase in drug concentration in the PBS.

• By pulsing the electrical stimulus, a pulsatile release profile can be achieved.

Visualization of Key Processes

Figure 1: General workflow from monomer synthesis to drug delivery application.

Figure 2: Simplified mechanism of electropolymerization of 3-Ethylthiophene-2-carboxylic acid.

Figure 3: Mechanisms of stimuli-responsive drug release from the polymer matrix.

Conclusion and Future Outlook

3-Ethylthiophene-2-carboxylic acid is a highly promising monomer for the development of functional conductive polymers with significant potential in advanced biomedical applications, particularly in the field of drug delivery. The synthetic routes outlined in these notes provide a foundation for producing both thin films and bulk powders of poly(3-Ethylthiophene-2-carboxylic acid). The inherent functionalities of this polymer allow for the creation of sophisticated drug delivery systems that can respond to specific physiological cues or external stimuli, paving the way for personalized and on-demand therapeutic interventions. Further research should focus on optimizing the polymerization conditions to control the molecular weight and regioregularity of the polymer, which will, in turn, influence its electrical and mechanical properties. Moreover, exploring the covalent attachment of various drug molecules and characterizing the in vitro and in vivo drug release profiles will be crucial for translating this promising material from the laboratory to clinical applications.

References

• Abdal-hay, A., et al. (2013). Electrically controlled release of ibuprofen from conductive poly(3-methoxydiphenylamine)/crosslinked pectin hydrogel. European Journal of Pharmaceutical Sciences, 112, 20-27.
• Lee, J. Y., et al. (2009). Carboxylic Acid-Functionalized Conductive Polypyrrole as a Bioactive Platform for Cell Adhesion. Biomacromolecules, 10(6), 1731–1738.
• Luo, X., et al. (2013). Programmable and on-demand drug release using electrical stimulation. Journal of Applied Physics, 114(17), 174902.
• Tan, G. Y., et al. (2022). PH Responsive Polyurethane for the Advancement of Biomedical and Drug Delivery. Polymers, 14(15), 3054.
• George, P. M., et al. (2009). Carboxylic acid-functionalized conductive polypyrrole as a bioactive platform for cell adhesion.
• Sista, P., et al. (2014). Polythiophenes in biological applications. Journal of Nanoscience and Nanotechnology, 14(1), 250-272.
• Wadhwa, R., et al. (2021). Electroactive Polymers for On‐Demand Drug Release. Advanced Therapeutics, 4(10), 2100067.
• Gueye, M. N., et al. (2021). Conducting Polymers for In Situ Drug Release Triggered via Electrical Stimulus.

• Wikipedia contributors. (2023). Polythiophene. Wikipedia, The Free Encyclopedia. [Link]

• T-Thong, T., et al. (2022). Synthesis of Highly Conductive Poly(3-hexylthiophene)
• Osborn, B. A., et al. (2021). Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. Polymers, 13(20), 3586.
• McCullough, R. D., & Lowe, R. D. (1992). Regioregular poly(thiophene-3-alkanoic acid)s: water soluble conducting polymers suitable for chromatic chemosensing. Journal of the American Chemical Society, 114(26), 10349-10350.
• Jonas, F., & Heywang, G. (1994). Polythiophenes, process for their preparation and their use. U.S. Patent No. 5,300,575. Washington, DC: U.S.
• Mori, A., et al. (2024).
• Oberhaus, F. V., & Frense, D. (2022). Straightforward Approach for Electrochemical Deposition and Modification of Conductive Polythiophene Thin Films for Bioreceptor Immobilization.
• Murphy, A. R., et al. (2007). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Organic Letters, 9(23), 4567-4570.
• McCullough, R. D. (1998). The Chemistry of Conducting Polythiophenes.
• Mori, A., et al. (2024).
• Wilson, A. (2016). Electrochemical Polymerization of Thiophene Derivatives attached to Lead Sulfide Nanoparticle. OpenRiver.
• Wei, Y., et al. (1991). Polymerization of thiophene and its derivatives. U.S. Patent No. 5,034,496. Washington, DC: U.S.
• Kanazawa, H. (2016). Using functional polymers to develop separation system, drug delivery system, and bio-imaging probe. [Video]. YouTube.
• Bridges, C. R., et al. (2021). Influence of an Ester Directing-Group on Defect Formation in the Synthesis of Conjugated Polymers via Direct Arylation Polymerization (DArP) using Sustainable Solvents.
• Sharma, S., et al. (2020). pH-responsive Drug Release from Functionalized Electrospun Poly(caprolactone) Scaffolds under Simulated In-vivo Environment. Materials Science and Engineering: C, 112, 110899.
• Wei, Y., et al. (1991). Electrochemical Polymerization of Thiophenes in the Presence of Bithiophene or Terthiophene: Kinetics and Mechanism of the Polym. DTIC.
• Diaz, F. R., et al. (2014). Structural and Thermal Properties of Carboxylic Acid Functionalized Polythiophenes. Polímeros, 24, 31-35.

• Wikipedia contributors. (2023). Thiophene-2-carboxylic acid. Wikipedia, The Free Encyclopedia. [Link]

• Chiu, P. H. (2024). How to obtain a polymer of thiophene-3-carboxamide derivative through oxidative polymerization?.
• Benci, K., et al. (2021).
• Krishnapandi, A., et al. (2019). Oxidative polymerization reaction of water soluble thiophene‐3‐acid derivatives.
• Fiesselmann, H., & Schipp, G. (1958). Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.
• Al-Zoubi, N., et al. (2017). Effect of Drug Loading Method and Drug Physicochemical Properties on the Material and Drug Release Properties of Poly (Ethylene Oxide) Hydrogels for Transdermal Delivery. Pharmaceutics, 9(3), 28.
• Proikakis, C. S., et al. (2022). Modulating Drug Release from Short Poly(ethylene glycol) Block Initiated Poly(L-lactide) Di-block Copolymers. Pharmaceutics, 14(5), 924.
• Oueslati, M. H., et al. (2022). Naproxen-Loaded Poly(2-hydroxyalkyl methacrylates): Preparation and Drug Release Dynamics. Polymers, 14(3), 406.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Polythiophene - Wikipedia [en.wikipedia.org]
• 4. Carboxylic Acid-Functionalized Conductive Polypyrrole as a Bioactive Platform for Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carboxylic acid-functionalized conductive polypyrrole as a bioactive platform for cell adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. openriver.winona.edu [openriver.winona.edu]
• 8. WO1991019021A1 - Polymerization of thiophene and its derivatives - Google Patents [patents.google.com]
• 9. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates [mdpi.com]
• 10. Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Programmable and on-demand drug release using electrical stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Electroactive Polymers for On‐Demand Drug Release - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocols for Suzuki-Miyaura Coupling of 3-Ethylthiophene-2-carboxylic Acid Derivatives

An Application Guide for Researchers

Abstract & Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed reaction between an organoborane and an organohalide is particularly vital in the synthesis of biaryl and heteroaryl compounds, which are prevalent scaffolds in pharmaceuticals, agrochemicals, and advanced materials.[3][4] Thiophene-based molecules, specifically, are of immense interest due to their diverse biological activities, including antitumor, analgesic, and antibacterial properties.[3][5]

This guide provides a comprehensive overview and detailed protocols for the Suzuki-Miyaura coupling of derivatives of 3-Ethylthiophene-2-carboxylic acid. We will address the inherent challenges posed by the free carboxylic acid moiety, present a robust two-step strategic workflow, and offer detailed, field-proven protocols. The causality behind experimental choices, from catalyst selection to solvent systems, is explained to empower researchers to adapt and troubleshoot these powerful transformations.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki coupling lies in a well-understood catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[6] The cycle comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[1][7]

• Oxidative Addition: The cycle begins with the insertion of a catalytically active Pd(0) complex into the carbon-halogen bond (e.g., C-Br) of the thiophene substrate. This step forms a square planar Pd(II) intermediate.[7] The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[2]

• Transmetalation: This is the key bond-forming step where the organic group from the organoboron species is transferred to the palladium center. Critically, this step requires activation by a base.[8] The base reacts with the boronic acid (or its ester) to form a more nucleophilic "ate" complex (e.g., [R-B(OH)3]⁻), which facilitates the transfer of the R' group to the Pd(II) center, displacing a halide.[2][8]

• Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination. The two organic ligands (from the thiophene and the boronic acid) couple to form the final product with a new C-C bond, while the palladium catalyst is regenerated back to its active Pd(0) state, ready to begin a new cycle.[1][7]

Caption: Figure 1: The Palladium-Catalyzed Suzuki-Miyaura Catalytic Cycle.

Core Challenge: The Interference of the Carboxylic Acid

A primary consideration when working with 3-Ethylthiophene-2-carboxylic acid is the presence of the acidic proton. Under the basic conditions required for the Suzuki coupling, the carboxylic acid is deprotonated to form a carboxylate. This carboxylate can act as a ligand, coordinating to the palladium center.[9] This coordination can stabilize the palladium complex, effectively deactivating the catalyst and preventing it from participating in the catalytic cycle, leading to failed or low-yielding reactions.[9]

Therefore, direct coupling of the free acid is often problematic. The most reliable and field-proven strategy is a two-step approach:

• Protection: The carboxylic acid is first converted into an ester (e.g., a methyl or ethyl ester). This removes the acidic proton and prevents catalyst deactivation.

• Coupling: The Suzuki-Miyaura reaction is then performed on the stable ester derivative.

• Deprotection (Optional): If the final product requires the free acid, the ester is easily hydrolyzed back to the carboxylic acid via saponification.

Caption: Figure 2: Recommended Experimental Workflow.

Detailed Experimental Protocols

Protocol 1: Esterification of 3-Ethyl-5-bromothiophene-2-carboxylic acid

Causality: This step protects the carboxylic acid. Fischer esterification is a simple and effective method using an excess of alcohol under acidic conditions. For more sensitive substrates, coupling agents like DCC can be used, as demonstrated in related thiophene syntheses.[10]

Materials:

• 3-Ethyl-5-bromothiophene-2-carboxylic acid

• Methanol (or Ethanol), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine, saturated

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a round-bottom flask, add 3-Ethyl-5-bromothiophene-2-carboxylic acid (1.0 equiv).

• Add a large excess of anhydrous methanol (e.g., 20-40 mL per gram of acid).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the stirring suspension.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C for methanol).

• Monitor the reaction by TLC until the starting material is consumed (typically 4-16 hours).

• Cool the reaction mixture to room temperature.

• Carefully neutralize the excess acid by slowly adding saturated NaHCO₃ solution until effervescence ceases.

• Extract the aqueous layer with an organic solvent like ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude methyl ester can often be used directly in the next step or purified by column chromatography if necessary.

Protocol 2: Suzuki-Miyaura Coupling of Methyl 3-ethyl-5-bromothiophene-2-carboxylate

Causality: This is the core C-C bond formation. The choice of catalyst, base, and solvent is critical. Pd(PPh₃)₄ is a reliable catalyst for many thiophene couplings.[10][11] A mixed solvent system like 1,4-dioxane and water often improves the solubility of both the organic substrate and the inorganic base, leading to higher yields.[10] Potassium phosphate is a moderately strong base that is effective and generally compatible with ester functionalities.[12]

Materials:

• Methyl 3-ethyl-5-bromothiophene-2-carboxylate (1.0 equiv)

• Arylboronic acid or boronic acid pinacol ester (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium phosphate (K₃PO₄) or Potassium Carbonate (K₂CO₃) (2.0-3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, deionized and degassed

• Schlenk flask or similar reaction vessel, condenser, inert gas line (Nitrogen or Argon)

Procedure:

• Setup: To a Schlenk flask, add the methyl 3-ethyl-5-bromothiophene-2-carboxylate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and the base (K₃PO₄, 2.5 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (N₂ or Ar). Repeat this cycle three times to ensure all oxygen is removed.

• Catalyst Addition: Under a positive pressure of inert gas, quickly add the Pd(PPh₃)₄ catalyst (0.03 equiv).

• Solvent Addition: Add the degassed solvents via cannula or syringe. A common ratio is 4:1 or 5:1 1,4-Dioxane:Water. The total solvent volume should be sufficient to ensure stirring (e.g., 0.1 M concentration).

• Reaction: Heat the reaction mixture to 90-100°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 6-24 hours.[10]

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to obtain the desired coupled product.

Optimization of Reaction Parameters

The success of a Suzuki coupling often depends on the careful selection of its components. The following table summarizes key parameters and provides expert rationale for their selection.

Parameter	Common Reagents/Conditions	Rationale & Causality
Palladium Source	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃	Pd(PPh₃)₄: A reliable Pd(0) source, often used directly. Pd(dppf)Cl₂: A Pd(II) precatalyst that is air-stable and reduced in situ. The dppf ligand is excellent for many cross-couplings. Pd₂(dba)₃: A Pd(0) source often paired with a separate phosphine ligand, allowing for modularity.[8]
Ligand	PPh₃, P(t-Bu)₃, SPhos, XPhos	Bulky, electron-rich phosphine ligands generally accelerate the oxidative addition and reductive elimination steps, leading to more efficient catalysis, especially with less reactive halides like chlorides.[12]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃, CsF	Function: Activates the boronic acid for transmetalation.[8] Choice: K₃PO₄ and K₂CO₃ are robust, common choices. Cs₂CO₃ is more soluble and basic, often improving rates. CsF is a milder choice, useful if base-sensitive functional groups are present.[9]
Solvent	1,4-Dioxane/H₂O, Toluene, DMF, THF	The solvent must solubilize the reactants. Aqueous mixtures (e.g., Dioxane/H₂O) are highly effective as they dissolve the inorganic base and can accelerate transmetalation.[7][10] Toluene is a good non-polar option for anhydrous conditions.
Temperature	80 - 110 °C	Higher temperatures are generally required to drive the reaction, particularly the oxidative addition step. The chosen temperature should be near the boiling point of the solvent system.[10][12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst (oxidized).2. Insufficiently degassed solvents.3. Poor quality boronic acid (decomposed).4. Base is not strong enough or insoluble.	1. Use a fresh bottle of catalyst or a robust precatalyst like Pd(dppf)Cl₂.2. Ensure thorough degassing (sparging with N₂/Ar or freeze-pump-thaw).3. Use fresh boronic acid or convert it to a more stable pinacol ester.4. Switch to a stronger or more soluble base (e.g., from K₂CO₃ to Cs₂CO₃). Try a different solvent system.
Protodeboronation	Presence of excess water or acidic/basic impurities leading to the replacement of the boronic acid group with a hydrogen atom.	Use anhydrous solvents if possible, ensure the base is not excessively strong, and use a slight excess (1.1-1.2 equiv) of the boronic acid, not a large excess.
Homocoupling of Boronic Acid	Oxygen in the reaction mixture can promote the oxidative coupling of the boronic acid.	Rigorously deoxygenate the reaction mixture and solvents before adding the catalyst and heating.
Ester Hydrolysis	The base is too strong or the reaction temperature/time is excessive, leading to saponification of the ester.	Use a milder base (e.g., K₂CO₃ or CsF instead of K₃PO₄).[9] Minimize reaction time once the starting material is consumed.

References

• Walker, S. D., et al. (2004). A Rational Approach to the Development of Highly Active Catalysts for Suzuki-Miyaura Coupling. Angewandte Chemie International Edition, 43(14), 1871-1876.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. organic-chemistry.org.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.

• Reddit r/OrganicChemistry. (2021). Do carboxylic acids interfere with Suzukis?

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University Chemistry Course Material.

• Rasool, N., et al. (2020). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid. Turkish Journal of Chemistry, 44(5), 1410-1428.

• Ali, A., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7351.

• Ali, A., et al. (2013). Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. Molecules, 18(12), 14729-14745.

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples.

• Garg, N. K., et al. (2018). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Organic Letters, 20(17), 5324-5327.

• ResearchGate. (2013). Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]

"synthesis of 3-Ethylthiophene-2-carboxylic acid based polymers for OFETs"

Application Note & Protocol Guide

Topic: Synthesis and Application of 3-Ethylthiophene-2-Carboxylic Acid Based Polymers for Organic Field-Effect Transistors (OFETs)

Audience: Researchers, scientists, and materials development professionals in organic electronics.

Introduction: Rationale and Scientific Context

The field of organic electronics continues to be driven by the design of novel π-conjugated polymers that offer a unique combination of solution processability, tunable electronic properties, and mechanical flexibility. Among these materials, polythiophenes are a cornerstone class of semiconductors for Organic Field-Effect Transistors (OFETs). The performance of polythiophene-based OFETs is critically dependent on the molecular structure, particularly the nature of the side chains at the 3-position of the thiophene ring. These side chains govern the polymer's solubility, solid-state packing, thin-film morphology, and ultimately, its charge transport characteristics.

This guide focuses on a specific, rationally designed polymer system based on the 3-ethylthiophene-2-carboxylic acid monomer. This structure is of particular interest for several reasons:

• Modest Alkyl Chain: The ethyl group at the 3-position provides sufficient solubility for solution processing without the excessive steric hindrance that longer alkyl chains can introduce, which may disrupt interchain π-stacking and hinder charge transport.

• Carboxylic Acid Functionality: The carboxylic acid group at the 2-position is a versatile functional handle. It can induce specific intermolecular interactions, such as hydrogen bonding, which can direct polymer self-assembly into more ordered structures beneficial for charge transport[1]. Furthermore, this group can be used to anchor the polymer to various metal oxide surfaces (e.g., gate dielectrics) or serve as a reactive site for post-polymerization modification[1].

• Enhanced Air Stability: The electron-withdrawing nature of the carbonyl group can lower the Highest Occupied Molecular Orbital (HOMO) energy level of the polymer. This deeper HOMO level can improve the material's resistance to oxidation, leading to OFETs with enhanced ambient air stability compared to traditional poly(3-alkylthiophene)s (P3ATs)[2].

This document provides a comprehensive set of protocols, from the synthesis of the core monomer to the fabrication and characterization of a functional OFET device. The causality behind key experimental choices is explained to provide a deeper understanding of the structure-property-performance relationships.

Part 1: Monomer Synthesis Protocol

The synthesis of the target monomer, 3-ethylthiophene-2-carboxylic acid, is achieved via a two-step process. First, 3-ethylthiophene is synthesized from a commercially available precursor. Second, the thiophene ring is regioselectively carboxylated at the 2-position.

Protocol 1.1: Synthesis of 3-Ethylthiophene

This procedure is adapted from established Grignard coupling reactions for the alkylation of halothiophenes[3].

Causality: The Grignard coupling reaction is a robust and high-yielding method for forming carbon-carbon bonds. Using 3-bromothiophene and an ethyl Grignard reagent in the presence of a nickel catalyst provides an efficient route to 3-ethylthiophene[3].

• Materials:

  • 3-bromothiophene

  • Magnesium turnings

  • Bromoethane

  • Bis(triphenylphosphine)nickel(II) dichloride [NiCl₂(PPh₃)₂]

  • Anhydrous diethyl ether or THF

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Grignard Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), prepare the ethyl Grignard reagent by adding a solution of bromoethane in anhydrous diethyl ether dropwise to a stirred suspension of magnesium turnings in ether. Gentle heating may be required to initiate the reaction.

  • Coupling Reaction: In a separate, flame-dried flask, dissolve 3-bromothiophene and a catalytic amount of NiCl₂(PPh₃)₂ in anhydrous ether. Cool this solution in an ice bath.

  • Slowly add the prepared ethylmagnesium bromide solution to the 3-bromothiophene solution dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours to ensure the reaction goes to completion.

  • Work-up: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

  • Combine all organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure to yield pure 3-ethylthiophene[3].

Protocol 1.2: Synthesis of 3-Ethylthiophene-2-carboxylic acid

This protocol utilizes regioselective lithiation followed by quenching with carbon dioxide, a standard method for carboxylating thiophenes.

Causality: The proton at the 2-position of a 3-substituted thiophene is the most acidic due to the inductive effect and stabilization of the resulting carbanion by the adjacent sulfur atom. Therefore, a strong base like n-butyllithium (n-BuLi) will selectively deprotonate this position. The resulting lithiated intermediate is a potent nucleophile that readily attacks the electrophilic carbon of CO₂ (from dry ice) to form the carboxylate salt, which is then protonated during acidic work-up.

• Materials:

  • 3-ethylthiophene (from Protocol 1.1)

  • n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

  • Anhydrous diethyl ether or THF

  • Dry ice (solid CO₂)

  • Hydrochloric acid (HCl), 1 M

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a flame-dried, three-neck flask under an inert atmosphere, dissolve 3-ethylthiophene in anhydrous diethyl ether.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add one equivalent of n-BuLi dropwise while maintaining the temperature at -78 °C. Stir for 1-2 hours at this temperature.

  • Carboxylation: In a separate container, crush a generous excess of dry ice into a fine powder. Carefully and quickly transfer the lithiated thiophene solution onto the crushed dry ice via a cannula. Caution: Vigorous CO₂ evolution will occur.

  • Allow the mixture to warm to room temperature. The slurry will gradually become a clear solution as the excess CO₂ sublimes.

  • Work-up: Add water to the reaction mixture. Separate the aqueous layer and wash the organic layer with a small amount of water.

  • Combine the aqueous layers and acidify to a pH of ~2 with 1 M HCl. A precipitate of the carboxylic acid should form.

  • Extract the acidified aqueous layer three times with diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent by rotary evaporation to yield the crude 3-ethylthiophene-2-carboxylic acid. The product can be further purified by recrystallization.

Diagram of Monomer Synthesis

Caption: Workflow for the two-step synthesis of the target monomer.

Part 2: Polymer Synthesis Protocol

For the synthesis of well-defined, regioregular polymers suitable for high-performance OFETs, Stille cross-coupling polycondensation is the method of choice[4][5]. This requires the preparation of a dibrominated monomer precursor.

Protocol 2.1: Preparation of Dibrominated Monomer Precursor

Causality: The carboxylic acid group is acidic and can interfere with organometallic reagents used in the Stille coupling. It is therefore protected as an ester (e.g., methyl ester) prior to polymerization. Subsequent bromination at the remaining active positions of the thiophene ring (positions 4 and 5) is necessary to create the A-A type monomer for A-A/B-B type polycondensation. N-Bromosuccinimide (NBS) is an effective and selective brominating agent for electron-rich heterocycles like thiophene.

• Materials:

  • 3-Ethylthiophene-2-carboxylic acid (from Protocol 1.2)

  • Methanol, anhydrous

  • Sulfuric acid (H₂SO₄), concentrated (catalytic amount)

  • N-Bromosuccinimide (NBS)

  • Chloroform or Dichloromethane (DCM)

• Procedure:

  • Esterification (Protection):

    • Dissolve 3-ethylthiophene-2-carboxylic acid in an excess of anhydrous methanol.

    • Add a catalytic amount of concentrated H₂SO₄.

    • Heat the mixture to reflux for 4-6 hours.

    • Cool, neutralize with a saturated sodium bicarbonate solution, and extract the product with DCM.

    • Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent to obtain methyl 3-ethylthiophene-2-carboxylate.

  • Dibromination:

    • Dissolve the methyl 3-ethylthiophene-2-carboxylate in chloroform.

    • Protect the reaction from light by wrapping the flask in aluminum foil.

    • Add 2.0 equivalents of NBS portion-wise at 0 °C.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Wash the reaction mixture with water and then with a sodium thiosulfate solution to remove any remaining bromine.

    • Dry the organic layer over Na₂SO₄, filter, and remove the solvent.

    • Purify the product (methyl 4,5-dibromo-3-ethylthiophene-2-carboxylate) by column chromatography or recrystallization.

Protocol 2.2: Stille Polycondensation

Causality: The Stille reaction involves the palladium-catalyzed coupling of an organostannane (the B-B monomer) with an organic halide (the A-A monomer)[4]. This method is highly tolerant of various functional groups (like the ester in our monomer) and allows for the synthesis of high molecular weight, regioregular polymers. The choice of catalyst and ligands, such as Pd₂(dba)₃ and P(o-tolyl)₃, is crucial for achieving efficient polymerization[5].

• Materials:

  • Methyl 4,5-dibromo-3-ethylthiophene-2-carboxylate (A-A monomer)

  • 2,5-Bis(trimethylstannyl)thiophene (B-B monomer)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

  • Tri(o-tolyl)phosphine [P(o-tolyl)₃]

  • Anhydrous, degassed solvent (e.g., Toluene or Chlorobenzene)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, add the A-A monomer, an equimolar amount of the B-B monomer, the palladium catalyst (e.g., 1-2 mol %), and the phosphine ligand (e.g., 4-8 mol %).

  • Add the anhydrous, degassed solvent via cannula.

  • Degas the resulting solution by subjecting it to several freeze-pump-thaw cycles.

  • Heat the reaction mixture to 90-110 °C and stir for 24-48 hours. The solution will typically become dark and viscous as the polymer forms.

  • Polymer Precipitation: Cool the reaction mixture and precipitate the polymer by pouring the solution into a large volume of vigorously stirred methanol.

  • Collect the polymer precipitate by filtration.

  • Purification: To remove catalyst residues and low molecular weight oligomers, perform a Soxhlet extraction of the crude polymer sequentially with methanol, acetone, and hexanes. The purified polymer is then extracted with chloroform or chlorobenzene.

  • Precipitate the purified polymer from the chloroform solution into methanol, filter, and dry under vacuum to yield the final polymer, poly(methyl 3-ethylthiophene-2-carboxylate-alt-thiophene).

  • (Optional Deprotection): The ester can be hydrolyzed back to the carboxylic acid by treating the polymer with a base (e.g., KOH) in a suitable solvent system, if the free acid form is desired for the final application.

Diagram of Polymerization Scheme

Sources

• 1. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 2. OTFT performance of air-stable ester-functionalized polythiophenes - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. CN102690255B - Preparation method of 3-acetylthiophene - Google Patents [patents.google.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Functionalization of 3-Ethylthiophene-2-carboxylic Acid in Biological Research

Introduction: Unlocking the Biological Potential of the Thiophene Scaffold

The thiophene ring is a privileged pharmacophore in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique electronic and steric properties allow for favorable interactions with a wide range of biological targets, leading to diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[2][3] 3-Ethylthiophene-2-carboxylic acid is a versatile starting material that offers a reactive handle—the carboxylic acid—for the introduction of various functional groups, enabling the exploration of its therapeutic potential. This guide provides a comprehensive overview of strategies and detailed protocols for the functionalization of 3-ethylthiophene-2-carboxylic acid to generate novel derivatives for biological evaluation.

Core Functionalization Strategies: Amide and Ester Derivatives

The carboxylic acid moiety of 3-ethylthiophene-2-carboxylic acid is the primary site for modification. The two most common and effective strategies for its functionalization are the formation of amide and ester linkages. These reactions are well-established and can be achieved using a variety of coupling reagents and conditions, allowing for the introduction of a diverse range of substituents to modulate the biological activity and physicochemical properties of the parent molecule.

Amide Bond Formation: A Gateway to Bioactivity

The conversion of the carboxylic acid to an amide is a cornerstone of medicinal chemistry.[4] Thiophene-2-carboxamides, in particular, are known to exhibit a range of biological activities.[2][3] The general approach involves the activation of the carboxylic acid followed by reaction with a primary or secondary amine.

• Activation Reagent: The choice of coupling reagent is critical for efficient amide bond formation. Common choices include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with additives such as N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt) to suppress side reactions and improve yields.[5] For challenging couplings, phosphonium-based reagents like Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (PyBOP) or uronium-based reagents like HATU can be employed.[5]

• Solvent: Aprotic polar solvents like dimethylformamide (DMF) or dichloromethane (DCM) are typically used.[5]

• Base: An organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is often added to neutralize any acid generated during the reaction and to deprotonate the amine nucleophile.[3]

• Reaction Temperature: Most amide coupling reactions are performed at room temperature, although gentle heating may be required for less reactive substrates.

Caption: General workflow for the synthesis of 3-ethylthiophene-2-carboxamide derivatives.

Protocol 1: Synthesis of N-benzyl-3-ethylthiophene-2-carboxamide

This protocol describes a standard amide coupling reaction using EDC and NHS.

Materials:

• 3-Ethylthiophene-2-carboxylic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a solution of 3-ethylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF, add NHS (1.2 eq) and EDC (1.2 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add benzylamine (1.1 eq) followed by DIPEA (1.5 eq).

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with DCM (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the desired N-benzyl-3-ethylthiophene-2-carboxamide.

Esterification: Modulating Lipophilicity and Cell Permeability

Esterification of 3-ethylthiophene-2-carboxylic acid can be used to increase its lipophilicity, which may enhance cell membrane permeability and oral bioavailability. The Fischer esterification is a classic method, though milder conditions using coupling reagents are often preferred for complex molecules.[6][7]

This protocol outlines a carbodiimide-mediated esterification.

Materials:

• 3-Ethylthiophene-2-carboxylic acid

• Ethanol, anhydrous

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve 3-ethylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add anhydrous ethanol (5.0 eq) and a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash with DCM.

• Wash the filtrate with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield ethyl 3-ethylthiophene-2-carboxylate.

Bioconjugation and Advanced Functionalization

To develop targeted therapies or diagnostic agents, 3-ethylthiophene-2-carboxylic acid can be conjugated to biomolecules or functionalized with moieties that enable specific interactions.

Installation of Linkers for Bioconjugation

Poly(ethylene glycol) (PEG) linkers are often incorporated to improve the solubility and pharmacokinetic profile of a drug candidate.[5][8] These linkers typically have a terminal amine or other reactive group that can be coupled to the carboxylic acid.

This protocol is similar to the standard amide coupling but uses an amino-terminated PEG linker.

Materials:

• 3-Ethylthiophene-2-carboxylic acid

• Amino-PEG-OMe (e.g., NH2-PEG4-OMe)

• HATU

• DIPEA

• DMF, anhydrous

Procedure:

• Dissolve 3-ethylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.2 eq) and DIPEA (2.0 eq).

• Stir for 10 minutes at room temperature.

• Add a solution of Amino-PEG-OMe (1.1 eq) in DMF.

• Stir at room temperature for 4-6 hours.

• Purify the reaction mixture directly by preparative HPLC to obtain the PEGylated product.

Click Chemistry for Bioorthogonal Labeling

Click chemistry provides a powerful tool for the specific and efficient labeling of biomolecules in complex biological systems.[4][9] The carboxylic acid can be functionalized with an alkyne or azide handle to participate in copper-catalyzed or strain-promoted cycloaddition reactions.

Caption: Workflow for bioconjugation using click chemistry.

Biological Applications and Evaluation

Functionalized derivatives of 3-ethylthiophene-2-carboxylic acid can be screened for a variety of biological activities. The choice of assay will depend on the intended therapeutic application.

Anticancer Activity

Thiophene derivatives have shown promise as anticancer agents by targeting various pathways, including receptor tyrosine kinases and tubulin polymerization.[3][10][11]

Assay Name	Principle	Endpoint Measured
MTT Assay	Conversion of MTT to formazan by metabolically active cells.[11]	Cell viability and proliferation.[11]
Caspase-3/7 Assay	Detection of activated caspases, key mediators of apoptosis.[10]	Apoptosis induction.[10]
Cell Cycle Analysis	Staining of DNA with a fluorescent dye followed by flow cytometry.	Distribution of cells in different phases of the cell cycle.
Tubulin Polymerization Assay	Measures the change in light scattering or fluorescence upon tubulin assembly into microtubules.	Inhibition of microtubule formation.
Kinase Inhibition Assay	Measures the inhibition of a specific kinase using a substrate and detecting the product.	Target-specific enzyme inhibition.

Antimicrobial Activity

The thiophene scaffold is present in several antimicrobial agents.[2][12] Functionalized derivatives can be tested against a panel of pathogenic bacteria and fungi.

Assay Name	Principle	Endpoint Measured
Broth Microdilution	Serial dilution of the compound in liquid growth medium inoculated with the microorganism.[12]	Minimum Inhibitory Concentration (MIC).[12]
Disk Diffusion	A filter paper disk impregnated with the compound is placed on an agar plate inoculated with the microorganism.	Zone of inhibition.
Time-Kill Assay	Measures the rate of bacterial killing over time in the presence of the compound.[13]	Bactericidal or bacteriostatic activity.[13]

Anti-inflammatory Activity

Thiophene derivatives have been reported to possess anti-inflammatory properties by modulating the production of inflammatory mediators.[1][14]

Assay Name	Principle	Endpoint Measured
LPS-induced Cytokine Production in Macrophages	Lipopolysaccharide (LPS) is used to stimulate macrophages to produce pro-inflammatory cytokines.[1]	Levels of cytokines like TNF-α, IL-6, and IL-1β in the cell culture supernatant, typically measured by ELISA.[1]
Nitric Oxide (NO) Assay (Griess Test)	Measures the production of nitrite, a stable breakdown product of NO, in stimulated macrophages.[14]	Inhibition of NO production.[14]
Cyclooxygenase (COX) Inhibition Assay	Measures the inhibition of COX-1 and/or COX-2 enzymes, which are key in the production of prostaglandins.	Enzyme activity.

Characterization of Functionalized Derivatives

Thorough characterization of the synthesized compounds is essential to confirm their identity, purity, and structure.

Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate the structure of the molecule. For an N-benzyl-3-ethylthiophene-2-carboxamide, one would expect to see signals corresponding to the ethyl group on the thiophene ring, the aromatic protons of the thiophene and benzyl groups, the methylene protons of the benzyl group, and the amide proton.[15]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the compound.[10]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups. A strong carbonyl (C=O) stretching band is expected for both amides and esters, typically in the range of 1630-1750 cm-1.[15]

Conclusion

3-Ethylthiophene-2-carboxylic acid is a valuable starting material for the synthesis of a wide array of biologically active molecules. By employing the functionalization strategies and protocols outlined in this guide, researchers can generate diverse libraries of thiophene derivatives for screening in various therapeutic areas. Careful selection of functionalization partners and appropriate biological assays will be key to unlocking the full potential of this versatile scaffold in drug discovery and development.

References

• Metwally, A. M., et al. (2023).
• Balan, M., et al. (2023).
• Micheli, F., et al. (2020). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. European Journal of Pharmaceutical Sciences, 155, 105544.
• Pérez-Lagarejos, V., et al. (2023). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 14, 1247950.
• El-Sayed, M. A. A., et al. (2022).

• PubChem. (n.d.). Methyl 3-amino-4-methylthiophene-2-carboxylate. Retrieved from [Link]

• BroadPharm. (2022). Protocol for PEG Acid Reagents.
• Al-Tel, T. H., et al. (2012). Synthesis and biological evaluation of thiophene derivatives as acetylcholinesterase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(11), 3773-3776.
• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.

• PubChem. (n.d.). 3-Methylthiophene-2-carboxamide. Retrieved from [Link]

• da Cruz, R. M. D., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Pharmaceuticals, 14(7), 692.
• ResearchGate. (n.d.). Synthesis and antimicrobial activity of thiophene-functionalized Ag(I) and Au(I) N-heterocyclic carbene complexes against ampicillin-resistant Staphylococcus aureus.
• Li, Y., et al. (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. International Journal of Nanomedicine, 14, 217-231.
• Chemguide. (n.d.).
• AxisPharm. (2024). Protocol for PEG Acid Reagents.
• Hein, C. D., et al. (2008). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 25(10), 2216-2230.
• Zhang, M., et al. (2019). Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. ACS Omega, 4(5), 9034-9043.
• In Synthesis, Properties, and Biological Applic
• ResearchGate. (n.d.).
• Master Organic Chemistry. (n.d.).
• Taylor & Francis Online. (n.d.). Synthesis, anti-inflammatory, analgesic and antioxidant activities of some tetrasubstituted thiophenes.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2023). 21.
• El-Damasy, A. K., et al. (2022). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. Molecules, 27(19), 6296.
• ResearchGate. (n.d.).
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• Encyclopedia.pub. (2024). Biological Activities of Thiophenes.
• Wikipedia. (n.d.). Click chemistry.

Sources

• 1. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Click chemistry - Wikipedia [en.wikipedia.org]
• 5. broadpharm.com [broadpharm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Protocol for PEG Acid Reagents | AxisPharm [axispharm.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 14. Biological Activities of Thiophenes | Encyclopedia MDPI [encyclopedia.pub]
• 15. chem.libretexts.org [chem.libretexts.org]

Step-by-Step Synthesis of Poly(3-Ethylthiophene-2-carboxylic acid): An Application Note and Protocol

Introduction

Polythiophenes and their derivatives are a cornerstone class of conducting polymers, pivotal in the advancement of organic electronics, including organic photovoltaics, field-effect transistors, and sensors.[1] The functionalization of the thiophene ring allows for the fine-tuning of the polymer's electronic, optical, and morphological properties. The introduction of a carboxylic acid group at the 2-position of a 3-alkylthiophene, such as in poly(3-Ethylthiophene-2-carboxylic acid), offers a unique handle for modulating solubility, enabling post-polymerization modifications, and facilitating interfacial interactions in device architectures.[2]

However, the direct polymerization of monomers bearing a free carboxylic acid group is often incompatible with common transition-metal catalyzed polymerization methods.[3] This guide details a robust and reliable synthetic strategy centered on a post-polymerization modification approach. The core of this methodology involves the synthesis of an ester-functionalized monomer, its subsequent polymerization, and a final hydrolysis step to yield the desired poly(3-Ethylthiophene-2-carboxylic acid). This protocol is designed for researchers in materials science, polymer chemistry, and drug development seeking to explore the potential of functionalized polythiophenes.

Synthetic Strategy Overview

The synthesis of poly(3-Ethylthiophene-2-carboxylic acid) is a multi-step process that can be logically divided into three key stages:

• Monomer Synthesis: The preparation of the polymerizable unit, specifically an ester derivative of 3-ethylthiophene-2-carboxylic acid. This is crucial as the ester group acts as a protecting group for the carboxylic acid during polymerization.

• Polymerization: The controlled polymerization of the ester-functionalized monomer to create a well-defined polythiophene backbone.

• Post-Polymerization Hydrolysis: The deprotection of the ester groups along the polymer chain to unveil the final poly(3-Ethylthiophene-2-carboxylic acid).

The following diagram illustrates the overall synthetic workflow:

Caption: Overall synthetic workflow for poly(3-Ethylthiophene-2-carboxylic acid).

Part 1: Monomer Synthesis - Ethyl 2-bromo-5-iodo-3-ethylthiophene-2-carboxylate

A crucial step for a controlled polymerization, such as Grignard Metathesis (GRIM) polymerization, is the synthesis of a di-halogenated monomer. Here, we detail the synthesis of Ethyl 2-bromo-5-iodo-3-ethylthiophene-2-carboxylate.

Step 1.1: Synthesis of 3-Ethylthiophene

This protocol assumes 3-ethylthiophene is commercially available. If not, it can be synthesized via standard methods such as the reaction of the Grignard reagent from 3-bromothiophene with diethyl sulfate.

Step 1.2: Synthesis of 2-Bromo-3-ethylthiophene

Rationale: Bromination of 3-ethylthiophene is directed to the more reactive 2-position due to the electron-donating nature of the ethyl group.

Protocol:

• In a flask protected from light, dissolve 3-ethylthiophene (1.0 eq) in a suitable solvent like N,N-dimethylformamide (DMF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide (NBS) (1.05 eq) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, pour the reaction mixture into water and extract with a non-polar solvent (e.g., diethyl ether or hexanes).

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by vacuum distillation to obtain 2-bromo-3-ethylthiophene as a colorless oil.

Step 1.3: Synthesis of Ethyl 3-ethylthiophene-2-carboxylate

Rationale: A Grignard reaction followed by quenching with an acylating agent is a standard method for introducing a carboxylate group.[4]

Protocol:

• Set up a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 eq) to the flask.

• Add a small crystal of iodine to activate the magnesium.

• Dissolve 2-bromo-3-ethylthiophene (1.0 eq) in anhydrous tetrahydrofuran (THF) and add it to the dropping funnel.

• Add a small portion of the bromide solution to the magnesium and gently heat to initiate the Grignard reaction.

• Once the reaction starts (as indicated by a color change and gentle reflux), add the remaining bromide solution dropwise to maintain a steady reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C.

• In a separate flask, prepare a solution of ethyl chloroformate (1.1 eq) in anhydrous THF.

• Add the ethyl chloroformate solution dropwise to the cooled Grignard reagent.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to yield ethyl 3-ethylthiophene-2-carboxylate.

Step 1.4: Synthesis of Ethyl 2-bromo-5-iodo-3-ethylthiophene-2-carboxylate

Rationale: For GRIM polymerization, a di-halogenated monomer is required. We will introduce a bromine at the 2-position and an iodine at the 5-position.

Protocol:

• Protect the 2-position of 3-ethylthiophene with a removable directing group if necessary, before introducing the carboxylate at the 5-position. A more direct approach is to start with a pre-functionalized thiophene. A plausible, though more complex, route involves the synthesis of 2,5-dihalogenated 3-ethylthiophene followed by selective functionalization. For the purpose of this guide, we will assume the synthesis of a 2,5-dihalogenated monomer suitable for GRIM polymerization. A common strategy involves the synthesis of 2-bromo-3-alkyl-5-iodothiophene.

A more practical approach for monomer synthesis for GRIM polymerization is to start with 2-bromo-3-ethylthiophene, introduce the ester group at the 2-position via lithiation and reaction with ethyl chloroformate, and then halogenate the 5-position.

Revised Monomer Synthesis Protocol:

• 2-Bromo-3-ethylthiophene: Synthesized as described in Step 1.2.

• Lithiation and Carboxylation:

  • Dissolve 2-bromo-3-ethylthiophene in anhydrous THF and cool to -78 °C.

  • Slowly add n-butyllithium (1.05 eq).

  • Stir for 1 hour at -78 °C.

  • Add ethyl chloroformate (1.1 eq) and allow the reaction to slowly warm to room temperature.

  • Work-up as described in Step 1.3 to obtain ethyl 3-ethylthiophene-2-carboxylate.

• Bromination at the 5-position:

  • Dissolve ethyl 3-ethylthiophene-2-carboxylate in a suitable solvent (e.g., chloroform).

  • Add N-bromosuccinimide (NBS) (1.05 eq) and a catalytic amount of a radical initiator like benzoyl peroxide.

  • Reflux the mixture and monitor by TLC or GC-MS.

  • Work-up and purify to obtain ethyl 5-bromo-3-ethylthiophene-2-carboxylate.

• Iodination at the 2-position: This step is complex and may require a multi-step process.

Given the complexity, a more common monomer for GRIM polymerization would be 2,5-dibromo-3-ethylthiophene, which can then be functionalized. However, for this guide, we will proceed with the polymerization of a mono-bromo esterified monomer via oxidative polymerization, which is a more direct route.

Simplified Monomer for Oxidative Polymerization: Ethyl 5-bromo-3-ethylthiophene-2-carboxylate

This monomer can be synthesized as described in the revised protocol above.

Part 2: Polymerization - Synthesis of Poly(ethyl 3-ethylthiophene-2-carboxylate)

Rationale: Chemical oxidative polymerization using iron(III) chloride (FeCl₃) is a widely used method for synthesizing polythiophenes.[5] It is a straightforward and scalable technique.

Protocol:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous iron(III) chloride (FeCl₃) (1.1 eq per mole of monomer).

• Add a suitable anhydrous solvent, such as chloroform or nitrobenzene.

• Stir the suspension vigorously.

• Dissolve the monomer, ethyl 5-bromo-3-ethylthiophene-2-carboxylate (1.0 eq), in the same anhydrous solvent.

• Add the monomer solution dropwise to the FeCl₃ suspension at room temperature over a period of 30-60 minutes.

• The reaction mixture will typically turn dark in color, indicating polymerization.

• Stir the reaction mixture at room temperature for 24 hours.

• To quench the reaction and precipitate the polymer, pour the mixture into a large volume of methanol.

• Filter the precipitate and wash it thoroughly with methanol to remove any remaining FeCl₃ and oligomers.

• To further purify the polymer, a Soxhlet extraction can be performed sequentially with methanol, hexane, and finally chloroform to extract the polymer.

• Precipitate the chloroform fraction in methanol, filter, and dry the polymer under vacuum to a constant weight.

Table of Reagents for Polymerization:

Reagent	Molar Equivalent	Purpose
Ethyl 5-bromo-3-ethylthiophene-2-carboxylate	1.0	Monomer
Iron(III) Chloride (FeCl₃)	1.1	Oxidizing Agent/Catalyst
Anhydrous Chloroform	-	Solvent
Methanol	-	Precipitating Agent

Part 3: Post-Polymerization Hydrolysis

Rationale: The final step is the hydrolysis of the ester groups on the polymer backbone to yield the carboxylic acid functionality. Basic hydrolysis followed by acidification is a standard and effective method.

Protocol:

• Dissolve the purified poly(ethyl 3-ethylthiophene-2-carboxylate) in a suitable solvent like THF.

• In a separate flask, prepare a solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) (a large excess, e.g., 10-20 eq per repeating unit) in a mixture of water and a co-solvent like ethanol or THF.

• Add the basic solution to the polymer solution.

• Heat the mixture to reflux and maintain it for 24-48 hours. The progress of the hydrolysis can be monitored by the disappearance of the ester carbonyl peak in the FT-IR spectrum.

• After cooling to room temperature, carefully acidify the reaction mixture by the dropwise addition of a dilute acid (e.g., 1 M HCl) until the pH is acidic (pH ~2-3).

• The resulting poly(3-Ethylthiophene-2-carboxylic acid) will precipitate.

• Filter the polymer, wash it extensively with deionized water to remove salts, and then with a small amount of a non-solvent like acetone.

• Dry the final polymer under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Caption: Workflow for the post-polymerization hydrolysis step.

Characterization

Thorough characterization at each stage is essential to ensure the identity and purity of the synthesized materials.

Monomer Characterization:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and purity of the monomer.

• Mass Spectrometry (MS): To determine the molecular weight of the monomer.

• FT-IR Spectroscopy: To identify the characteristic functional groups, particularly the ester carbonyl stretch.

Polymer Characterization:

• ¹H NMR Spectroscopy: To confirm the polymer structure. The disappearance of the ester's ethyl protons and the appearance of a broad carboxylic acid proton signal after hydrolysis are key indicators.

• FT-IR Spectroscopy: To monitor the disappearance of the ester carbonyl peak and the appearance of the carboxylic acid carbonyl and hydroxyl peaks.[6]

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index (PDI) of the ester-functionalized polymer. Note that the final carboxylic acid-functionalized polymer may have limited solubility in common GPC eluents.

• UV-Vis Spectroscopy: To investigate the electronic properties of the conjugated polymer in solution and as a thin film.

Expected FT-IR Spectral Changes:

Functional Group	Pre-Hydrolysis (Ester) Wavenumber (cm⁻¹)	Post-Hydrolysis (Carboxylic Acid) Wavenumber (cm⁻¹)
C=O Stretch	~1710-1730	~1680-1710
O-H Stretch	-	Broad, ~2500-3300

References

• Bilger, D. W., Figueroa, J. A., Redeker, N. D., Sarkar, A., Stefik, M., & Zhang, S. (2017). Hydrogen-Bonding-Directed Ordered Assembly of Carboxylated Poly(3-Alkylthiophene)s. ACS Omega, 2(11), 8526–8535. [Link]

• Qiao, Z., Horatz, K., Ho, P. Y., Mitrofanov, A., Sun, N., & Lissel, F. S.-C. (2022). Carboxylic Groups via Postpolymerization Modification of Polythiophene and their Influence on the Performance of a Polymeric MALDI Matrix. Macromolecular Chemistry and Physics, 223(22), 2200250. [Link]

• Thelakkat, M., & Würfel, U. (2009). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer. Journal of Materials Chemistry, 19(24), 4126-4130. [Link]

• Tour, J. M., & Wu, R. (1991). Polymerization of thiophene and its derivatives. U.S.

• Khusnutdinov, R. I., Shchadneva, N. A., Bayguzina, A. R., Mayakova, Y. Y., Smirnov, A. A., Burangulova, R. Y., & Dzhemilev, U. M. (2012). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Russian Chemical Bulletin, 61(10), 1934–1941. [Link]

• Kim, H., Kim, J., & Kim, Y. (2021). Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains. Polymers, 13(20), 3523. [Link]

• Chemistry Nate. (2014, September 15). Grignard Reagent + CO2 = Carboxylic Acid (Mechanism) [Video]. YouTube. [Link]

• Organic Chemistry Tutor. (2020, October 29). Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization [Video]. YouTube. [Link]

• Thelakkat, M., & Würfel, U. (2009). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer in solid-state dye-sensitized solar cells. Journal of Materials Chemistry, 19(24), 4126-4130. [Link]

• Chemistry Steps. (n.d.). The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide. Chemistry Steps. [Link]

• University of Calgary. (n.d.). Ch19: RMgX + CO2 -> RCO2H. University of Calgary. [Link]

• Zade, S. S., & Bendikov, M. (2017). Polythiophene: From Fundamental Perspectives to Applications. Chemistry of Materials, 29(24), 10238–10259. [Link]

• Son, H. J., Kim, J. Y., & Park, S. M. (2022). Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates. Polymers, 14(18), 3824. [Link]

• Sharma, P., Kumar, A., & Chand, S. (2017). Synthesis, characterization and photovoltaics studies of 3-alkylthienyl thiophene based polymers prepared via direct arylation polymerization. Advanced Materials Letters, 8(7), 813-818. [Link]

• Bissell, G. M., & Brown, S. M. (2011). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 7, 1248–1256. [Link]

• Lee, Y., & Kim, D. (2016). Electrochemical Polymerization of Thiophene Derivatives attached to Lead Sulfide Nanoparticle. OpenRiver, 1(1), 1-11. [Link]

• Friščić, T., & James, S. L. (2018). Mechanochemical Grignard Reactions with Gaseous CO2 and Sodium Methyl Carbonate. Angewandte Chemie International Edition, 57(46), 15302-15306. [Link]

• Shiraishi, H., & Nishikata, T. (2015). Practical preparation of ethyl 2-methylthiophene-3-carboxylate. Tetrahedron Letters, 56(34), 4913-4915. [Link]

• Baker, B. R., & Schaub, R. E. (1953). Process for preparing thiophene derivatives. U.S.
• Gewald, K. (1959). Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• Qiao, Z., Horatz, K., Ho, P. Y., Mitrofanov, A., Sun, N., & Lissel, F. S.-C. (2022). Carboxylic Groups via Postpolymerization Modification of Polythiophene and their Influence on the Performance of a Polymeric MALDI Matrix. Macromolecular Chemistry and Physics, 223(22), 2200250. [Link]

Sources

• 1. EP0339340A2 - Polythiophenes, process for their preparation and their use - Google Patents [patents.google.com]
• 2. Hydrogen-Bonding-Directed Ordered Assembly of Carboxylated Poly(3-Alkylthiophene)s - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 5. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates [mdpi.com]
• 6. 104.197.3.79 [104.197.3.79]

Application Notes: The Thiophene-2-Carboxylic Acid Scaffold in Modern Drug Discovery

Introduction: The Thiophene Scaffold's Privileged Role in Medicinal Chemistry

The thiophene ring system is a five-membered, sulfur-containing heterocycle that holds a prestigious position in medicinal chemistry, often referred to as a "privileged scaffold".[1][2] Its prevalence is highlighted by its rank as the 4th most common moiety in small molecule drugs approved by the U.S. FDA over the last decade.[2] Thiophene's utility stems from its unique electronic properties and its role as a bioisostere for the phenyl ring, allowing it to modulate physicochemical properties and enhance drug-receptor interactions.[2] Thiophene derivatives have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting properties.[3][4][5]

This guide will explore the application of the thiophene-2-carboxylic acid framework in drug discovery. While direct, extensive research on 3-Ethylthiophene-2-carboxylic acid is emerging, its structure serves as an excellent model to illustrate the synthesis, screening, and optimization workflows common to this valuable class of compounds. We will detail the rationale behind its use, potential therapeutic targets, and provide robust, field-tested protocols for its synthesis and evaluation.

Caption: High-level workflow for the discovery and validation of a thiophene-based lead compound.

Protocol 1: Synthesis of 3-Ethylthiophene-2-carboxylic Acid

Causality: The synthesis of substituted thiophenes can be approached in several ways. A common and robust method involves the Fiesselmann thiophene synthesis or modifications thereof, starting from appropriately substituted precursors. [6]This protocol outlines a plausible, generalized route.

Materials:

• Methyl 3-chlorothiophene-2-carboxylate (or similar precursor)

• Ethylmagnesium bromide (Grignard reagent)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Anhydrous THF (solvent)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard glassware for organic synthesis under inert atmosphere

Step-by-Step Methodology:

• Grignard Coupling (Introduction of Ethyl Group):

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add methyl 3-chlorothiophene-2-carboxylate and the palladium catalyst in anhydrous THF.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add ethylmagnesium bromide (1.1 equivalents) dropwise via a syringe, maintaining the temperature below 5°C. Rationale: This cross-coupling reaction replaces the chlorine atom with an ethyl group. The palladium catalyst is essential for facilitating this C-C bond formation.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring progress by TLC.

  • Upon completion, quench the reaction by slowly adding saturated ammonium chloride solution. Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate under reduced pressure.

• Saponification (Ester Hydrolysis):

  • Dissolve the crude product from the previous step in a mixture of methanol and water.

  • Add an excess of sodium hydroxide (3-4 equivalents).

  • Reflux the mixture for 4-6 hours until TLC analysis shows complete consumption of the starting ester. Rationale: The basic hydrolysis (saponification) converts the methyl ester into a sodium carboxylate salt.

  • Cool the reaction mixture to room temperature and remove the methanol via rotary evaporation.

• Acidification and Isolation:

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Acidify the solution to pH ~2 by slowly adding 2M HCl. A precipitate of 3-Ethylthiophene-2-carboxylic acid should form. Rationale: Protonation of the carboxylate salt renders the carboxylic acid, which is typically less soluble in water and precipitates out.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

• Validation:

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry. Purity should be assessed by HPLC.

Protocol 2: In Vitro Kinase Inhibition Assay (Fluorometric)

Causality: This protocol describes a universal, fluorescence-based assay to determine if the synthesized compound inhibits the activity of a specific protein kinase. The principle relies on quantifying the amount of ADP produced, which is directly proportional to kinase activity. Many commercial kits are available for this purpose. [7][8] Materials:

• Recombinant Kinase (e.g., VEGFR-2, EGFR)

• Kinase-specific peptide substrate

• ATP (Adenosine triphosphate)

• 3-Ethylthiophene-2-carboxylic acid (Test Compound), dissolved in DMSO

• Staurosporine (Positive Control inhibitor), dissolved in DMSO

• Kinase Assay Buffer (typically contains MgCl₂, DTT)

• ADP-Glo™ Kinase Assay Kit (or similar detection reagent)

• White, opaque 384-well microplates

• Multimode plate reader with luminescence detection

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a serial dilution of the Test Compound in DMSO, then dilute further into the Kinase Assay Buffer. A typical starting concentration range is 100 µM to 1 nM.

  • Prepare a similar dilution series for Staurosporine as a positive control.

  • Prepare a "No Inhibitor" control containing only DMSO diluted in buffer.

  • Prepare a "No Enzyme" control to measure background signal.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the diluted Test Compound or control solution to the appropriate wells.

  • Add 5 µL of a solution containing the kinase and its peptide substrate in Kinase Assay Buffer.

  • Pre-incubate the plate at room temperature for 15 minutes. Rationale: This step allows the inhibitor to bind to the kinase before the reaction is initiated.

  • Initiate the kinase reaction by adding 2.5 µL of ATP solution. Rationale: ATP is the phosphate donor for the phosphorylation reaction catalyzed by the kinase.

  • Incubate the plate at 30°C for 60 minutes. The reaction time should be optimized to ensure the reaction is within the linear range (typically <20% ATP consumption).

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP into a luminescent signal. Incubate for 30 minutes at room temperature. Rationale: This two-step process first eliminates the unused ATP, which would otherwise create a high background, and then converts ADP to ATP, which is used in a coupled luciferase reaction to generate light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Subtract the "No Enzyme" background from all other readings.

  • Calculate the percent inhibition for each compound concentration relative to the "No Inhibitor" control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 3: Cell-Based Antiproliferative (MTT) Assay

Causality: The MTT assay is a colorimetric method used to assess cell viability. Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, MTT, into a purple formazan product. [9]The amount of formazan produced is proportional to the number of viable cells, allowing for the quantification of a compound's cytotoxic or cytostatic effects. [10] Materials:

• Human cancer cell line (e.g., A549 lung cancer, MCF-7 breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-Ethylthiophene-2-carboxylic acid (Test Compound)

• Doxorubicin (Positive Control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile, clear, flat-bottomed 96-well plates

Step-by-Step Methodology:

• Cell Plating:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth. Rationale: This allows cells to recover from the stress of plating and enter a logarithmic growth phase.

• Compound Treatment:

  • Prepare a serial dilution of the Test Compound and Doxorubicin in complete medium.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the desired compound concentrations. Include "Vehicle Control" wells treated with medium containing the same percentage of DMSO used for the test compounds.

  • Incubate the plate for 72 hours at 37°C, 5% CO₂. Rationale: A 72-hour exposure is a standard duration to observe significant effects on cell proliferation.

• MTT Incubation and Solubilization:

  • After the incubation period, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL). * Incubate for another 4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

  • Carefully aspirate the medium containing MTT and add 100 µL of Solubilization Solution (e.g., DMSO) to each well. [10] * Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. [9]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percent viability versus the logarithm of the compound concentration and fit the data to determine the GI₅₀ value (the concentration required to inhibit cell growth by 50%).

Part 3: Data Presentation and Interpretation

Quantitative data from screening assays should be organized for clear interpretation. The IC₅₀ and GI₅₀ values are critical metrics for comparing potency and selectivity.

Table 1: Hypothetical Screening Data for 3-Ethylthiophene-2-carboxylic acid

Target/Cell Line	Assay Type	Parameter	Value (µM)	Positive Control (Staurosporine/Doxorubicin)
VEGFR-2	Kinase Assay	IC₅₀	5.2	0.015 µM
EGFR	Kinase Assay	IC₅₀	12.8	0.020 µM
PDGFRβ	Kinase Assay	IC₅₀	8.1	0.018 µM
A549 (Lung)	MTT Assay	GI₅₀	15.7	0.1 µM
MCF-7 (Breast)	MTT Assay	GI₅₀	25.3	0.2 µM
WI-38 (Normal)	MTT Assay	GI₅₀	> 100	> 10 µM

Interpretation: The hypothetical data suggest that 3-Ethylthiophene-2-carboxylic acid is a moderately potent, multi-kinase inhibitor with some preference for VEGFR-2. The compound exhibits antiproliferative activity against cancer cell lines at concentrations that correlate with its kinase inhibition profile. Importantly, its lower toxicity against the normal WI-38 cell line (GI₅₀ > 100 µM) suggests a favorable therapeutic window, a crucial parameter for a potential drug candidate. These results would justify initiating a lead optimization program to improve potency and selectivity based on SAR studies. [19][20]

References

• Thiophene-based derivatives as anticancer agents: An overview on decade's work. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Archna, et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Retrieved January 21, 2026, from [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. (n.d.). Bentham Science. Retrieved January 21, 2026, from [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. (2025). ResearchGate. Retrieved January 21, 2026, from [Link]

• Diverse Thiophenes as Scaffolds in Anti-cancer Drug Development: A Concise Review. (2021). Ingenta Connect. Retrieved January 21, 2026, from [Link]

• Structural basis for potent inhibition of D-amino acid oxidase by thiophene carboxylic acids. (n.d.). Google Search.
• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Google Search.

• Archna, et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing. Retrieved January 21, 2026, from [Link]

• Discovery of thiophene-2-carboxylic acids as potent inhibitors of HCV NS5B polymerase and HCV subgenomic RNA replication. Part 1: Sulfonamides. (2004). PubMed. Retrieved January 21, 2026, from [Link]

• Thiophene-based derivatives as anticancer agents: An overview on decade's work. (2020). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Cell Viability Assays. (2013). NCBI Bookshelf. Retrieved January 21, 2026, from [Link]

• Synthesis of 3-hydroxy thiophene-2-carboxamides 3a–c. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. (2014). PubMed. Retrieved January 21, 2026, from [Link]

• MTT Cell Assay Protocol. (n.d.). Google Search.

• Kinase Screening and Profiling: Methods and Protocols. (n.d.). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. (2012). PMC. Retrieved January 21, 2026, from [Link]

• In vitro kinase assay. (2023). Protocols.io. Retrieved January 21, 2026, from [Link]

• Thiophene-2-carboxylic-acid derivatives and process for their preparation. (n.d.). Google Patents.

• Can anyone suggest a protocol for a kinase assay?. (2015). ResearchGate. Retrieved January 21, 2026, from [Link]

• Synthesis of aryl-substituted thieno[3,2-b]thiophene derivatives and their use for N,S-heterotetracene construction. (2019). Beilstein Journals. Retrieved January 21, 2026, from [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research. Retrieved January 21, 2026, from [Link]

• Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Thiophene-2-carboxylic acid. (n.d.). Wikipedia. Retrieved January 21, 2026, from [Link]

• The Versatility of Thiophene-2-carboxylic Acid in Organic Synthesis. (n.d.). Google Search.
• Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids. (n.d.). Google Patents.

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). PMC. Retrieved January 21, 2026, from [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). MDPI. Retrieved January 21, 2026, from [Link]

• Therapeutic importance of synthetic thiophene. (n.d.). PMC. Retrieved January 21, 2026, from [Link]

• Synthesis and Pharmacological Study of Thiophene Derivatives. (2021). Impact Factor. Retrieved January 21, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamscience.com [benthamscience.com]
• 4. mdpi.com [mdpi.com]
• 5. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Synthesis of aryl-substituted thieno[3,2-b]thiophene derivatives and their use for N,S-heterotetracene construction [beilstein-journals.org]
• 7. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 8. caymanchem.com [caymanchem.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. atcc.org [atcc.org]

The Versatility of 3-Ethylthiophene-2-carboxylic Acid: A Building Block for Advanced Organic Synthesis

Introduction: Unlocking the Potential of a Functionalized Thiophene Core

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 3-Ethylthiophene-2-carboxylic acid, a uniquely substituted five-membered heterocyclic compound, has emerged as a valuable scaffold in the design and synthesis of novel compounds across diverse scientific disciplines, including pharmaceuticals, agrochemicals, and materials science.[1] Its inherent structural features—a reactive carboxylic acid moiety and an ethyl group on a thiophene ring—provide a versatile platform for a multitude of chemical transformations.

The thiophene ring, an isostere of benzene, imparts specific electronic and conformational properties to molecules, often enhancing their biological activity.[1] The carboxylic acid at the 2-position serves as a convenient handle for derivatization into esters, amides, and other functional groups, while the ethyl group at the 3-position can influence the steric and electronic environment of the molecule, contributing to target-specific interactions. This guide provides an in-depth exploration of the applications of 3-ethylthiophene-2-carboxylic acid as a building block, complete with detailed protocols for its key synthetic transformations.

Core Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of a building block is crucial for reaction monitoring and product characterization.

Property	Value	Reference
Molecular Formula	C₇H₈O₂S
Molecular Weight	156.20 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	Not readily available
Solubility	Soluble in many organic solvents such as methanol, ethanol, and dichloromethane.

Spectroscopic Data:

• ¹H NMR: The proton of the carboxylic acid is expected to appear as a broad singlet in the downfield region (δ 10-13 ppm).[2][3] The thiophene ring protons will exhibit characteristic coupling patterns. The ethyl group will show a quartet for the methylene protons and a triplet for the methyl protons. The ¹H NMR spectrum of the precursor, 3-ethylthiophene, shows signals at approximately δ 7.18 (dd), 6.91 (dd), 6.89 (dd) for the thiophene protons, δ 2.64 (q) for the methylene protons, and δ 1.22 (t) for the methyl protons.[4]

• ¹³C NMR: The carbonyl carbon of the carboxylic acid is expected to resonate in the range of 165-185 ppm.[2][3][5] The thiophene ring carbons will appear in the aromatic region, and the ethyl group carbons will be in the aliphatic region.

• IR Spectroscopy: A broad O-H stretch from the carboxylic acid dimer is expected between 2500-3300 cm⁻¹.[3][5] A strong C=O stretch will be observed around 1710-1760 cm⁻¹.[3][5]

Key Synthetic Transformations and Applications

3-Ethylthiophene-2-carboxylic acid serves as a versatile precursor for a variety of important chemical transformations. The following sections detail the protocols for some of the most common and impactful reactions.

Synthesis of 3-Ethylthiophene-2-carbonyl Chloride: Activating the Carboxylic Acid

The conversion of the carboxylic acid to the more reactive acid chloride is a fundamental step for subsequent nucleophilic acyl substitution reactions.

Protocol 1: Synthesis of 3-Ethylthiophene-2-carbonyl Chloride

Causality: Thionyl chloride (SOCl₂) is a common and effective reagent for converting carboxylic acids to acid chlorides. The reaction proceeds via the formation of a chlorosulfite intermediate, which then decomposes to the acid chloride, sulfur dioxide, and hydrogen chloride. The gaseous byproducts are easily removed, driving the reaction to completion.

Workflow Diagram:

Caption: Workflow for the synthesis of 3-Ethylthiophene-2-carbonyl chloride.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-ethylthiophene-2-carboxylic acid (1 equivalent).

• Reagent Addition: Carefully add an excess of thionyl chloride (SOCl₂, e.g., 2-3 equivalents) to the flask. The reaction should be performed in a well-ventilated fume hood.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and HCl).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure.

• Purification: The resulting crude 3-ethylthiophene-2-carbonyl chloride can be purified by vacuum distillation to yield the final product.[6]

Amide Synthesis: Forging Bioactive Scaffolds

Thiophene-2-carboxamides are a class of compounds that have shown significant potential in medicinal chemistry, exhibiting a range of biological activities including antimicrobial and anticancer properties.[6][7][8][9][10][11] The synthesis of amides from 3-ethylthiophene-2-carboxylic acid provides access to a library of novel compounds for biological screening.

Protocol 2: Synthesis of N-Aryl-3-ethylthiophene-2-carboxamides

Causality: This protocol utilizes the in-situ generated acid chloride to react with a primary or secondary amine. The presence of a base, such as triethylamine or pyridine, is crucial to neutralize the HCl byproduct, which would otherwise protonate the amine and render it non-nucleophilic.

Workflow Diagram:

Caption: General workflow for the synthesis of N-substituted-3-ethylthiophene-2-carboxamides.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted amine (1 equivalent) and triethylamine (1.1 equivalents) in an anhydrous aprotic solvent such as dichloromethane (DCM).

• Reagent Addition: Cool the solution in an ice bath. Slowly add a solution of 3-ethylthiophene-2-carbonyl chloride (1 equivalent) in anhydrous DCM to the cooled amine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure N-substituted-3-ethylthiophene-2-carboxamide.

Esterification: Modulating Physicochemical Properties

Esterification of 3-ethylthiophene-2-carboxylic acid is a common strategy to mask the polar carboxylic acid group, thereby altering the compound's solubility, lipophilicity, and pharmacokinetic properties. Ethyl 3-ethylthiophene-2-carboxylate can be a key intermediate for further synthetic modifications.[12]

Protocol 3: Fischer Esterification of 3-Ethylthiophene-2-carboxylic Acid

Causality: Fischer esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is reversible, and to drive the equilibrium towards the ester product, an excess of the alcohol is typically used, or water is removed as it is formed.

Workflow Diagram:

Caption: Workflow for the Fischer esterification of 3-Ethylthiophene-2-carboxylic acid.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 3-ethylthiophene-2-carboxylic acid (1 equivalent) in a large excess of absolute ethanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%) to the solution.

• Reaction: Heat the mixture to reflux for 4-8 hours. The reaction can be monitored by TLC.

• Work-up: After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate. Extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be purified by column chromatography or distillation.

Applications in Agrochemical and Pharmaceutical Research

Derivatives of 3-ethylthiophene-2-carboxylic acid have shown promise in both agrochemical and pharmaceutical research. The thiophene scaffold is a key component in a number of commercialized products and development candidates.

Agrochemicals: Thiophene-containing compounds have been investigated for their herbicidal and fungicidal properties.[13] The ability to readily modify the carboxylic acid group of 3-ethylthiophene-2-carboxylic acid allows for the synthesis of libraries of compounds for screening in agrochemical assays. For instance, the synthesis of 3-acetylthiophene, a known intermediate for agrochemicals, can be achieved through the oxidation of 3-ethylthiophene.[13]

Pharmaceuticals: The structural similarity of the thiophene ring to the phenyl group allows it to act as a bioisostere, often leading to improved pharmacological profiles. Thiophene carboxamides, in particular, have been explored for their antimicrobial activity against a range of bacterial and fungal strains.[7][8][9][10][11] The ethyl group at the 3-position can provide beneficial steric interactions within the binding pocket of a biological target, potentially leading to increased potency and selectivity.

Conclusion and Future Outlook

3-Ethylthiophene-2-carboxylic acid is a valuable and versatile building block in organic synthesis. Its functional handles allow for a wide array of chemical transformations, providing access to a diverse range of molecular architectures. The protocols detailed in this guide offer a starting point for researchers and scientists to explore the full potential of this compound in their respective fields. As the demand for novel and effective molecules in medicine and agriculture continues to grow, the strategic use of well-designed building blocks like 3-ethylthiophene-2-carboxylic acid will undoubtedly play a crucial role in the discovery and development of next-generation products.

References

• Abdel-Wahab, B. F., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2855. [Link]

• Mariana, C., et al. (2010). Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. Farmacia, 58(5), 549-558. [Link]

• ResearchGate. (2010). Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. [Link]

• Al-Romaigh, F. A., et al. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. Future Medicinal Chemistry, 16(2), 99-114. [Link]

• ResearchGate. (2010). Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. [Link]

• The Royal Society of Chemistry. (2017). DOI: 10.1039/C7TA02524A. [Link]

• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• ResearchGate. (2015). SYNTHESIS OF NEW HETEROCYCLIC COMPOUNDS DERIVED FROM 3-CHLOROBENZO[B]THIOPHENE-2-CARBONYL CHLORIDE. [Link]

• Hay, M. B., & Myneni, S. C. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(14), 3536-3549. [Link]

• Research and Reviews. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. [Link]

• IUCr. (n.d.). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Retrieved from [Link]

• MySkinRecipes. (n.d.). Ethyl 3-aminothiophene-2-carboxylate. Retrieved from [Link]

• Beilstein Journals. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• ResearchGate. (n.d.). Ethyl 2-Aminothiophene-3-Carboxylates in the Synthesis of Isomeric Thienopyridines. [Link]

• PubMed. (2011). Practical preparation of ethyl 2-methylthiophene-3-carboxylate. [Link]

• PrepChem. (n.d.). Synthesis of 3-mercaptothiophene-2-carboxamide. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Effect of New Thiophene-Derived Aminophosphonic Derivatives on Growth of Terrestrial Plants. Part 2. Their Ecotoxicological Impact and Phytotoxicity Test Toward Herbicidal Application in Agriculture. [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. [Link]

• International Journal of Current Microbiology and Applied Sciences. (2016). Synthesis and Evaluation of Ethyl 2-(2-Cyano-3-(Substituted Phenyl) Acrylamido)-4, 5, 6, 7-Tetrahydrobenzo[b] Thiophene-3-Carbox. [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• Lead Sciences. (n.d.). Ethyl thiophene-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). [Link]

• Google Patents. (n.d.). US4321399A - Preparation of 2-thiophenecarbonyl chloride.

• ResearchGate. (2015). (PDF) SYNTHESIS OF NEW HETEROCYCLIC COMPOUNDS DERIVED FROM 3-CHLOROBENZO[B]THIOPHENE-2-CARBONYL CHLORIDE. [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. myneni.princeton.edu [myneni.princeton.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 3-Ethylthiophene(1795-01-3) 1H NMR spectrum [chemicalbook.com]
• 5. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ethyl 3-aminothiophene-2-carboxylate [myskinrecipes.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocols for the Esterification of 3-Ethylthiophene-2-carboxylic acid

Abstract

This comprehensive guide provides detailed experimental procedures for the synthesis of various esters from 3-Ethylthiophene-2-carboxylic acid, a key intermediate in the development of pharmaceuticals and advanced materials.[1] Recognizing the diverse requirements of synthetic chemistry, this document presents two robust and widely applicable protocols: the classic Fischer-Speier esterification for simple alkyl esters and the mild Steglich esterification for more sensitive or sterically demanding substrates.[2][3] The rationale behind procedural choices, detailed step-by-step instructions, purification techniques, and methods for analytical characterization are thoroughly discussed to ensure reproducible and high-yield syntheses for researchers in drug discovery and materials science.

Introduction and Method Selection

The esterification of 3-Ethylthiophene-2-carboxylic acid is a fundamental transformation for modifying its physicochemical properties, such as solubility, lipophilicity, and reactivity. The resulting esters are valuable building blocks in organic synthesis. The choice of esterification method is critical and depends on the specific alcohol being used and the overall sensitivity of the substrate to harsh conditions.

• Fischer-Speier Esterification: This is a classic, acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[2][4] It is best suited for simple, unhindered primary or secondary alcohols (e.g., methanol, ethanol). The reaction is typically driven to completion by using a large excess of the alcohol, which also serves as the solvent, and by removing the water byproduct.[5][6][7] It is cost-effective for large-scale synthesis but is not suitable for tertiary alcohols (prone to elimination) or acid-sensitive substrates.[2]

• Steglich Esterification: This method utilizes a coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), to form the ester bond under mild, neutral conditions at room temperature.[3][8][9] It is the preferred method for sterically hindered alcohols, acid- or base-labile substrates, and when precise stoichiometry is required.[8][10] The reaction is highly efficient, often resulting in high yields where Fischer esterification might fail.[11] The primary drawback is the formation of a dicyclohexylurea (DCU) byproduct, which must be removed by filtration.[3]

General Experimental Workflow

The overall process for either method follows a logical sequence from reaction setup to final product analysis. This workflow ensures the integrity and purity of the synthesized ester.

Caption: General workflow for the esterification of 3-Ethylthiophene-2-carboxylic acid.

Protocol 1: Fischer-Speier Esterification of 3-Ethylthiophene-2-carboxylic acid

This protocol describes the synthesis of Ethyl 3-ethylthiophene-2-carboxylate.

Principle and Mechanism

The reaction proceeds by protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst (e.g., H₂SO₄), which enhances the electrophilicity of the carbonyl carbon.[5][12] The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfers follows, leading to the elimination of a water molecule and the formation of the ester.[7][12]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
3-Ethylthiophene-2-carboxylic acid	156.21	10.0	1.0	1.56 g
Ethanol (Absolute)	46.07	~1085	~108	50 mL
Sulfuric Acid (Conc., 98%)	98.08	~1.8	0.18	0.1 mL (catalytic)
Saturated Sodium Bicarbonate (aq.)	-	-	-	~50 mL
Diethyl Ether or Ethyl Acetate	-	-	-	~100 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	-	~5-10 g

Step-by-Step Protocol

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Ethylthiophene-2-carboxylic acid (1.56 g, 10.0 mmol).

• Add absolute ethanol (50 mL). Stir the mixture until the carboxylic acid is fully dissolved.

• Carefully and slowly, add concentrated sulfuric acid (0.1 mL) to the solution.

• Heat the reaction mixture to reflux (approximately 80-85°C) using a heating mantle.

• Allow the reaction to proceed under reflux for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) by observing the disappearance of the starting carboxylic acid spot.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel containing 50 mL of deionized water.

• Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (1 x 30 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be further purified by vacuum distillation or flash column chromatography if necessary.

Protocol 2: Steglich Esterification of 3-Ethylthiophene-2-carboxylic acid

This protocol is suitable for a wider range of alcohols, including those that are more sterically hindered or acid-sensitive (e.g., tert-butanol or a complex, multifunctional alcohol).

Principle and Mechanism

DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[13] In the presence of the nucleophilic catalyst DMAP, this intermediate is converted to an even more reactive N-acylpyridinium species.[8][13] The alcohol then attacks this species to form the desired ester, while the DCC is consumed to form the insoluble dicyclohexylurea (DCU) byproduct.[3]

Caption: Simplified mechanism of the Steglich Esterification.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
3-Ethylthiophene-2-carboxylic acid	156.21	5.0	1.0	0.78 g
Alcohol (e.g., tert-Butanol)	74.12	6.0	1.2	0.45 g / 0.57 mL
DCC	206.33	5.5	1.1	1.13 g
DMAP	122.17	0.5	0.1	61 mg
Dichloromethane (DCM, anhydrous)	-	-	-	25 mL
0.5 N Hydrochloric Acid (aq.)	-	-	-	~30 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	-	~5 g

Caution: DCC is a potent allergen and should be handled with gloves in a fume hood.[14]

Step-by-Step Protocol

• In an oven-dried, 100 mL round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 3-Ethylthiophene-2-carboxylic acid (0.78 g, 5.0 mmol), the chosen alcohol (6.0 mmol), and DMAP (61 mg, 0.5 mmol) in anhydrous dichloromethane (25 mL).

• Equip the flask with a magnetic stir bar and cool the solution to 0°C in an ice-water bath.

• In a separate container, dissolve DCC (1.13 g, 5.5 mmol) in a minimal amount of anhydrous DCM (~5 mL).

• Add the DCC solution dropwise to the cooled reaction mixture over 5-10 minutes. A white precipitate (DCU) will begin to form.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir the mixture at room temperature for 3-12 hours, monitoring the reaction's progress by TLC.[10]

• Once the reaction is complete, cool the mixture again to 0°C to maximize the precipitation of DCU.

• Filter the mixture through a fritted funnel or Celite pad to remove the solid DCU. Wash the filter cake with a small amount of cold DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl (2 x 15 mL), saturated sodium bicarbonate solution (1 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting crude ester by flash column chromatography on silica gel.

Product Characterization

The identity and purity of the synthesized 3-ethylthiophene-2-carboxylate ester should be confirmed using standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Disappearance of the broad singlet corresponding to the carboxylic acid proton (-COOH) typically found >10 ppm.

  • Appearance of new signals corresponding to the alkyl group of the alcohol. For an ethyl ester, a quartet around 4.2-4.4 ppm (2H, -OCH₂CH₃) and a triplet around 1.2-1.4 ppm (3H, -OCH₂CH₃) are expected.

  • Signals for the thiophene ring protons and the ethyl group at the 3-position should remain.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A new signal for the ester carbonyl carbon appears around 160-170 ppm.

  • Signals corresponding to the carbons of the alcohol's alkyl group will be present.

• IR (Infrared) Spectroscopy:

  • Disappearance of the broad O-H stretch of the carboxylic acid (2500-3300 cm⁻¹).

  • Shift of the C=O stretching frequency from ~1680-1710 cm⁻¹ (for the acid) to ~1715-1740 cm⁻¹ for the ester.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) in the mass spectrum should correspond to the calculated molecular weight of the target ester.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Ineffective water removal (Fischer).	Use a Dean-Stark trap or molecular sieves. Ensure alcohol is anhydrous.
Insufficient catalyst (Fischer).	Increase the amount of acid catalyst slightly.
Deactivated reagents (Steglich).	Use fresh, anhydrous solvents and reagents. Ensure DCC is of high purity.
Side Product Formation	N-acylurea formation (Steglich).[3]	Ensure DMAP is present and the reaction is not unnecessarily prolonged. DMAP suppresses this side reaction.[3][13]
Elimination of alcohol (Fischer, tert-alcohols).	Use the Steglich method for tertiary alcohols.
Difficult Purification	DCU remains in the product (Steglich).	Cool the reaction mixture before filtration to maximize precipitation. A second filtration may be necessary.
Unreacted carboxylic acid.	During work-up, perform a thorough wash with a weak base (e.g., NaHCO₃) to remove acidic starting material.[15]

References

• Bourgeaux, M., Vomscheid, S., & Skene, W. G. (n.d.). Optimized Synthesis and Simple Purification of 2,5‐Diamino‐thiophene‐3,4‐dicarboxylic Acid Diethyl Ester.
• US Patent US20090318710A1: Process for the purification of thiophenes. (n.d.). Google Patents.
• Steglich esterification. (n.d.). Grokipedia.

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (n.d.). Retrieved from [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia.
• US Patent US2745843A: Process for the purification of thiophene. (n.d.). Google Patents.
• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
• Steglich esterification. (n.d.). Wikipedia.
• Steglich Esterification. (n.d.). SynArchive.

• Neises, B., & Steglich, W. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate. Organic Syntheses. Retrieved from [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. (2023). National Institutes of Health.

• Steglich Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. Retrieved from [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.).

• Fischer Esterification. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Supporting Information. (n.d.). The Royal Society of Chemistry.

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.). Retrieved from [Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. athabascau.ca [athabascau.ca]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. grokipedia.com [grokipedia.com]
• 9. synarchive.com [synarchive.com]
• 10. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 11. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Steglich Esterification [organic-chemistry.org]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. rsc.org [rsc.org]

Technical Notes & Optimization

"common side reactions in the synthesis of 3-Ethylthiophene-2-carboxylic acid"

Welcome to the technical support guide for the synthesis of 3-Ethylthiophene-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of thiophene-based heterocycles. Here, we move beyond simple protocols to address the nuanced challenges and common side reactions encountered during this synthesis, providing not just solutions but also the underlying chemical principles to empower your experimental design.

The most prevalent and generally high-yielding method for preparing 3-Ethylthiophene-2-carboxylic acid is the regioselective metalation of 3-ethylthiophene at the C2 position, followed by carboxylation with carbon dioxide. Our guide will focus primarily on troubleshooting this critical pathway.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise during the synthesis campaign.

Q1: What is the most reliable and scalable method to synthesize 3-Ethylthiophene-2-carboxylic acid?

A1: The most dependable route is the deprotonation (metalation) of 3-ethylthiophene using a strong organolithium base, typically n-butyllithium (n-BuLi), followed by quenching the resulting 2-lithio-3-ethylthiophene intermediate with an excess of anhydrous carbon dioxide (dry ice). The C2 proton is the most acidic on the thiophene ring, making this position highly favored for deprotonation.[1][2] This method is generally high-yielding and regioselective, provided that anhydrous conditions and low temperatures are strictly maintained.

Q2: My final yield is consistently low, and I recover a significant amount of my 3-ethylthiophene starting material. What is the likely cause?

A2: Recovering the starting material is a classic symptom of two primary issues:

• Incomplete Metalation: The n-BuLi may have been partially degraded by exposure to air or moisture, reducing its effective concentration. It is crucial to use a freshly titrated or newly purchased, properly stored solution of n-BuLi.

• Premature Quenching: The highly reactive 2-lithio-3-ethylthiophene intermediate can be quenched by trace amounts of water or other protic sources in the reaction flask or from the CO2 source. This protonates the intermediate, reverting it to the starting material.

Q3: After adding n-BuLi, my reaction mixture turned a dark brown/black color. Is this a sign of failure?

A3: Not necessarily. The formation of organolithium reagents often results in colored solutions, ranging from yellow to deep brown. This can be normal. However, a rapid change to a black, tarry precipitate, especially if the temperature was not adequately controlled, could indicate decomposition or side reactions with the solvent (e.g., THF).[3] Careful monitoring of the reaction's progress via TLC or GC sampling (after quenching an aliquot) is the best way to confirm a successful metalation.

Q4: Can I use a Grignard reagent instead of n-BuLi for the metalation step?

A4: While Grignard reagents can be used for metalating thiophenes, n-BuLi is generally more efficient for direct deprotonation of the C-H bond.[1] Grignard formation would typically require starting from 2-bromo-3-ethylthiophene. This adds steps to the synthesis and introduces its own set of potential side reactions, such as Wurtz-type homocoupling.[4] For direct C-H activation, n-BuLi is the superior choice.

Part 2: Troubleshooting Guide: The Metalation-Carboxylation Pathway

This guide provides a detailed breakdown of specific problems, their mechanistic origins, and actionable solutions.

Problem 1: Inefficient Metalation of 3-Ethylthiophene

The success of the entire synthesis hinges on the near-quantitative formation of the 2-lithio-3-ethylthiophene intermediate.

• Symptom: High recovery of starting material; low yield of the desired carboxylic acid.

• Possible Cause A: Degraded n-Butyllithium

  • Causality: n-BuLi is extremely reactive towards oxygen and moisture. Improper storage or handling leads to the formation of lithium butoxide and lithium hydroxide, reducing the molarity of the active reagent.

  • Troubleshooting:

    • Titrate Your Reagent: Always determine the exact molarity of your n-BuLi solution before use, especially if the bottle is old or has been opened multiple times. The double titration method with 1,2-dibromoethane is reliable.

    • Use Fresh Reagent: Whenever possible, use a fresh, unopened bottle of n-BuLi.

• Possible Cause B: Protic Contaminants

  • Causality: Any source of acidic protons (water, alcohols) will react instantly with n-BuLi, consuming it before it can deprotonate the thiophene.

  • Troubleshooting:

    • Glassware: Oven-dry all glassware at >120 °C for several hours and allow it to cool in a desiccator or under a stream of inert gas (Argon or Nitrogen).

    • Solvents: Use anhydrous solvents packaged under inert gas. If using a solvent still, ensure it is freshly distilled from an appropriate drying agent (e.g., THF from sodium/benzophenone).

    • Starting Material: Ensure the 3-ethylthiophene is anhydrous. If necessary, distill it or pass it through a plug of activated alumina.

• Possible Cause C: Incorrect Reaction Temperature

  • Causality: While metalation is fast, adding n-BuLi at too high a temperature can promote side reactions with the solvent, particularly THF.[3]

  • Troubleshooting:

    • Maintain -78 °C: Perform the n-BuLi addition and the subsequent stirring period at -78 °C (a dry ice/acetone bath). This temperature is optimal for stabilizing the lithiated intermediate and preventing solvent degradation.

Problem 2: Formation of Byproducts During Carboxylation

Even with successful metalation, the carboxylation step is fraught with potential side reactions.

• Symptom A: Formation of Di-(3-ethyl-2-thienyl) Ketone

  • Causality: This major byproduct forms when a molecule of the 2-lithio-3-ethylthiophene attacks the lithium carboxylate salt that is initially formed. This is more likely to occur if there are localized areas where the lithiated species is in excess relative to CO2.

  • Troubleshooting:

    • Inverse Addition: The most effective solution is to perform an "inverse addition." Instead of adding CO2 to the lithiated thiophene, slowly transfer the solution of 2-lithio-3-ethylthiophene via cannula into a vigorously stirred slurry of a large excess of crushed dry ice in anhydrous THF. This ensures that CO2 is always the reagent in excess.

    • Use Gaseous CO2: Bubbling dry CO2 gas through the solution is an alternative, but ensuring a sufficient excess and good dispersion can be challenging. The dry ice slurry method is generally more reliable on a lab scale.

• Symptom B: Formation of 3-Ethyl-2,5-dicarboxylic acid

  • Causality: If more than one equivalent of n-BuLi is used, di-lithiation can occur at both the C2 and C5 positions, which are the most acidic protons on the ring. Subsequent carboxylation will then yield the dicarboxylic acid.

  • Troubleshooting:

    • Stoichiometric Control: Use a slight excess (1.05-1.1 equivalents) of accurately titrated n-BuLi. A large excess should be avoided.

    • Purification: If the di-acid does form, it can often be separated from the mono-acid due to differences in solubility and polarity during column chromatography or recrystallization.

Workflow & Side Reaction Diagram

The following diagram illustrates the desired synthetic pathway and the key diversion points leading to common byproducts.

Caption: Synthetic workflow and common side reaction pathways.

Part 3: Recommended Experimental Protocol

This protocol is designed to maximize yield and minimize byproduct formation.

Materials:

• 3-Ethylthiophene

• n-Butyllithium (titrated solution in hexanes, e.g., 2.5 M)

• Anhydrous Tetrahydrofuran (THF)

• Dry Ice (CO2(s))

• Diethyl ether

• Hydrochloric acid (e.g., 2 M aqueous solution)

• Saturated sodium chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Procedure:

• Setup: Under an inert atmosphere (Argon or N2), add 3-ethylthiophene (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum. Dissolve it in anhydrous THF (approx. 0.2 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Metalation: Slowly add n-butyllithium (1.05 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stirring: After the addition is complete, stir the mixture at -78 °C for 1 hour to ensure complete metalation. The solution may change color.

• Carboxylation (Inverse Addition): In a separate flame-dried flask, add a large excess of freshly crushed dry ice (at least 10 eq) and suspend it in a small amount of anhydrous THF with vigorous stirring.

• Transfer: Slowly transfer the cold (-78 °C) lithiated thiophene solution from the first flask into the dry ice/THF slurry via a cooled, double-tipped cannula. Maintain vigorous stirring of the slurry throughout the addition.

• Warming: Once the transfer is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir until all excess CO2 has sublimated.

• Quench & Workup:

  • Carefully quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash the aqueous layer with diethyl ether (2x) to remove any unreacted starting material or neutral byproducts.

  • Acidify the aqueous layer to pH ~1-2 with 2 M HCl. The desired carboxylic acid should precipitate as a solid or oil.

• Extraction: Extract the acidified aqueous layer with diethyl ether or ethyl acetate (3x).

• Drying & Concentration: Combine the organic extracts from the acidification step, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude 3-Ethylthiophene-2-carboxylic acid.

• Purification: The crude product can be purified by recrystallization (e.g., from a hexane/ethyl acetate mixture) or by column chromatography on silica gel.

Troubleshooting Logic Diagram

This diagram provides a decision-making tree for diagnosing issues post-reaction.

Caption: A troubleshooting decision tree for post-synthesis analysis.

Part 4: Quantitative Data Summary

The following table summarizes expected outcomes based on reaction conditions.

Condition / Parameter	Expected Outcome	Common Side Product(s)	Impact on Yield
Optimal Conditions (1.05 eq titrated n-BuLi, inverse addition to excess CO2, -78 °C)	High conversion to desired acid (>90%)	Minimal	High (>85% isolated)
Degraded n-BuLi (<1.0 eq active reagent)	Low conversion	Unreacted 3-ethylthiophene	Very Low
Moisture Contamination	Low conversion	Unreacted 3-ethylthiophene	Very Low
Excess n-BuLi (>1.5 eq)	Mixture of products	3-Ethyl-2,5-dicarboxylic acid	Moderate to Low
Standard Addition (CO2 to RLi)	Good conversion	Di-(3-ethyl-2-thienyl) ketone	Moderate (60-75%)
Elevated Temperature (e.g., > -50 °C during metalation)	Complex mixture	Solvent-derived byproducts	Very Low

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link]

• McCullough, R. D., & Lowe, R. D. (1992). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Journal of the American Chemical Society, 114(26), 10099-10102.

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• McCullough, R. D., et al. (1993). A Simple Method to Prepare Head-to-Tail Coupled, Regioregular Poly(3-alkylthiophenes) Using Grignard Metathesis.

• ResearchGate. (n.d.). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Retrieved from [Link]

• Beak, P., & Snieckus, V. (1982). Directed Lithiation of Aromatic Tertiary Amides: An Ortho-Selective Synthesis of Substituted Benzamides and Phthalides. Accounts of Chemical Research, 15(10), 306-312. (Note: While this reference is on benzamides, it discusses the general principles of ortho-lithiation and potential side reactions like reaction with THF, which is broadly applicable).
• Google Patents. (n.d.). DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• MDPI. (2022). Carboxylate-Assisted Carboxylation of Thiophene with CO2 in the Solvent-Free Carbonate Medium. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• Semantic Scholar. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• Research and Reviews. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1983). Thienothiophenes. Part 2. Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives. Retrieved from [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Suggested mechanism for formation of thiophene‐2‐carboxylic acid (7), 2,2′‐thenil (8) and thiophene‐2‐carboxamide (9). Retrieved from [Link]

Sources

• 1. Thiophene - Wikipedia [en.wikipedia.org]
• 2. rroij.com [rroij.com]
• 3. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 3-Ethylthiophene-2-carboxylic acid Production

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and scale-up of 3-Ethylthiophene-2-carboxylic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the production of this important chemical intermediate. As Senior Application Scientists, we have compiled this resource based on established chemical principles and practical experience in the field to ensure scientific integrity and operational success.

I. Overview of Synthetic Strategies

The synthesis of 3-Ethylthiophene-2-carboxylic acid typically involves the carboxylation of a suitable 3-ethylthiophene precursor. The most common and scalable methods rely on the formation of an organometallic intermediate, which is then quenched with carbon dioxide. Key strategies include:

• Grignard Reaction: Formation of a 3-ethyl-2-thienylmagnesium halide followed by reaction with CO₂. This is a widely used method for carboxylic acid synthesis.[1]

• Organolithium Chemistry: Deprotonation of 3-ethylthiophene at the 2-position using a strong base like n-butyllithium (n-BuLi), followed by quenching with CO₂. This method can be very efficient but requires stringent anhydrous conditions.[2]

Both methods present unique challenges, particularly when transitioning from laboratory-scale experiments to larger-scale production. This guide will address these challenges in detail.

II. Troubleshooting Guide: Common Scale-Up Challenges

This section addresses specific problems that may arise during the synthesis of 3-Ethylthiophene-2-carboxylic acid, providing potential causes and actionable solutions.

Question 1: My Grignard reaction for the synthesis of 3-Ethylthiophene-2-carboxylic acid is showing low or no conversion. What are the likely causes and how can I fix it?

Answer:

Low or no yield in a Grignard reaction is a common issue, often stemming from the sensitivity of the Grignard reagent to certain conditions. Here are the primary culprits and troubleshooting steps:

• Presence of Moisture: Grignard reagents are extremely reactive towards protic sources, especially water. Even trace amounts of moisture in your glassware, solvents, or starting materials can quench the Grignard reagent as it forms.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, and ensure your 2-bromo-3-ethylthiophene and magnesium turnings are dry.[3]

• Inactive Magnesium: The surface of magnesium turnings can oxidize over time, forming a layer of magnesium oxide that prevents the reaction from initiating.

  • Solution: Activate the magnesium turnings before use. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane and gently warming the flask.[3] The appearance of a grayish color and gentle bubbling indicates initiation.

• Poor Quality Starting Materials: Impurities in the 2-bromo-3-ethylthiophene can interfere with the reaction.

  • Solution: Ensure the purity of your starting material. Distillation of the 2-bromo-3-ethylthiophene may be necessary if it has been stored for a long time or if its purity is questionable.

Question 2: I am observing a significant amount of a homocoupled byproduct (3,3'-diethyl-2,2'-bithiophene) in my Grignard reaction. How can I minimize its formation?

Answer:

Homocoupling, also known as a Wurtz-type reaction, is a common side reaction in Grignard preparations. It occurs when the Grignard reagent reacts with the starting halide.

• High Local Concentration of Grignard Reagent: Adding the halide too quickly to the magnesium can lead to a high local concentration of the formed Grignard reagent, promoting self-coupling.

  • Solution: Add the 2-bromo-3-ethylthiophene solution to the magnesium suspension slowly and dropwise. Maintaining a dilute solution can also be beneficial.[3]

• Elevated Reaction Temperature: Higher temperatures can increase the rate of the homocoupling side reaction.

  • Solution: Maintain a gentle reflux during the Grignard formation. For the subsequent carboxylation step, cooling the reaction mixture before introducing CO₂ can be advantageous.

Parameter	Recommendation for Minimizing Homocoupling
Addition Rate	Slow, dropwise addition of the halide
Concentration	Maintain a dilute reaction mixture
Temperature	Gentle reflux during Grignard formation, cooling before CO₂ addition

Question 3: During the carboxylation step with carbon dioxide, my yield of 3-Ethylthiophene-2-carboxylic acid is inconsistent. What factors influence the efficiency of this step?

Answer:

The carboxylation step is critical for obtaining a good yield of the desired product. Several factors can impact its efficiency:

• Inefficient CO₂ Delivery: Poor dispersion of gaseous CO₂ into the reaction mixture can lead to incomplete reaction.

  • Solution: For lab-scale reactions, pouring the Grignard solution onto crushed dry ice (solid CO₂) ensures an excess of the reagent and good mixing. For larger-scale setups, bubbling CO₂ gas through the solution with vigorous stirring is necessary. Ensure the gas delivery tube is positioned below the surface of the liquid.

• Reaction with Atmospheric CO₂ and Oxygen: Premature exposure of the Grignard reagent to air can lead to side reactions.

  • Solution: Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction and quenching process.

• Low Temperature: While low temperatures can suppress some side reactions, they can also slow down the rate of carboxylation.

  • Solution: The optimal temperature for carboxylation should be determined empirically. A common practice is to add the Grignard reagent to a slurry of dry ice in an ethereal solvent.

Question 4: I am having difficulty purifying the final product. What are the common impurities and what is the best purification strategy?

Answer:

Common impurities include unreacted starting materials, homocoupled byproducts, and potentially some decarboxylated product if the workup is too harsh.

• Purification Strategy: An acid-base extraction is a highly effective method for purifying carboxylic acids.[4]

  • After quenching the reaction, the mixture is typically acidified.

  • The product is then extracted into an organic solvent (e.g., diethyl ether or dichloromethane).

  • The organic layer is then extracted with an aqueous base (e.g., sodium hydroxide or sodium bicarbonate solution). The desired carboxylic acid will move into the aqueous layer as its carboxylate salt, leaving non-acidic impurities in the organic layer.

  • The aqueous layer is then separated and re-acidified with a strong acid (e.g., HCl) to precipitate the pure 3-Ethylthiophene-2-carboxylic acid.

  • The solid product can then be collected by filtration, washed with cold water, and dried.

• Recrystallization: For higher purity, the crude product can be recrystallized from a suitable solvent system, such as water or an alcohol/water mixture.[4]

III. Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for 3-Ethylthiophene-2-carboxylic acid?

A1: A common and scalable route involves the formation of a Grignard reagent from 2-bromo-3-ethylthiophene and magnesium, followed by carboxylation with carbon dioxide.[1] An alternative is the use of an organolithium intermediate.[2]

Q2: What are the key safety precautions to consider when working with the reagents for this synthesis?

A2: Organolithium reagents like n-BuLi are pyrophoric and must be handled under an inert atmosphere. Diethyl ether and THF are highly flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coat, and gloves.

Q3: Can I use other organometallic reagents besides Grignard or organolithium reagents?

A3: While Grignard and organolithium reagents are the most common, other organometallic compounds could potentially be used. However, the choice of reagent will depend on factors such as availability, cost, and reactivity. Metal-halogen exchange is a fundamental reaction in organometallic chemistry for this purpose.[5]

Q4: My final product seems to be decarboxylating upon heating. Is 3-Ethylthiophene-2-carboxylic acid thermally stable?

A4: Thiophene-2-carboxylic acids can be susceptible to decarboxylation at elevated temperatures.[6] It is advisable to avoid excessive heat during purification and storage. If distillation is required, it should be performed under reduced pressure to lower the boiling point.

Q5: What analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A5:

• Thin Layer Chromatography (TLC): Useful for monitoring the progress of the reaction by observing the disappearance of the starting material and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify volatile components in the reaction mixture, including byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the structure of the final product and assessing its purity.

• High-Performance Liquid Chromatography (HPLC): A powerful tool for determining the purity of the final product with high accuracy.

IV. Visualizing the Process

Workflow for Troubleshooting Grignard Reaction Issues

Caption: A decision tree for troubleshooting common issues in Grignard reactions.

V. References

• Journal of the Chemical Society C: Organic. (n.d.). Metalation and halogen–metal exchange in 3-arylthiophens. RSC Publishing. Retrieved from

• Sci-Hub. (n.d.). Metalation and halogen–metal exchange in 3-arylthiophens. Retrieved from

• BenchChem. (n.d.). Application Notes and Protocols for Grignard Coupling Reactions of 3-Substituted Thiophenes. Retrieved from

• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from

• Wikipedia. (n.d.). Metal–halogen exchange. Retrieved from

• ResearchGate. (2025, August 6). Low-temperature side-chain cleavage and decarboxylation of polythiophene esters by acid catalysis. Retrieved from

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from

Sources

• 1. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 2. Metalation and halogen–metal exchange in 3-arylthiophens - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial 3-Ethylthiophene-2-carboxylic Acid

Welcome to the technical support center for the purification of 3-ethylthiophene-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical, field-proven protocols for obtaining high-purity material. We will move beyond simple procedural lists to explain the underlying chemical principles, ensuring you can adapt and optimize these methods for your specific experimental context.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when purifying commercial 3-ethylthiophene-2-carboxylic acid, offering structured solutions and preventative measures.

Initial Purity Assessment

Question 1: My commercial 3-ethylthiophene-2-carboxylic acid shows a broad melting point range and unexpected peaks in the 1H NMR spectrum. What are the likely impurities?

Answer: Commercial grades of 3-ethylthiophene-2-carboxylic acid can contain several process-related impurities. The most common culprits include:

• Starting Materials: Unreacted 3-ethylthiophene or reagents from its synthesis.

• Isomeric Impurities: Other isomers such as 3-ethylthiophene-5-carboxylic acid or 4-ethylthiophene-2-carboxylic acid can form depending on the synthetic route.

• Neutral Byproducts: Non-acidic organic compounds generated during the synthesis.

• Residual Solvents: Solvents used in the final manufacturing and purification steps.

A broad melting point is a classic indicator of impurity. For definitive identification, high-resolution analytical techniques are essential. We recommend a combination of:

• ¹H and ¹³C NMR Spectroscopy: To identify the structural nature of the impurities.

• HPLC/UPLC Analysis: To quantify the level of each impurity.[1][2]

• Mass Spectrometry (MS): To determine the molecular weight of unknown impurities.

Purification Strategy Selection

Question 2: What is the most straightforward and cost-effective method to remove neutral and basic impurities from my crude 3-ethylthiophene-2-carboxylic acid?

Answer: For removing neutral and basic impurities, acid-base extraction is the most efficient and economical first-line approach.[3][4] The principle lies in the differential solubility of the acidic target compound and non-acidic impurities in aqueous and organic phases at varying pH levels.[5][6] The carboxylic acid is converted to its water-soluble carboxylate salt by a base, while neutral impurities remain in the organic layer.

Below is a logical workflow for deciding on a purification strategy.

Caption: Decision workflow for purification strategy.

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Removal of Neutral Impurities

This protocol is designed to separate the target carboxylic acid from neutral organic impurities.

Principle: The acidic proton of the carboxylic acid is removed by a weak base (e.g., sodium bicarbonate) to form the sodium salt. This salt is ionic and therefore highly soluble in the aqueous phase, while neutral organic impurities remain in the organic solvent.[7] The layers are then separated, and the aqueous layer is re-acidified to precipitate the pure carboxylic acid.[4]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 3-ethylthiophene-2-carboxylic acid in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) in a separatory funnel. A typical concentration is 0.1-0.2 g/mL.

• Base Wash: Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release CO₂ pressure.[5]

• Layer Separation: Allow the layers to separate. The aqueous layer (bottom) will contain the sodium 3-ethylthiophene-2-carboxylate. Drain the aqueous layer into a clean flask.

• Re-extraction (Optional but Recommended): To maximize recovery, add a fresh portion of saturated NaHCO₃ solution to the organic layer and repeat the extraction. Combine the aqueous extracts.

• Organic Layer Wash: Wash the original organic layer with a small amount of water and then brine to remove any residual water-soluble components. This layer can be dried and concentrated to recover any neutral impurities for analysis if desired.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the solution is acidic (pH ~2), which can be checked with litmus paper.[4] The pure 3-ethylthiophene-2-carboxylic acid will precipitate as a solid.

• Isolation: Collect the precipitated solid by suction filtration.

• Washing: Wash the solid with a small amount of cold deionized water to remove any inorganic salts.

• Drying: Dry the purified product in a vacuum oven to a constant weight.

Troubleshooting:

• Emulsion Formation: If an emulsion forms at the interface, it can often be broken by adding a small amount of brine (saturated NaCl solution) or by gentle swirling.

• Low Recovery: Ensure complete acidification in step 6. Insufficient acid will result in incomplete precipitation of the carboxylic acid.[4]

Protocol 2: Recrystallization for High-Purity Polishing

Recrystallization is a powerful technique for removing small amounts of impurities that may remain after extraction, especially those with similar acidity.

Principle: This technique relies on the difference in solubility of the compound and its impurities in a specific solvent at different temperatures. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.

Solvent Selection Table:

Solvent System	Suitability for Carboxylic Acids	Boiling Point (°C)	Notes
Water	Good for polar acids	100	May require a co-solvent like ethanol for less polar acids.[8]
Ethanol/Water	Excellent	Variable	A common and effective mixture for many carboxylic acids.[7]
Toluene	Good	111	Effective for aromatic carboxylic acids.[7]
Heptane/Ethyl Acetate	Good	Variable	Useful when a single solvent is not ideal.

Step-by-Step Methodology:

• Solvent Selection: Choose an appropriate solvent or solvent system from the table above. Test small quantities first to find the ideal system.

• Dissolution: Place the crude acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impure mother liquor.

• Drying: Dry the purified crystals under vacuum.

Caption: Step-by-step recrystallization workflow.

Purity Verification

Question 3: How can I confirm the purity of my 3-ethylthiophene-2-carboxylic acid after purification?

Answer: A combination of analytical methods should be used to confirm the purity of the final product.

• Melting Point Analysis: A sharp melting point range (typically within 1-2 °C) is a strong indicator of high purity. The literature melting point for 3-methyl-2-thiophenecarboxylic acid is 147-149 °C, which can serve as a close reference.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum should be clean, with sharp signals corresponding to the protons of 3-ethylthiophene-2-carboxylic acid and the absence of impurity peaks.

• HPLC Analysis: This is the gold standard for quantitative purity assessment.[9] A single, sharp peak should be observed, and the purity is typically reported as a percentage of the total peak area. Methods for analyzing aromatic carboxylic acids are well-established.[1][10][11]

Typical ¹H NMR Data (Reference): While specific data for 3-ethylthiophene-2-carboxylic acid is not readily available in the provided search results, related structures can give an indication of expected chemical shifts. For example, the protons on the thiophene ring typically appear between δ 7.0 and 8.5 ppm.[12][13] The ethyl group protons would be expected around δ 2.5-3.0 ppm (quartet, CH₂) and δ 1.2-1.5 ppm (triplet, CH₃).[14]

References

• Wikipedia. Acid-base extraction. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• University of Colorado Boulder. Acid-Base Extraction. [Link]

• LookChem. General procedures for the purification of Carboxylic acids. [Link]

• HELIX Chromatography. HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. [Link]

• PubMed. Chromatographic separations of aromatic carboxylic acids. [Link]

• The Royal Society of Chemistry. Supporting Information for a scientific paper. [Link]

• SIELC Technologies. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. [Link]

• SIELC Technologies. Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. [Link]

• The Royal Society of Chemistry. Supporting Information for a scientific paper. [Link]

• SIELC Technologies. HPLC Method for Analysis of Mellitic Acid and Trimellitic Acid on Newcrom BH Column. [Link]

• PMC. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• SIELC Technologies. (2018). 2-Thiophenecarboxylic acid. [Link]

• ChemSynthesis. 3-ethylthiophene. [Link]

• Google Patents.

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• The Royal Society of Chemistry. Supporting Information for a scientific paper. [Link]

• Google Patents. Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids.

• University of North Texas. THE PREPARATION OF CERTAIN ESTERS OF 2-THIOPHENE CARBOXYLIC ACID. [Link]

• Wikipedia. Thiophene-2-carboxylic acid. [Link]

• Beilstein Journals. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives.... [Link]

• PubChem. Methyl 3-amino-4-methylthiophene-2-carboxylate. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• PrepChem.com. Synthesis of 3-methylsulfamoylthiophene-2-carboxylic acid methyl ester. [Link]

• Google Patents. Preparation method of 2-thiophenecarboxylic acid.

• TSI Journals. Synthesis and spectral characterization of potential impurities of tiaprofenic acid. [Link]

• ResearchGate. Solvent design for crystallization of carboxylic acids. [Link]

• Google Patents.

• ResearchGate. Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. PlumX [plu.mx]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. vernier.com [vernier.com]
• 7. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC | SIELC Technologies [sielc.com]
• 10. HPLC Method for Analysis of Mellitic Acid and Trimellitic Acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 11. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. rsc.org [rsc.org]
• 14. 3-Ethylthiophene(1795-01-3) 1H NMR spectrum [chemicalbook.com]

"impact of reaction temperature on 3-Ethylthiophene-2-carboxylic acid purity"

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) related to the synthesis of 3-Ethylthiophene-2-carboxylic acid, with a special focus on the impact of reaction temperature on product purity. As Senior Application Scientists, we have synthesized our expertise to provide you with a scientifically grounded and practical resource to navigate the challenges of this synthesis.

I. The Synthetic Pathway: A Mechanistic Overview

The synthesis of 3-Ethylthiophene-2-carboxylic acid typically proceeds via a two-step process involving the formation of a malonate intermediate followed by hydrolysis and decarboxylation. Understanding the mechanism is crucial for troubleshooting and optimizing reaction conditions.

Caption: Synthetic route to 3-Ethylthiophene-2-carboxylic acid.

II. Troubleshooting Guide: Temperature-Related Purity Issues

Reaction temperature is a critical parameter in the synthesis of 3-Ethylthiophene-2-carboxylic acid. Deviations from the optimal temperature range can lead to the formation of various impurities, significantly impacting the final product's purity.

Issue ID	Problem	Potential Cause(s)	Recommended Action(s)
TEMP-01	Low Yield of Final Product	- Incomplete reaction in Step 1: Reaction temperature is too low for efficient nucleophilic substitution. - Decomposition of starting material or product: Reaction temperature is too high.	- Step 1: Gradually increase the reaction temperature in 5-10°C increments and monitor the reaction progress by TLC or GC. - Step 2: Ensure the hydrolysis and decarboxylation steps are not conducted at excessively high temperatures, which could lead to thermal decomposition of the thiophene ring.
TEMP-02	Presence of Unreacted 2-Bromo-3-ethylthiophene	- Insufficient reaction temperature or time in Step 1.	- Increase the reaction temperature to the recommended range (e.g., reflux in ethanol). - Extend the reaction time and monitor for the disappearance of the starting material.
TEMP-03	Formation of Di-acid Impurity (3-Ethylthiophene-2,5-dicarboxylic acid)	- High reaction temperature during carboxylation (if using a direct carboxylation method) or side reactions during malonic ester synthesis. Studies on thiophene carboxylation show that at temperatures above 220°C, the formation of dicarboxylate products is observed.[1]	- Maintain the reaction temperature within the optimal range. For the malonic ester synthesis, refluxing in a suitable solvent like ethanol is generally sufficient. Avoid excessive heating.
TEMP-04	Decarboxylation of the Product	- Excessively high temperatures during workup or purification. Thiophene-2-carboxylic acids can be susceptible to decarboxylation at elevated temperatures.	- Use vacuum distillation at the lowest possible temperature for purification. - Avoid prolonged heating of the isolated product.
TEMP-05	Formation of Dark-Colored Impurities	- Thermal decomposition of the thiophene ring at high temperatures. This can lead to complex polymeric byproducts.	- Strictly control the reaction temperature throughout the synthesis. - Utilize an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, especially at higher temperatures.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of the diethyl 2-(3-ethylthiophen-2-yl)malonate intermediate?

A1: The optimal temperature for the nucleophilic substitution reaction between 2-bromo-3-ethylthiophene and diethyl malonate is typically achieved by refluxing the reaction mixture in a suitable solvent, such as absolute ethanol. This provides a balance between a reasonable reaction rate and minimizing the formation of side products.

Q2: How does temperature affect the hydrolysis and decarboxylation step?

A2: This step involves heating the malonate intermediate with a strong base (like NaOH) followed by acidification. While heat is necessary to drive the reaction, excessive temperatures can lead to the decomposition of the desired product. A controlled reflux is generally recommended. During acidification and subsequent workup, it is advisable to avoid high temperatures to prevent premature decarboxylation under uncontrolled conditions or degradation of the final product.

Q3: I am observing a significant amount of a di-acid impurity in my final product. What is the likely cause and how can I prevent it?

A3: The formation of a di-acid, likely 3-ethylthiophene-2,5-dicarboxylic acid, is often a result of high reaction temperatures, especially in direct carboxylation methods.[1] In the malonic ester pathway, harsh reaction conditions could potentially lead to side reactions. To mitigate this, ensure the temperature of the initial reaction is carefully controlled. If you are using a direct carboxylation approach, operating at a lower temperature is crucial to favor mono-carboxylation.

Q4: My final product is a dark oil, not the expected solid. What could be the reason?

A4: A dark, oily product often indicates the presence of impurities due to thermal decomposition. Thiophene derivatives can be sensitive to high temperatures. Review your entire process for any steps where the temperature might have exceeded the recommended limits, including the final purification. Purification via recrystallization from a suitable solvent or careful vacuum distillation can help in obtaining a purer, solid product.

Q5: What is the recommended method for purifying the final product to remove temperature-related impurities?

A5: For the purification of 3-Ethylthiophene-2-carboxylic acid, several methods can be employed:

• Recrystallization: This is often the most effective method for removing minor impurities. A suitable solvent system (e.g., water, or a mixture of organic solvents) should be determined experimentally.

• Acid-Base Extraction: Dissolving the crude product in an aqueous base (like sodium bicarbonate), washing with an organic solvent to remove neutral impurities, and then re-acidifying the aqueous layer to precipitate the pure carboxylic acid can be a very effective purification strategy.[2]

• Vacuum Distillation: If the product is thermally stable enough, vacuum distillation can be used.[2] However, care must be taken to avoid high temperatures that could lead to decarboxylation.

IV. Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-(3-ethylthiophen-2-yl)malonate

Caption: Workflow for the synthesis of the malonate intermediate.

Detailed Steps:

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide by cautiously adding sodium metal to absolute ethanol under an inert atmosphere.

• Cool the solution in an ice bath and add diethyl malonate dropwise, ensuring the temperature remains below 30°C.

• After the addition is complete, add 2-bromo-3-ethylthiophene dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours. Monitor the reaction's progress by TLC or GC until the starting material is consumed.

• After completion, cool the reaction mixture and pour it into ice-cold water. Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of 3-Ethylthiophene-2-carboxylic acid

Caption: Workflow for the hydrolysis and decarboxylation step.

Detailed Steps:

• Reflux the crude diethyl 2-(3-ethylthiophen-2-yl)malonate with an aqueous solution of sodium hydroxide for several hours until the hydrolysis is complete.

• Cool the reaction mixture in an ice bath and slowly acidify with concentrated hydrochloric acid until the pH is acidic. This will induce both the precipitation of the carboxylic acid and decarboxylation.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Purify the crude 3-Ethylthiophene-2-carboxylic acid by recrystallization from an appropriate solvent (e.g., water or ethanol-water mixture).

V. References

• Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium. MDPI. [Link]

• How can I purify carboxylic acid? ResearchGate. [Link]

Sources

• 1. Thiophene-2-carboxylic acid(527-72-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Control the Molecular Weight of Poly(3-Ethylthiophene-2-carboxylic acid)

Welcome to the technical support center for the synthesis and molecular weight control of poly(3-ethylthiophene-2-carboxylic acid). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing this critical polymer parameter. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring you can troubleshoot effectively and achieve your desired material properties.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing poly(3-ethylthiophene-2-carboxylic acid)?

A1: The synthesis of polythiophenes, including poly(3-ethylthiophene-2-carboxylic acid), can be broadly categorized into two main approaches: oxidative polymerization and chain-growth polymerization.[1]

• Oxidative Polymerization: This is a common method that uses chemical oxidants like iron(III) chloride (FeCl₃) or electrochemical methods to polymerize the thiophene monomer.[2][3] While straightforward, controlling the molecular weight and achieving a narrow molecular weight distribution (low polydispersity index, PDI) can be challenging with this step-growth mechanism.[4]

• Chain-Growth Polymerization: Methods like Kumada Catalyst-Transfer Polycondensation (KCTP) using nickel-based catalysts offer much better control over the molecular weight and PDI.[5] These "living" polymerization techniques allow for the synthesis of well-defined polymer architectures.[4] Another approach involves the cationic chain-growth polymerization of 2-halogenated thiophenes promoted by Brønsted acids.[6]

Q2: Why is controlling the molecular weight of poly(3-ethylthiophene-2-carboxylic acid) so important?

A2: The molecular weight of a conducting polymer like poly(3-ethylthiophene-2-carboxylic acid) directly influences its physical, optical, and electronic properties.[7][8] For instance, higher molecular weights are often associated with:

• Increased electrical conductivity: Longer polymer chains can facilitate charge transport along the polymer backbone.[9]

• Enhanced mechanical properties: Higher molecular weight polymers generally exhibit better film-forming capabilities and mechanical robustness.

• Altered solubility and processing characteristics: Molecular weight affects how the polymer interacts with solvents, which is crucial for device fabrication.

• Shifted optical absorption and emission spectra: The effective conjugation length, which is related to molecular weight, impacts the polymer's color and fluorescent properties.[10]

Q3: What is the polydispersity index (PDI), and why should I care about it?

A3: The polydispersity index (PDI) is a measure of the distribution of molecular weights in a given polymer sample. A PDI of 1.0 indicates that all polymer chains are of the same length (monodisperse), while a higher PDI signifies a broader distribution of chain lengths.[4] A low PDI is generally desirable for applications requiring consistent and predictable material properties.[11] Different polymerization methods yield different PDI values; for example, chain-growth polymerizations typically result in lower PDIs compared to step-growth polymerizations.[4]

Q4: Can I introduce the carboxylic acid group after polymerization?

A4: Yes, post-polymerization modification is a viable strategy. You can synthesize a precursor polymer, such as poly(3-ethylthiophene), and then introduce the carboxylic acid group.[12] This can be advantageous as the acidic proton of the carboxylic acid group can interfere with some transition metal catalysts used in chain-growth polymerizations.[12] One common method involves the carboxylation of a lithiated polythiophene intermediate.[13][14]

II. Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis and molecular weight control of poly(3-ethylthiophene-2-carboxylic acid).

Problem 1: Inconsistent or Uncontrolled Molecular Weight in Oxidative Polymerization

Symptom	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Batch-to-batch variation in molecular weight.	Inconsistent reaction conditions (temperature, reaction time, monomer concentration).	1. Precise Temperature Control: Use an oil bath or a temperature-controlled reactor. The rate of polymerization is sensitive to temperature; higher temperatures can increase the reaction rate but may also lead to side reactions and a broader PDI.[4] 2. Standardize Reaction Time: Quench the reaction at the same time point for each batch. Oxidative polymerization is a step-growth process, and the molecular weight increases with time.[4] 3. Control Monomer and Oxidant Concentrations: Accurately measure and maintain consistent concentrations. The monomer-to-oxidant ratio is a critical parameter influencing the degree of polymerization.[9]
Low molecular weight polymer.	Premature termination of the polymerization. Insufficient oxidant.	1. Optimize Oxidant-to-Monomer Ratio: Systematically vary the molar ratio of the oxidant (e.g., FeCl₃) to the monomer. An insufficient amount of oxidant will result in incomplete polymerization and lower molecular weights.[3] 2. Ensure Anhydrous Conditions: Water can react with the oxidant and interfere with the polymerization mechanism. Use dry solvents and reagents.
High Polydispersity Index (PDI).	Multiple competing reaction pathways and termination events.	1. Slow Addition of Oxidant: Add the oxidant solution dropwise to the monomer solution. This "standard addition" method can help maintain a more controlled polymerization environment compared to adding the monomer to the oxidant ("reverse addition").[15] 2. Lower Reaction Temperature: Reducing the temperature can slow down the reaction rate, potentially leading to more uniform chain growth and a narrower PDI.

Problem 2: Difficulty in Controlling Molecular Weight with Chain-Growth Polymerization (e.g., KCTP)

Symptom	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Molecular weight does not correlate with the monomer-to-initiator ratio.	Inactive catalyst or initiator. Presence of impurities that terminate the "living" chains.	1. Verify Catalyst and Initiator Activity: Use freshly purchased or properly stored catalysts and initiators. The activity of these reagents is crucial for a controlled polymerization. 2. Purify Monomer and Solvents: Impurities (e.g., water, oxygen, other electrophiles) can quench the active catalyst or growing polymer chains, leading to a loss of control. Rigorous purification of the monomer and solvents is essential.
Broad PDI.	Slow initiation relative to propagation. Chain transfer reactions.	1. Optimize Catalyst/Initiator System: Different catalyst systems exhibit different initiation and propagation kinetics. Refer to literature for catalyst systems known to provide good control for thiophene-based monomers.[5] 2. Adjust Reaction Temperature: Temperature can influence the rates of initiation, propagation, and termination. A systematic study of the effect of temperature on PDI is recommended.
Low polymer yield.	Inefficient initiation. Deactivation of the catalyst.	1. Increase Initiator Concentration: A higher initiator concentration can lead to a greater number of initiated chains, potentially increasing the yield.[16] However, this will also result in lower molecular weight.[17] 2. Ensure Inert Atmosphere: Oxygen can deactivate the catalyst. Perform the reaction under a strictly inert atmosphere (e.g., argon or nitrogen).

Problem 3: Challenges with Post-Polymerization Carboxylation

Symptom	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Incomplete carboxylation.	Inefficient lithiation. Insufficient CO₂.	1. Optimize Lithiation Conditions: The choice of lithiating agent (e.g., n-butyllithium, s-butyllithium) and reaction conditions (temperature, time) is critical for efficient deprotonation of the polythiophene.[13] 2. Ensure Excess CO₂: Bubble dry CO₂ gas through the reaction mixture for an extended period to ensure complete reaction with the lithiated sites.[13]
Chain-chain coupling (crosslinking).	Intermolecular reactions of the lithiated polymer.	1. Low Reaction Temperature: Perform the lithiation and carboxylation at low temperatures (e.g., -78 °C) to minimize side reactions.[13] 2. Dilute Reaction Conditions: Working at lower polymer concentrations can reduce the probability of intermolecular coupling.

III. Experimental Protocols

Protocol 1: Oxidative Polymerization using FeCl₃

This protocol provides a general procedure for the synthesis of poly(3-ethylthiophene-2-carboxylic acid) via oxidative polymerization.

Materials:

• 3-Ethylthiophene-2-carboxylic acid monomer

• Anhydrous iron(III) chloride (FeCl₃)

• Anhydrous chloroform (or other suitable solvent)

• Methanol

Procedure:

• Dissolve a specific amount of the 3-ethylthiophene-2-carboxylic acid monomer in anhydrous chloroform in a round-bottom flask under an inert atmosphere.

• In a separate flask, dissolve the desired molar equivalent of anhydrous FeCl₃ in anhydrous chloroform.

• Slowly add the FeCl₃ solution to the monomer solution with vigorous stirring. The reaction mixture will typically change color.

• Allow the reaction to proceed for a predetermined time at a controlled temperature (e.g., room temperature or 40 °C).[3]

• Quench the polymerization by pouring the reaction mixture into a large volume of methanol.

• Filter the precipitated polymer and wash it repeatedly with methanol until the filtrate is colorless to remove residual oxidant and oligomers.[3]

• Dry the polymer under vacuum.

Protocol 2: Chain-Growth Polymerization via Kumada Catalyst-Transfer Polycondensation (KCTP) - A General Approach

This protocol outlines the general steps for a controlled synthesis of a poly(3-alkylthiophene) which can then be functionalized. Direct polymerization of the carboxylic acid-functionalized monomer can be challenging due to the acidic proton.

Materials:

• 2-Bromo-3-ethyl-5-(trimethylstannyl)thiophene (or a similar Grignard monomer)

• Ni(dppp)Cl₂ or other suitable nickel catalyst[7]

• Anhydrous tetrahydrofuran (THF) or other suitable solvent

Procedure:

• In a glovebox or under a strictly inert atmosphere, dissolve the nickel catalyst in the anhydrous solvent in a Schlenk flask.

• Add the thiophene monomer to the catalyst solution. The monomer-to-catalyst ratio will determine the target molecular weight.[7]

• Allow the polymerization to proceed at a controlled temperature (e.g., room temperature). The reaction progress can be monitored by techniques like GPC.

• Terminate the polymerization by adding a quenching agent, such as dilute HCl.

• Precipitate the polymer in a non-solvent like methanol, filter, and wash thoroughly.

• Dry the polymer under vacuum.

IV. Data Presentation & Visualization

Table 1: Effect of Monomer-to-Initiator Ratio on Molecular Weight

Monomer/Initiator Ratio (mol/mol)	Number Average Molecular Weight (Mₙ) ( g/mol )	Weight Average Molecular Weight (Mₙ) ( g/mol )	Polydispersity Index (PDI)
50	Low	Low	Narrow
100	Medium	Medium	Narrow
200	High	High	Broader
Note: This table presents a generalized trend. Actual values will depend on the specific polymerization conditions and monomer.[17][18]

Diagrams

Caption: General experimental workflow for synthesis and characterization.

Caption: Key parameters influencing the molecular weight of the polymer.

V. References

• Balasubramanian, A., Ku, T. C., Shih, H. P., & Han, C. C. (2014). Chain-growth cationic polymerization of 2-halogenated thiophenes promoted by Brønsted acids. Semantic Scholar.

• Kumar, R., & G, S. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing.

• (2018). Thiophene‐Based Polymers: Synthesis and Applications. ResearchGate.

• (n.d.). Synthesis and Oxidative Polymerization of Semifluoroalkyl-Substituted Thiophenes. Macromolecules - ACS Publications.

• (n.d.). Thiophene. Wikipedia.

• (2023). How Does Polymer Synthesis Affect The Polydispersity Index? Chemistry For Everyone.

• (n.d.). Effect of the monomer to initiator ratio M 0 /I 0 on (a) the... ResearchGate.

• (2015). Electropolymerization of Polythiophene Help. Reddit.

• Thelakkat, M., & Wurfel, U. (2009). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer. Journal of Materials Chemistry.

• Kim, M., & Kim, J. (2018). Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains. MDPI.

• (n.d.). Influence of the monomer-to-initiator molar ratio on the... ResearchGate.

• (2023). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer in solid-state dye-sensitized solar cells. ResearchGate.

• (n.d.). Polythiophene. Wikipedia.

• (2022). Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates. MDPI.

• (n.d.). The Chemistry of Conducting Polythiophenes.

• (n.d.). Oxidative polymerization reaction of water soluble thiophene‐3‐acid... ResearchGate.

• (2012). Control of Aggregate Formation in Poly(3-hexylthiophene) by Solvent, Molecular Weight, and Synthetic Method. Journal of Polymer Science Part B: Polymer Physics.

• (n.d.). A novel route to synthesis polythiophene with great yield and high electrical conductivity without post doping process. ResearchGate.

• (2021). Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes.

• (n.d.). Solid-State Synthesis of a Conducting Polythiophene via an Unprecedented Heterocyclic Coupling Reaction.

• (n.d.). Effect of Initiator-Monomer Ratio in Polymerization of Vinyl Acetate. International Journal of Advanced Biotechnology and Research.

• (2023). How Does The Polydispersity Index Influence The Mechanical Properties Of Polymers?

• (n.d.). The effect of initiator concentration on molecular weights. ResearchGate.

• (2022). Carboxylic Groups via Postpolymerization Modification of Polythiophene and their Influence on the Performance of a Polymeric MALDI Matrix.

• (2021). Conducting polymers: a comprehensive review on recent advances in synthesis, properties and applications. RSC Publishing.

• (n.d.). Thiophene-2-carboxylic acid. Wikipedia.

• (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC - NIH.

• (2017). Hydrogen-Bonding-Directed Ordered Assembly of Carboxylated Poly(3-Alkylthiophene)s. Scholar Commons.

• (n.d.). THE PREPARATION OF CERTAIN ESTERS OF 2-THIOPNENE CARBOXH.IC ACID A THESIS Presented to the Facility of the Division of Graduate.

• (2007). Examining the Effect of Chain Length Polydispersity on the Phase Behavior of Polymer Solutions With the Statistical Associating Fluid Theory (Wertheim TPT1) Using Discrete and Continuous Distributions. PubMed.

• (2023). How Do Different Polymer Degradation Mechanisms Affect The Polydispersity Index?

• (n.d.). Influence of an Ester Directing-Group on Defect Formation in the Synthesis of Conjugated Polymers via Direct Arylation Polymerization (DArP) using Sustainable Solvents.

• (2024). Achieving high molecular weight alternating copolymers of 1-octene with methyl acrylate via Lewis acid catalyzed copolymerization. PMC.

• (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. ResearchGate.

• (n.d.). 3-Bromothiophene-2-carboxylic acid 97 7311-64-0. Sigma-Aldrich.

• (n.d.). 3-Formylthiophene-2-carboxylic acid | C6H4O3S | CID 12280051. PubChem.

• (n.d.). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe. Physics @ Manasagangotri.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thiophene - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. ep2-bayreuth.de [ep2-bayreuth.de]
• 9. researchgate.net [researchgate.net]
• 10. Polythiophene - Wikipedia [en.wikipedia.org]
• 11. m.youtube.com [m.youtube.com]
• 12. d-nb.info [d-nb.info]
• 13. 104.197.3.79 [104.197.3.79]
• 14. researchgate.net [researchgate.net]
• 15. Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bipublication.com [bipublication.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Purity of Synthesized 3-Ethylthiophene-2-carboxylic Acid by HPLC

For researchers and professionals in drug development, the purity of a synthetic building block is not a trivial detail—it is the bedrock of reproducible results and the ultimate safety and efficacy of a therapeutic agent. 3-Ethylthiophene-2-carboxylic acid is a crucial intermediate in the synthesis of numerous pharmacologically active compounds. An impure starting material can introduce a cascade of issues, from unpredictable reaction yields to the generation of difficult-to-remove, structurally similar impurities in the final active pharmaceutical ingredient (API).

This guide provides an in-depth, experience-driven comparison of analytical methodologies for purity validation, focusing on High-Performance Liquid Chromatography (HPLC) as the gold standard. We will move beyond a simple recitation of steps to explain the scientific rationale behind the chosen protocols, ensuring a robust and self-validating system for purity determination that aligns with stringent regulatory expectations.

Methodology Comparison: Why HPLC is the Superior Choice

While several analytical techniques can assess chemical purity, they are not equally suited for the specific physicochemical properties of 3-Ethylthiophene-2-carboxylic acid.

Technique	Principle	Advantages	Limitations for This Application
HPLC	Differential partitioning between a stationary and mobile phase.	High resolution, high sensitivity, quantitative accuracy for both the main component and trace impurities. Well-established for regulatory submissions.[1]	Requires method development; may not identify co-eluting impurities without a mass spectrometer (LC-MS).
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Excellent for volatile impurities.	Unsuitable for 3-Ethylthiophene-2-carboxylic acid due to its low volatility and thermal lability; derivatization would be required, adding complexity and potential for error.
Quantitative NMR (qNMR)	Signal integration relative to a certified internal standard.	Provides structural confirmation and absolute purity without needing a reference standard of the analyte itself.	Lower sensitivity for detecting trace impurities (<0.1%) compared to HPLC; higher instrumentation cost and complexity for routine quality control.
Melting Point Analysis	Determination of the temperature range over which a solid melts.	Fast and simple.	Insensitive to small amounts of impurities and provides no quantitative data. A sharp melting range is an indicator, not a confirmation, of high purity.
Titration	Neutralization of the carboxylic acid with a standardized base.	Provides an accurate assay of the acidic functional group.	Non-specific; it will quantify any acidic impurity, leading to an overestimation of the purity of the target compound.

Given these considerations, a Reversed-Phase HPLC (RP-HPLC) method is unequivocally the most appropriate and robust technique for accurately determining the purity of 3-Ethylthiophene-2-carboxylic acid. It allows for the separation and quantification of the main peak from potential non-volatile, process-related impurities and degradation products.[2][3]

The Workflow for HPLC Purity Validation

The logical flow of validating the purity of a synthesized batch involves a systematic process from sample preparation through to data analysis and method validation.

Caption: A logical workflow for HPLC purity validation.

Experimental Protocol: A Validated RP-HPLC Method

This protocol is designed to be a self-validating system, incorporating elements that ensure its performance is suitable for its intended purpose, in line with International Council for Harmonisation (ICH) guidelines.[4][5]

Objective: To separate and quantify 3-Ethylthiophene-2-carboxylic acid from potential process-related impurities.

Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Water (HPLC or Milli-Q grade).

• Phosphoric acid (H₃PO₄) or Trifluoroacetic acid (TFA), analytical grade.

• Reference standard of 3-Ethylthiophene-2-carboxylic acid with known purity.

Chromatographic Conditions

Parameter	Recommended Condition	Scientific Rationale (The "Why")
Mobile Phase	A: Water with 0.1% H₃PO₄B: Acetonitrile with 0.1% H₃PO₄	The acidic modifier (H₃PO₄, pH ~2.1) is critical. The pKa of a thiophene carboxylic acid is typically around 3.5. By maintaining the mobile phase pH well below the pKa, the carboxylic acid group remains protonated (neutral).[6] This prevents ionization, leading to consistent retention on the C18 column and sharp, symmetrical peak shapes.
Elution Mode	Gradient	A gradient elution (e.g., 30% B to 95% B over 20 minutes) is recommended to ensure that both more polar and less polar impurities are eluted from the column, providing a comprehensive purity profile.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Column Temp.	30°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times by reducing viscosity fluctuations in the mobile phase.
Detection λ	254 nm	The thiophene ring contains a chromophore that strongly absorbs UV light. 254 nm is a common wavelength that provides a good response for aromatic and heteroaromatic systems. A PDA detector can be used to scan across a range (e.g., 210-400 nm) to identify the optimal wavelength and check for peak purity.
Injection Vol.	10 µL	A typical volume that avoids overloading the column while providing a strong detector signal.

Preparation of Solutions

• Mobile Phase: Prepare the aqueous and organic phases separately by adding 1.0 mL of H₃PO₄ to every 1 L of solvent. Degas both phases before use.

• Reference Standard Solution (0.5 mg/mL): Accurately weigh ~12.5 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile:Water.

• Sample Solution (0.5 mg/mL): Prepare the synthesized 3-Ethylthiophene-2-carboxylic acid in the same manner as the reference standard.

Analysis and Purity Calculation

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (e.g., 70% A: 30% B) until a stable baseline is achieved.

• System Suitability Test (SST): Make five replicate injections of the Reference Standard Solution. The system is deemed suitable for analysis if the relative standard deviation (RSD) of the peak area is ≤ 2.0%.[7] This step is crucial as it verifies that the analytical system is performing correctly on the day of analysis.

• Analysis Sequence: Inject a blank (diluent), followed by the Reference Standard Solution, and then the Sample Solution.

• Purity Calculation (Area Normalization): The purity is calculated by expressing the area of the main peak as a percentage of the total area of all integrated peaks in the chromatogram.

  Purity (%) = (Area of Main Peak / Sum of All Peak Areas) x 100

This method assumes that all impurities have a similar response factor to the main compound at the chosen wavelength. For a more accurate purity assessment, especially for regulatory filings, a method using relative response factors for known impurities is required.

Method Validation: The Cornerstone of Trustworthiness

A method is not reliable until it is validated. Validation is the documented proof that the analytical procedure is suitable for its intended purpose.[8] The following parameters must be assessed according to ICH Q2(R1) guidelines.[4][7]

Parameter	Purpose	Brief Protocol	Typical Acceptance Criteria
Specificity	To ensure the method is selective for the analyte and can resolve it from potential impurities.	Analyze a blank, the reference standard, the sample, and a spiked sample containing known related substances.	The analyte peak should be free from interference from the blank and well-resolved from any impurity peaks (Resolution > 2.0).
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Prepare at least five concentrations of the reference standard over a specified range (e.g., 50-150% of the target concentration).	Correlation coefficient (r²) ≥ 0.999.
Accuracy	To assess the closeness of the measured value to the true value.	Perform recovery studies by spiking a placebo or sample matrix with known amounts of the analyte at three levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be within 98.0-102.0% at each level.[4]
Precision	To measure the degree of scatter between a series of measurements.	Repeatability: Analyze a minimum of six sample preparations at 100% of the target concentration.Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	RSD ≤ 2.0% for both repeatability and intermediate precision.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Determined by signal-to-noise ratio (S:N ≈ 10:1) or based on the standard deviation of the response and the slope of the calibration curve.	The precision (RSD) at the LOQ should not exceed 10%.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters such as mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min).	System suitability parameters should remain within acceptable limits, and the peak should not be significantly affected.

Anticipating Potential Impurities

A robust HPLC method is developed with an understanding of the potential impurities that may arise from the synthetic route. For 3-Ethylthiophene-2-carboxylic acid, common synthesis involves the carboxylation of 3-ethylthiophene. Potential impurities could include:

• Unreacted Starting Material: 3-ethylthiophene.

• Regioisomers: 2-Ethylthiophene-3-carboxylic acid or 5-Ethylthiophene-2-carboxylic acid, depending on the regioselectivity of the carboxylation step.

• Related Substances: Byproducts from the synthesis, such as over-alkylated thiophenes or products from side reactions.[9]

The developed gradient method should demonstrate clear separation of the main 3-Ethylthiophene-2-carboxylic acid peak from these and other potential impurities.

Conclusion

Validating the purity of 3-Ethylthiophene-2-carboxylic acid is a multi-faceted process that relies on a scientifically sound, robust, and well-documented analytical method. By employing a validated RP-HPLC method as detailed in this guide, researchers and drug developers can establish a high degree of confidence in the quality of this critical synthetic intermediate. This rigorous approach not only satisfies regulatory requirements but also forms the foundation for reliable research and the development of safe and effective medicines.

References

• International Conference on Harmonisation. (1995). Q2A: Text on Validation of Analytical Procedures. Federal Register, 60(40), 11260–11262. [Link]

• Journal of Chromatography A. (2005). Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures. PubMed, 1088(1-2), 49-56. [Link]

• PharmaGuideline. (2024). Steps for HPLC Method Validation. [Link]

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. International Journal of Pharmaceutical Erudition, 11(3), 01-10. [Link]

• SIELC Technologies. HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link]

• SIELC Technologies. HPLC Separation of Carboxylic Acids. [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• LCGC International. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• ResearchGate. (2015). Determination of carboxylic acids in apple juice by RP HPLC. [Link]

• Beilstein Journal of Organic Chemistry. (2011). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. PMC, 7, 1636–1642. [Link]

• Der Pharma Chemica. (2016). Synthesis, properties and biological activity of thiophene: A review. 8(1), 444-451. [Link]

• Wikipedia. Thiophene-2-carboxylic acid. [Link]

Sources

• 1. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 2. Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmtech.com [pharmtech.com]
• 5. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]

"performance analysis of 3-Ethylthiophene-2-carboxylic acid-based polymers in OFETs"

An In-Depth Guide to Carboxylic Acid-Functionalized Polythiophenes for Organic Field-Effect Transistors (OFETs)

A Senior Application Scientist's Perspective on Performance and Potential

Welcome to a detailed exploration of 3-Ethylthiophene-2-carboxylic acid-based polymers and their role in Organic Field-Effect Transistors (OFETs). As researchers and developers in organic electronics, our goal is to rationally design materials that enhance device performance. This guide deviates from a simple analysis of a single polymer, as the direct polymerization of 3-Ethylthiophene-2-carboxylic acid into a high-performance semiconductor is not a mainstream approach due to significant synthetic challenges. The acidic proton of the carboxylic group is known to interfere with common transition metal-catalyzed polymerization reactions essential for creating high molecular weight, regioregular polymers.[1]

Instead, this guide provides a more practical and insightful comparison. We will establish a baseline with the industry-standard poly(3-hexylthiophene) (P3HT), and then delve into the nuanced effects of incorporating carboxylic acid functionalities into the polythiophene backbone, a strategy aimed at tuning the material's physicochemical properties. We will explore why this functionalization is pursued, its impact on key OFET performance metrics, and the experimental realities of synthesizing and fabricating devices with these materials.

The Benchmark vs. The Functionalized Challenger: A Structural Overview

To understand the performance differences, we must first visualize the materials. The workhorse of polymer-based OFETs is Poly(3-hexylthiophene), or P3HT, a polymer celebrated for its high charge carrier mobility and solution processability.[2] Our conceptual alternative involves incorporating a carboxylic acid group, which dramatically alters the polymer's electronic and intermolecular characteristics.

Caption: Chemical structures of the benchmark P3HT and a conceptual carboxylic acid-functionalized polythiophene.

The key difference is the side chain: P3HT's hexyl group ensures solubility and promotes ordered packing. The carboxylic acid group, while potentially offering benefits like improved surface adhesion and altered electronic levels, introduces polarity and the potential for hydrogen bonding, which can disrupt the delicate balance required for efficient charge transport.

Performance Analysis: The Impact of Carboxylic Acid Functionalization

The introduction of an electron-withdrawing carboxylic acid group directly onto the thiophene ring has profound electronic consequences. It generally lowers the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.[1] A deeper HOMO level can improve air stability by making the polymer less susceptible to oxidation, a critical factor for device lifetime. However, this functionalization often comes at the cost of charge carrier mobility. The polarity of the COOH group can lead to charge trapping and disrupt the π-π stacking that is crucial for efficient intermolecular charge hopping.

Below is a comparative summary of typical performance metrics for high-regioregularity P3HT versus what can be expected from a polythiophene functionalized with carboxylic acid side chains, based on available literature on related structures.

Performance Metric	Poly(3-hexylthiophene) (P3HT)	Carboxylic Acid-Functionalized Polythiophene	Causality and Expert Insight
Hole Mobility (μ)	~10⁻³ to 10⁻¹ cm²/Vs[3]	Typically < 10⁻⁴ cm²/Vs	The high mobility in P3HT stems from its ability to form well-ordered, crystalline lamellar structures via π-π stacking. The polar COOH groups can disrupt this long-range order and introduce charge traps, thus reducing mobility.
On/Off Ratio	10⁵ - 10⁸	10³ - 10⁵	A high on/off ratio is indicative of low off-current. While the COOH group may increase the threshold voltage, the overall disruption to the semiconductor's order can sometimes lead to a higher off-state current, reducing the ratio.
Threshold Voltage (Vth)	0 to -10 V	Can be shifted positive	The electron-withdrawing nature of the carboxylic acid group stabilizes the HOMO level, making it "harder" to accumulate holes. This typically results in a positive shift of the threshold voltage, meaning a larger gate voltage is needed to turn the device "on".[1]
HOMO Level	~ -4.9 to -5.2 eV	~ -5.5 to -5.8 eV[1]	This deepening of the HOMO level is a direct electronic effect of the electron-withdrawing COOH group, which can significantly enhance the polymer's stability in ambient air.
Processing & Solubility	Soluble in common organic solvents (chloroform, chlorobenzene, etc.)	Solubility is altered; may require more polar solvents.	The hexyl side chains of P3HT provide excellent solubility. The introduction of COOH groups increases polarity, often requiring different solvent systems and potentially leading to aggregation issues during film formation.

Experimental Protocols: From Synthesis to Device Fabrication

Trustworthy and reproducible results are the bedrock of scientific advancement. Here, we provide validated, step-by-step protocols for the synthesis of a benchmark polythiophene and the subsequent fabrication of a standard OFET device.

Protocol 1: Synthesis of Regioregular P3HT via GRIM Polymerization

The McCullough method or Grignard Metathesis (GRIM) polymerization is a standard for producing high-quality, regioregular P3HT, which is essential for high mobility.

Rationale: This method provides excellent control over the head-to-tail coupling of the thiophene monomers, leading to a highly ordered polymer backbone that facilitates efficient charge transport.

Step-by-Step Methodology:

• Monomer Preparation: Start with 2,5-dibromo-3-hexylthiophene. Ensure it is purified by distillation or recrystallization to remove any impurities that could poison the catalyst.

• Grignard Reagent Formation: In a dry, nitrogen-purged flask, dissolve the monomer in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C and slowly add a solution of iPrMgCl·LiCl. This performs a regioselective magnesium-halogen exchange.[4]

• Polymerization: To the Grignard reagent solution, add a solution of Ni(dppp)Cl₂ catalyst in THF. Allow the reaction to stir at room temperature for 2-4 hours. The solution will become a deep purple and highly viscous as the polymer forms.

• Quenching & Precipitation: Quench the reaction by slowly adding methanol. This will cause the polymer to precipitate.

• Purification: Filter the crude polymer and purify it extensively using Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and residual catalyst. The final purple-colored polymer is recovered by extraction with chloroform.[4]

Protocol 2: Fabrication of a Bottom-Gate, Top-Contact (BGTC) OFET

This architecture is widely used for characterizing new semiconductor materials due to its straightforward fabrication process.

Rationale: The BGTC configuration allows for the deposition of the delicate organic semiconductor onto a pre-fabricated gate/dielectric substrate, minimizing potential damage to the active layer.

Caption: Workflow for fabricating a bottom-gate, top-contact (BGTC) OFET device.

Step-by-Step Methodology:

• Substrate Preparation: Begin with a heavily n-doped silicon wafer, which serves as the common gate electrode. Grow a layer of silicon dioxide (SiO₂) of a specific thickness (e.g., 200-300 nm) on top via thermal oxidation. This SiO₂ layer is the gate dielectric.

• Surface Treatment: Clean the SiO₂ surface thoroughly. Often, the surface is treated with a self-assembled monolayer (SAM) like hexamethyldisilazane (HMDS) or octadecyltrichlorosilane (OTS) to passivate surface traps and improve the interface for polymer deposition.

• Semiconductor Deposition: Prepare a dilute solution of the polymer (e.g., 5-10 mg/mL in chloroform). Deposit a thin film of the polymer onto the treated substrate using spin-coating. The spin speed and solution concentration will determine the film thickness.[5]

• Annealing: Transfer the substrate to a hot plate in a nitrogen-filled glovebox and anneal at a temperature just below the polymer's melting point (e.g., 110-150°C for P3HT). This step is critical for improving the crystallinity and molecular ordering of the polymer film, which directly enhances charge carrier mobility.[3][5]

• Electrode Deposition: Using a shadow mask to define the desired channel length and width, thermally evaporate the source and drain electrodes (typically Gold) on top of the polymer film.

• Characterization: The completed device can now be transferred to a probe station for electrical characterization, where transfer and output curves are measured to extract mobility, on/off ratio, and threshold voltage.[5]

Conclusion and Future Outlook

While the direct polymerization of 3-Ethylthiophene-2-carboxylic acid for high-performance OFETs remains an underexplored and synthetically challenging path, the strategic incorporation of carboxylic acid functionalities into polythiophene backbones represents a valid approach for tuning material properties. The primary benefit is the enhanced environmental stability afforded by the lowered HOMO energy level. However, this typically comes with a significant trade-off in charge carrier mobility due to disruptions in molecular packing and the introduction of polar trap states.

For applications where extreme stability is paramount and moderate mobility is acceptable, these functionalized polymers may hold promise. However, for high-performance logic circuits, benchmark materials like P3HT and other modern donor-acceptor copolymers, which prioritize highly ordered microstructures, remain the superior choice. Future research may focus on molecular designs that spatially decouple the carboxylic acid group from the conjugated backbone, potentially mitigating its negative impact on charge transport while retaining its benefits for stability and surface anchoring.

References

• Thelakkat, M., et al. (2009). Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer. Journal of Materials Chemistry. Available at: [Link]

• Zagorska, M., et al. (2004). Molecular weight dependent charge carrier mobility in poly(3,3'''-dioctyl-2,2':5',2''-terthiophene). Journal of Physical Chemistry B. Available at: [Link]

• Gaspar, H., et al. (2022). Carrier Mobility, Electrical Conductivity, and Photovoltaic Properties of Ordered Nanostructures Assembled from Semiconducting Polymers. MDPI. Available at: [Link]

• Osaka, I., et al. (2021). Controlled Synthesis of Poly[(3-alkylthio)thiophene]s and Their Application to Organic Field-Effect Transistors. ACS Applied Materials & Interfaces. Available at: [Link]

• Kranthiraja, K., et al. (2017). Effect of structural fluctuations on charge carrier mobility in thiophene, thiazole and thiazolothiazole based oligomers. Physical Chemistry Chemical Physics. Available at: [Link]

• Osaka, I., et al. (2021). Controlled Synthesis of Poly[(3-alkylthio)thiophene]s and Their Application to Organic Field-Effect Transistors. PubMed. Available at: [Link]

• Tracz, A., et al. (2007). Enhanced Charge-Carrier Mobility in High-Pressure-Crystallized Poly(3-hexylthiophene). ResearchGate. Available at: [Link]

• Qiao, Z., et al. (2022). Carboxylic Groups via Postpolymerization Modification of Polythiophene and their Influence on the Performance of a Polymeric MALDI Matrix. Macromolecular Chemistry and Physics. Available at: [Link]

• Stefan, M. C., et al. (2007). Thieno[3,2-B]Thiophene Semiconducting Co-Polymers for Organic Field Effect Transistor (OFET) Applications. ResearchGate. Available at: [Link]

• Lee, A., et al. (2025). Synthesis and Polymerization of Thiophene-Bearing 2-Oxazolines and 2-Oxazines. University of Helsinki. Available at: [Link]

• He, G., et al. (2012). A comparative study of bithiophene and thienothiophene based polymers for organic field-effect transistor applications. ResearchGate. Available at: [Link]

• Roman, L. S., et al. (2015). Organic Field Effect Transistors. Journal of Integrated Circuits and Systems. Available at: [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 5. ossila.com [ossila.com]

A Researcher's Guide to Bridging Theory and Practice: A Comparative Analysis of Computational and Experimental Properties of Thiophene Carboxylic Acids

In the landscape of modern drug discovery and materials science, the synergy between computational modeling and experimental validation is paramount. This guide provides an in-depth comparison of the theoretical and experimentally determined properties of thiophene-based carboxylic acids, with a focus on the methodologies used to bridge these two essential domains. While direct, comprehensive comparative data for 3-Ethylthiophene-2-carboxylic acid is nascent in published literature, we will use the extensively studied parent compound, thiophene-2-carboxylic acid, as a central case study. This approach will equip researchers with the foundational knowledge and technical insights necessary to apply these principles to novel derivatives like 3-Ethylthiophene-2-carboxylic acid.

The addition of an ethyl group at the 3-position is expected to introduce steric and electronic effects that would subtly alter the molecule's properties compared to the parent compound. These changes, predictable through computational methods, underscore the importance of the comparative approach detailed herein for the rational design of new chemical entities.

The Duality of Characterization: Experimental versus Computational Approaches

The characterization of a molecule as seemingly straightforward as a substituted thiophene carboxylic acid is a multi-faceted process. Experimental techniques provide tangible, real-world measurements of a substance's behavior, while computational methods offer a microscopic view into the electronic structure and energetic landscape that govern these properties.

Experimental Workflow: The Ground Truth

The synthesis and purification of thiophene derivatives are the first crucial steps in their experimental characterization. A typical synthetic route to a substituted thiophene-2-carboxylic acid might involve the oxidation of the corresponding aldehyde or acetylthiophene.[1][2] Once a pure sample is obtained, a battery of analytical techniques is employed to elucidate its structure and properties.

Experimental Protocol: Spectroscopic Characterization of a Thiophene Carboxylic Acid Derivative

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The resulting spectrum will reveal the chemical environment of the hydrogen atoms. Protons on the thiophene ring typically appear in the aromatic region (δ 7-8 ppm), while the carboxylic acid proton is highly deshielded and often observed as a broad singlet between δ 10-13 ppm.[3][4] The ethyl group's protons would present as a characteristic quartet and triplet.

  • ¹³C NMR: A higher concentration of the sample (20-50 mg) is generally required. The carboxyl carbon is a key diagnostic peak, appearing significantly downfield (δ 160-180 ppm).[4] The carbons of the thiophene ring will have distinct chemical shifts influenced by the substituents.[5]

• Vibrational Spectroscopy:

  • Fourier-Transform Infrared (FTIR) Spectroscopy: The sample (as a solid in a KBr pellet or a thin film) is irradiated with infrared light. The characteristic broad O-H stretch of the carboxylic acid dimer is expected between 2500-3300 cm⁻¹.[4] The C=O stretch of the carbonyl group will be a strong, sharp peak around 1700 cm⁻¹.[6]

  • Raman Spectroscopy: This technique provides complementary information to FTIR, particularly for non-polar bonds.

• Mass Spectrometry (MS): This technique is used to determine the molecular weight of the compound and can provide information about its fragmentation patterns, aiding in structural confirmation.

Computational Workflow: The Theoretical Lens

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting molecular properties.[7][8] DFT calculations can provide insights into molecular geometry, vibrational frequencies, and electronic properties like HOMO-LUMO energy gaps, which are related to the molecule's reactivity and electronic transitions.[9][10]

Computational Protocol: DFT-Based Property Prediction

• Structure Optimization: The 3D structure of the molecule is built in silico and its geometry is optimized to find the lowest energy conformation. A common level of theory for this is B3LYP with a basis set such as 6-31G**.[6][7]

• Frequency Calculation: Once the geometry is optimized, a frequency calculation is performed at the same level of theory. This predicts the vibrational modes of the molecule, which can be directly compared to experimental IR and Raman spectra.[6][9] It also provides the zero-point vibrational energy and thermal corrections.

• NMR Chemical Shift Calculation: The magnetic shielding tensors for each nucleus are calculated, typically using the Gauge-Independent Atomic Orbital (GIAO) method. These are then converted into chemical shifts by referencing them to a standard (e.g., tetramethylsilane).

• Electronic Property Calculation: The energies of the frontier molecular orbitals (HOMO and LUMO) are calculated to assess the molecule's electronic behavior.[9] The molecular electrostatic potential (MEP) can also be mapped to visualize regions of positive and negative charge, predicting sites for electrophilic and nucleophilic attack.[11]

Visualizing the Process

To better understand the interplay between these workflows, the following diagrams illustrate the molecular structure and the logical flow of a combined computational and experimental study.

Caption: Molecular structure of 3-Ethylthiophene-2-carboxylic acid.

Caption: Workflow for comparing experimental and computational data.

Data Synopsis: Thiophene-2-Carboxylic Acid as a Case Study

The following table summarizes a representative comparison between experimentally measured and computationally predicted properties for thiophene-2-carboxylic acid. This data is synthesized from multiple studies to illustrate the typical level of agreement.

Property	Experimental Value	Computational (DFT/B3LYP)
Vibrational Frequencies (cm⁻¹)
O-H Stretch	~3000 (broad)	2985
C=O Stretch	1680-1710	1705
C-H Stretch (aromatic)	3113-3083	3117-3080[6]
¹³C NMR Chemical Shift (ppm)
Carboxyl Carbon	162.7	~165
Electronic Properties
HOMO-LUMO Gap (eV)	Not directly measured	~5.18[9]

Note: Computational values can vary based on the level of theory, basis set, and solvent model used.

Bridging the Gap: Analysis and Interpretation

As the table illustrates, a good correlation often exists between experimental and computational data, particularly for vibrational frequencies and NMR chemical shifts.[6] Discrepancies, however, are as informative as agreements. For instance:

• Vibrational Frequencies: DFT calculations are typically performed on a single, gas-phase molecule at 0 K. Experimental spectra, especially in the solid state, are influenced by intermolecular interactions like hydrogen bonding.[9] This is why the experimental O-H stretch of a carboxylic acid is a broad band, while the calculation for a single molecule yields a sharp peak. Applying scaling factors to the computed frequencies is a common practice to improve agreement with experimental results.[6]

• NMR Chemical Shifts: The accuracy of calculated NMR shifts is highly dependent on the computational method and the inclusion of solvent effects. While trends are often well-reproduced, achieving exact numerical matches can be challenging.

• Electronic Properties: The HOMO-LUMO gap calculated by DFT is a valuable qualitative indicator of chemical reactivity and electronic transitions.[8] While not a direct observable in the same way as a vibrational frequency, it can be correlated with UV-Vis spectroscopic data and electrochemical measurements.

Conclusion and Future Directions

The integrated approach of combining experimental measurements with computational modeling provides a robust framework for chemical characterization. For 3-Ethylthiophene-2-carboxylic acid, this dual methodology is essential. Computational studies can predict how the ethyl group's electron-donating and steric properties will influence the molecule's conformation, spectroscopic signatures, and reactivity compared to the parent thiophene-2-carboxylic acid. These predictions can then guide experimental efforts, for example, by anticipating the regions where NMR peaks will appear or how the vibrational modes will shift.

For researchers in drug development, this predictive power is invaluable. Understanding the molecular electrostatic potential can help predict how a molecule might interact with a biological target.[11] For materials scientists, predicting the electronic properties can aid in the design of novel organic semiconductors.

As computational methods continue to increase in accuracy and efficiency, their role in concert with experimental work will only expand. The principles and workflows outlined in this guide offer a blueprint for leveraging this synergy to accelerate scientific discovery.

References

• PubChem. (n.d.). 3-ethylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Profeta, L. P., & Thompson, L. A. (2010). Differential reactivity of thiophene-2-carboxylic and thiophene-3-carboxylic acids: Results from DFT and Hartree-Fock theory. Journal of Molecular Graphics and Modelling, 28(6), 540-547.
• El-Metwaly, N. M., et al. (2023).
• Jumabaev, A., et al. (2021). EXPLORING NONCOVALENT INTERACTIONS OF THIOPHENE-2-CARBOXYLIC ACID IN ETHANOL VIA VIBRATIONAL SPECTROSCOPY AND DFT CALCULATIONS.

• NIST. (n.d.). Thiophene-2-carboxylic acid ethyl ester. NIST WebBook. Retrieved from [Link]

• Mary, Y. S., et al. (2014). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Chemistry, 7(1), 58-67.
• Profeta, L. P., & Thompson, L. A. (2010). Differential reactivity of thiophene-2-carboxylic and thiophene-3-carboxylic acids Results from DFT and Hartree-Fock theory.

• PubChem. (n.d.). 3-Acetylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Fuller, L. S., et al. (2011).
• Mao, J. D., et al. (2003). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Organic Geochemistry, 34(4), 529-547.

• El-Metwaly, N. M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PubMed. Retrieved from [Link]

• Sridhar, M., et al. (2021). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophene-2-carbonyl)thiazole-4-carboxylate. Journal of Molecular Structure, 1239, 130519.
• Pop, R., et al. (2022).
• Boufas, S., et al. (2023).
• Pews, R. G., & Turner, J. A. (2012). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 8, 1437-1445.

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• Data.gov. (n.d.). Compound 526946: 3-Ethylthiophene-2-carbaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 5-Ethylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Autechem. (n.d.). The Versatility of Thiophene-2-carboxylic Acid in Organic Synthesis. Retrieved from [Link]

• LibreTexts. (2021). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
• Van den Brande, N., et al. (2014). Combined experimental-theoretical NMR study on 2,5-bis(5-aryl-3-hexylthiophen-2-yl)-thiazolo[5,4-d]thiazole derivatives for printable electronics. Magnetic Resonance in Chemistry, 52(6), 286-296.
• O'Connor, C. J., et al. (1984). Substituent effects on the N.M.R. spectra of carboxylic acid derivatives. III. Correlation of 13C N.M.R. spectra of para substituted acetanilides and 4'-nitrophenyl 4-substituted benzoates with infrared carbonyl stretching frequencies, 1H N.M.R., rate and equilibrium data. Australian Journal of Chemistry, 37(3), 497-508.
• Çırak, Ç., et al. (2017). Synthesis, Vibrational Spectra, and DFT Simulations of 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene. OSTI.GOV.

Sources

• 1. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. myneni.princeton.edu [myneni.princeton.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sci-Hub. Substituent effects on the N.M.R. spectra of carboxylic acid derivatives. III. Correlation of 13C N.M.R. spectra of para substituted acetanilides and 4'-nitrophenyl 4-substituted benzoates with infrared carbonyl stretching frequencies, 1H N.M.R., rate and equilibrium data / Australian Journal of Chemistry, 1984 [sci-hub.ru]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Differential reactivity of thiophene-2-carboxylic and thiophene-3-carboxylic acids: Results from DFT and Hartree-Fock theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. uomphysics.net [uomphysics.net]
• 11. researchgate.net [researchgate.net]

"spectroscopic analysis for the confirmation of 3-Ethylthiophene-2-carboxylic acid structure"

A Comparative Guide to the Spectroscopic Confirmation of 3-Ethylthiophene-2-carboxylic Acid

In the landscape of pharmaceutical and materials science research, the unambiguous structural confirmation of novel and synthesized compounds is a cornerstone of scientific rigor. For heterocyclic compounds like 3-Ethylthiophene-2-carboxylic acid, a versatile building block in the synthesis of bioactive molecules and conductive polymers, even minor positional isomerism can drastically alter chemical and biological properties. This guide provides an in-depth, comparative analysis of the spectroscopic techniques essential for the definitive structural elucidation of 3-Ethylthiophene-2-carboxylic acid, contrasting its spectral features with those of a potential isomer, 2-Ethylthiophene-3-carboxylic acid, to underscore the importance of meticulous spectral interpretation.

The Imperative of Structural Verification

The distinction between 3-Ethylthiophene-2-carboxylic acid and its isomers is not merely academic. The position of the carboxylic acid and ethyl groups on the thiophene ring dictates the molecule's electronic properties, steric hindrance, and potential for hydrogen bonding. These factors are critical in drug-receptor interactions and the packing of polymer chains. An incorrect isomer in a synthesis pathway can lead to inactive pharmaceuticals or materials with suboptimal performance. Therefore, a multi-pronged analytical approach is not just recommended; it is essential.

A Multi-Modal Spectroscopic Approach

No single technique provides a complete picture. We will leverage the synergistic strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS) to build an unassailable case for the structure of 3-Ethylthiophene-2-carboxylic acid.

Workflow for Spectroscopic Structural Confirmation

Caption: Workflow from sample preparation to structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy provides the most definitive information regarding the carbon-hydrogen framework of a molecule. For 3-Ethylthiophene-2-carboxylic acid, both ¹H and ¹³C NMR are indispensable.

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic environments (chemical shift), and their proximity to other protons (spin-spin coupling).

Table 1: Comparative ¹H NMR Data (500 MHz, CDCl₃) for Thiophene Carboxylic Acid Isomers

Assignment	3-Ethylthiophene-2-carboxylic acid (Expected)	2-Ethylthiophene-3-carboxylic acid (Expected)	Rationale for Distinction
Thiophene-H	~7.5 ppm (d, J=5.0 Hz, 1H), ~7.0 ppm (d, J=5.0 Hz, 1H)	~7.3 ppm (d, J=5.0 Hz, 1H), ~7.1 ppm (d, J=5.0 Hz, 1H)	The proton adjacent to the carboxylic acid in the target molecule is more deshielded.
-CH₂- (Ethyl)	~2.9 ppm (q, J=7.5 Hz, 2H)	~3.1 ppm (q, J=7.5 Hz, 2H)	The ethyl group at the 3-position experiences less deshielding than at the 2-position.
-CH₃ (Ethyl)	~1.3 ppm (t, J=7.5 Hz, 3H)	~1.4 ppm (t, J=7.5 Hz, 3H)	Minor shift differences, but coupling remains a triplet.
-COOH	~11-12 ppm (s, broad, 1H)	~11-12 ppm (s, broad, 1H)	Highly variable and concentration-dependent; not reliable for isomer differentiation.

The key distinguishing feature is the coupling pattern of the thiophene protons. In 3-Ethylthiophene-2-carboxylic acid, the two aromatic protons are adjacent and exhibit a doublet of doublets or two distinct doublets with a typical ortho-coupling constant of approximately 5.0 Hz.

¹³C NMR spectroscopy provides insight into the number and electronic environment of the carbon atoms.

Table 2: Comparative ¹³C NMR Data (125 MHz, CDCl₃) for Thiophene Carboxylic Acid Isomers

Assignment	3-Ethylthiophene-2-carboxylic acid (Expected)	2-Ethylthiophene-3-carboxylic acid (Expected)	Rationale for Distinction
C=O (Carboxyl)	~168 ppm	~170 ppm	The electronic environment of the carboxyl carbon is sensitive to its position.
C2 (Thiophene)	~130 ppm	~145 ppm (C-Ethyl)	The carbon bearing the carboxylic acid (C2) is significantly different from the carbon bearing the ethyl group.
C3 (Thiophene)	~148 ppm (C-Ethyl)	~132 ppm	The chemical shift of the carbon attached to the ethyl group is a key indicator.
C4 (Thiophene)	~125 ppm	~128 ppm
C5 (Thiophene)	~135 ppm	~126 ppm
-CH₂- (Ethyl)	~24 ppm	~22 ppm
-CH₃ (Ethyl)	~15 ppm	~14 ppm

The chemical shifts of the quaternary carbons (C2 and C3) are highly diagnostic. The carbon attached to the electron-withdrawing carboxylic acid group will be at a different chemical shift compared to the carbon attached to the electron-donating ethyl group.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the synthesized compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 500 MHz spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Spectral Width: 20 ppm

  • Number of Scans: 16

  • Relaxation Delay: 2.0 s

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30 (proton-decoupled)

  • Spectral Width: 240 ppm

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

• Data Processing: Apply a Fourier transform and phase correction to the acquired free induction decays (FIDs). Calibrate the chemical shifts to the TMS peak at 0.00 ppm for ¹H and 77.16 ppm for the central peak of CDCl₃ in the ¹³C spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule.

Table 3: Key FT-IR Vibrational Frequencies

Functional Group	Characteristic Absorption (cm⁻¹)	Significance for 3-Ethylthiophene-2-carboxylic acid
O-H Stretch (Carboxylic Acid)	3300-2500 (broad)	Confirms the presence of the carboxylic acid dimer due to hydrogen bonding.
C-H Stretch (Aromatic)	~3100	Indicates the C-H bonds on the thiophene ring.
C-H Stretch (Aliphatic)	2975-2850	Confirms the presence of the ethyl group.
C=O Stretch (Carboxylic Acid)	1710-1680	A strong, sharp peak characteristic of the carbonyl group in a carboxylic acid.
C=C Stretch (Aromatic)	1600-1475	Corresponds to the stretching vibrations of the thiophene ring.

While FT-IR is excellent for confirming the presence of the carboxylic acid and ethyl groups, it is less effective than NMR at distinguishing between positional isomers, as both 3-Ethylthiophene-2-carboxylic acid and 2-Ethylthiophene-3-carboxylic acid possess the same functional groups. However, subtle shifts in the fingerprint region (below 1500 cm⁻¹) can sometimes be used for differentiation when compared against a known standard.

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Background Collection: Collect a background spectrum of the clean ATR crystal.

• Sample Spectrum Acquisition: Lower the anvil to bring the sample into contact with the crystal and collect the sample spectrum.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

• Data Processing: The software automatically performs a background subtraction and presents the spectrum in terms of absorbance or transmittance.

Gas Chromatography-Mass Spectrometry (GC-MS): Confirming Molecular Weight and Purity

GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry to provide information on the molecular weight and fragmentation pattern of the compound, which also serves as a purity check.

Molecular Structure and Key Fragmentation

Caption: Expected molecular ion and major fragments in MS.

The mass spectrum of 3-Ethylthiophene-2-carboxylic acid is expected to show a molecular ion peak [M]⁺ at an m/z (mass-to-charge ratio) of 156. Key fragmentation pathways include the loss of the carboxylic acid group (-COOH, 45 Da) to give a fragment at m/z 111, and the loss of the ethyl group (-C₂H₅, 29 Da) to yield a fragment at m/z 127. The relative intensities of these fragments can provide further structural clues, although they may not be sufficient on their own to definitively distinguish between isomers without reference spectra. The primary role of GC-MS in this context is to confirm the molecular weight and assess the sample's purity.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector Temperature: 250 °C

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium, constant flow of 1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

  • Source Temperature: 230 °C

• Injection: Inject 1 µL of the sample solution.

• Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram and analyze the corresponding mass spectrum to determine the molecular ion and fragmentation pattern.

Conclusion: A Synthesis of Evidence

The definitive structural confirmation of 3-Ethylthiophene-2-carboxylic acid is achieved not by a single piece of data, but by the congruent evidence from multiple spectroscopic techniques. While FT-IR confirms the presence of the necessary functional groups and GC-MS verifies the molecular weight, it is the detailed analysis of ¹H and ¹³C NMR spectra that provides the unambiguous evidence to distinguish it from its positional isomers. The unique chemical shifts and coupling patterns observed in the NMR spectra serve as a molecular fingerprint, providing the high level of confidence required in research and development.

References

• Title: Introduction to Spectroscopy Source: Cengage Learning URL: [Link]

• Title: A Practical Guide to Understanding the Principles of Mass Spectrometry Source: Agilent Technologies URL: [Link]

A Comparative Guide to the Electrochemical Stability of 3-Ethylthiophene-2-carboxylic Acid Derivatives

For researchers and professionals in drug development, organic electronics, and materials science, the electrochemical stability of precursor molecules is a critical parameter dictating the performance, longevity, and reliability of the final product. This guide provides an in-depth technical comparison of the electrochemical stability of 3-Ethylthiophene-2-carboxylic acid and its derivatives. We will explore the causal relationships behind experimental choices, present detailed protocols for robust assessment, and provide comparative data to inform your selection of the most suitable compounds for your application.

The Imperative of Electrochemical Stability

The thiophene moiety is a cornerstone in the development of conducting polymers, electroactive materials, and pharmacologically active compounds. The stability of these molecules under electrochemical stress—either during synthesis (electropolymerization) or application (in a battery, sensor, or biological system)—is paramount. Electrochemical degradation can lead to a loss of conjugation, reduced conductivity, altered redox properties, and ultimately, device or drug failure. This guide focuses on 3-Ethylthiophene-2-carboxylic acid, a versatile building block, and its derivatives, to elucidate the structural factors that govern their electrochemical resilience.

The core principle underpinning this analysis is that the ease of oxidation or reduction of a molecule is directly related to its stability. Molecules that are more difficult to oxidize (i.e., have a higher oxidation potential) are generally more stable against anodic degradation. Conversely, greater stability against cathodic degradation is associated with more negative reduction potentials.

The Influence of Molecular Structure on Stability

The electrochemical behavior of 3-Ethylthiophene-2-carboxylic acid derivatives is primarily dictated by the electronic and steric effects of the substituents on the thiophene ring and the carboxylic acid group.

The Role of the Carboxylic Acid and its Ester Derivatives

The carboxylic acid group is an electron-withdrawing group, which generally makes the thiophene ring more difficult to oxidize compared to an unsubstituted thiophene. When the carboxylic acid is converted to an ester, the electronic effect is modulated, and steric factors come into play.

A study on the reactivity of thiophene-2-carboxylic acid suggests that its electronic structure and reactivity are highly dependent on its conformation.[1] An internal hydrogen bond between the carboxylic acid proton and the thiophene sulfur can polarize the acid function, influencing its susceptibility to nucleophilic attack.[1] When derivatized into an ester, this specific interaction is removed, and the stability becomes more reliant on the electronic and steric nature of the ester's alkyl group.

Steric Hindrance: A Key to Enhanced Stability

A crucial factor influencing the long-term stability of thiophene derivatives during electrochemical cycling is steric hindrance around the electroactive center. A study on thiophene-2,5-diesters demonstrated a clear trend: increasing the steric bulk of the ester group enhances the cycling stability.[2] This is because bulkier groups can sterically shield the thiophene ring from follow-up reactions after the initial electron transfer, such as radical coupling or nucleophilic attack by solvent or electrolyte species, which are common degradation pathways.[2]

This principle can be directly applied to 3-Ethylthiophene-2-carboxylic acid derivatives. We can hypothesize a stability trend based on the size of the ester's alkyl group:

Methyl Ester (Less Stable) < Ethyl Ester < Isopropyl Ester (More Stable)

The larger isopropyl group provides a more significant steric shield for the thiophene ring compared to the smaller methyl and ethyl groups.

Experimental Assessment of Electrochemical Stability

A multi-faceted approach employing several electrochemical techniques is essential for a comprehensive assessment of stability. The three primary techniques are Cyclic Voltammetry (CV), Chronoamperometry (CA), and Electrochemical Impedance Spectroscopy (EIS).

Experimental Setup

A standard three-electrode setup is crucial for accurate measurements.[3]

• Working Electrode: A glassy carbon or platinum electrode is recommended for studying monomer stability.

• Reference Electrode: A stable reference electrode, such as a silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE), is necessary. For non-aqueous studies, a silver/silver ion (Ag/Ag+) pseudo-reference electrode can be used, but it should be calibrated against a standard like the ferrocene/ferrocenium (Fc/Fc+) redox couple.

• Counter Electrode: A platinum wire or mesh with a surface area significantly larger than the working electrode is ideal to ensure that the current does not limit the processes at the working electrode.

• Electrolyte and Solvent: A solution of a non-reactive salt (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) in a dry, aprotic solvent (e.g., acetonitrile or dichloromethane) is a common choice for studying organic compounds.[4] The choice of solvent is critical as it can influence the stability window and reaction pathways.[4]

Caption: Diagram of a three-electrode electrochemical setup.

Cyclic Voltammetry (CV) for Initial Screening and Long-Term Stability

Cyclic voltammetry is the workhorse technique for probing the redox behavior of electroactive species.

Protocol for Assessing Onset Potentials:

• Prepare a solution of the test compound (e.g., 1-5 mM) in the electrolyte solution.

• De-aerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere over the solution during the experiment.

• Perform a cyclic voltammogram by sweeping the potential from an initial value where no reaction occurs to a potential sufficiently positive to observe the oxidation of the compound, and then reversing the scan back to the initial potential. A typical scan rate is 100 mV/s.

• The onset oxidation potential (E_onset_ox) is determined from the potential at which the current begins to increase significantly. A higher E_onset_ox indicates greater resistance to oxidation and thus higher anodic stability.

Protocol for Long-Term Cycling Stability:

• Using the same setup, cycle the potential repeatedly between the initial potential and a potential just beyond the first oxidation peak for a large number of cycles (e.g., 100 or more).

• Monitor the decrease in the peak current of the oxidation and reduction waves over the cycles. A smaller decrease in peak current signifies better stability.

• The stability can be quantified as the percentage of the initial peak current remaining after a certain number of cycles.

Caption: Workflow for CV-based stability assessment.

Chronoamperometry (CA) for Quantifying Degradation Kinetics

Chronoamperometry provides a direct measure of the current decay over time at a constant potential, which can be related to the degradation of the electroactive species.

Protocol for Chronoamperometric Stability Test:

• Obtain the cyclic voltammogram to determine the potential at which the compound is oxidized.

• Step the potential from a value where no reaction occurs to a potential on the rising part of the oxidation wave and hold it constant for an extended period (e.g., 1000 seconds).

• Record the current as a function of time. A stable compound will exhibit a current that decays according to the Cottrell equation (due to diffusion limitation) and then stabilizes. An unstable compound will show a continuous decay in current as the electroactive material is consumed by side reactions.

• The rate of degradation can be compared between different derivatives by normalizing the current decay curves.

Electrochemical Impedance Spectroscopy (EIS) for Interfacial Changes

EIS is a powerful non-destructive technique that probes the interfacial properties of the electrode. It is particularly useful for studying the degradation of electropolymerized films.

Protocol for EIS Stability Analysis (for electropolymerized films):

• First, electropolymerize a thin film of the thiophene derivative onto the working electrode by repeatedly cycling the potential in a solution containing the monomer.

• Transfer the polymer-coated electrode to a monomer-free electrolyte solution.

• Apply a DC potential at which the polymer is in its conductive (oxidized) state.

• Superimpose a small amplitude AC potential (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz) and measure the impedance response.

• The resulting Nyquist plot can be modeled with an equivalent circuit to extract parameters like the charge transfer resistance (R_ct) .[5]

• To assess degradation, the EIS measurement can be repeated after subjecting the film to prolonged potential cycling or holding at a high oxidative potential. An increase in R_ct typically signifies degradation of the polymer film, as it becomes less conductive and hinders charge transfer at the electrode-polymer interface.[5]

Comparative Data and Analysis

The following table summarizes the expected trends and hypothetical data for the electrochemical stability of 3-Ethylthiophene-2-carboxylic acid and its derivatives based on the principles discussed.

Compound	Derivative Type	Expected Onset Oxidation Potential (V vs. Ag/Ag+)	Expected CV Stability (% Current Retention after 100 cycles)	Rationale
3-Ethylthiophene-2-carboxylic acid	Carboxylic Acid	High	Moderate	The electron-withdrawing carboxylic acid group increases the oxidation potential. Stability is moderate as the acid functionality can participate in side reactions.
Methyl 3-ethylthiophene-2-carboxylate	Methyl Ester	Slightly Lower than Acid	Low to Moderate	The methyl ester is slightly less electron-withdrawing than the carboxylic acid. Minimal steric hindrance offers little protection to the thiophene ring.
Ethyl 3-ethylthiophene-2-carboxylate	Ethyl Ester	Similar to Methyl Ester	Moderate	Similar electronic effect to the methyl ester, but with slightly increased steric bulk providing better protection against degradation.
Isopropyl 3-ethylthiophene-2-carboxylate	Isopropyl Ester	Similar to Methyl Ester	High	The bulky isopropyl group provides significant steric hindrance, protecting the electroactive thiophene ring from follow-up reactions, leading to enhanced cycling stability.[2]

Proposed Degradation Mechanism: Overoxidation

For polythiophene and its derivatives, the primary degradation pathway under anodic conditions is overoxidation .[6] This process occurs when the material is held at potentials significantly higher than its oxidation potential.

Sources

• 1. Differential reactivity of thiophene-2-carboxylic and thiophene-3-carboxylic acids: Results from DFT and Hartree-Fock theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of fluorinated solvents on electrolyte solvation structures and electrode/electrolyte interphases for lithium metal batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Solvent-free thiophene-based electrolytes: synthesis of new liquid-crystalline ionic conductors for batteries: part I - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

The Role of Carboxylic Acid Functionalized Thiophenes in Organic Photovoltaics: A Comparative Analysis

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the dynamic landscape of organic photovoltaics (OPV), the quest for materials that enhance efficiency, stability, and processability is paramount. While numerous complex molecular architectures have been explored, the strategic functionalization of well-understood polymer backbones offers a compelling avenue for incremental yet significant performance gains. This guide provides an in-depth comparison of thiophene-based materials, with a particular focus on the impact of carboxylic acid functionalization, a strategy aimed at improving interfacial properties and device performance.

Notably, a direct and extensive body of benchmark studies for 3-Ethylthiophene-2-carboxylic acid as a primary active layer component in high-performance OPVs is not prominent in current scientific literature. However, the broader class of carboxylic acid-functionalized polythiophenes, particularly poly(3-hexylthiophene) with carboxylic end groups (P3HT-COOH), has been investigated as a means to enhance the interface between the organic active layer and inorganic charge transport layers.[1][2] This guide will, therefore, leverage the well-documented performance of the benchmark polymer, poly(3-hexylthiophene) (P3HT), as a reference to evaluate the merits of carboxylic acid functionalization, drawing on data from P3HT-COOH and other relevant thiophene derivatives.

The Significance of the Donor-Acceptor Interface in OPVs

The heart of a bulk heterojunction (BHJ) organic solar cell is the nanoscale blend of an electron donor and an electron acceptor material. The efficiency of charge separation and collection is critically dependent on the morphology and interfacial properties of this blend. The introduction of functional groups, such as carboxylic acids, to the donor polymer can play a crucial role in controlling the morphology and improving the electronic coupling at the donor/acceptor or donor/electrode interface.

The Promise of Carboxylic Acid Functionalization

The carboxylic acid moiety (-COOH) is a versatile functional group in the context of OPVs for several reasons:

• Improved Interfacial Contact: Carboxylic acid groups can act as anchoring units to metal oxide electron transport layers (ETLs), such as titanium dioxide (TiO₂) or zinc oxide (ZnO), promoting better physical and electronic contact.[1][2] This can facilitate more efficient electron extraction and reduce interfacial recombination.

• Morphological Control: The polarity of the carboxylic acid group can influence the self-assembly and phase separation of the donor-acceptor blend, potentially leading to a more favorable nanoscale morphology for charge separation and transport.

• Enhanced Solubility and Processing: Functionalization can alter the solubility of the polymer, offering greater flexibility in the choice of processing solvents and potentially enabling more environmentally friendly fabrication processes.

Performance Benchmark: P3HT vs. Carboxylic Acid Functionalized P3HT

Poly(3-hexylthiophene) (P3HT) is arguably the most extensively studied and well-understood donor polymer in the history of OPVs, making it an ideal benchmark for comparison.[3][4][5][6] Its performance, when blended with fullerene acceptors like PC₆₁BM or PC₇₁BM, has been thoroughly documented.[3][5]

Donor Material	Acceptor Material	PCE (%)	V_oc (V)	J_sc (mA/cm²)	FF (%)	Reference
P3HT	PC₆₁BM	~3-5	~0.6	~8-10	~60-65	[3]
P3HT	PC₇₁BM	~4-5.5	~0.6	~10-12	~65-70	[3]
P3HT-COOH	spiro-OMeTAD on TiO₂	0.9	0.54	3.7	46	[1]

Analysis of Performance Metrics:

The data presented above highlights a key trade-off. While the direct blending of P3HT with fullerene acceptors in a conventional BHJ architecture has yielded power conversion efficiencies (PCEs) in the range of 3-5.5%, the application of P3HT-COOH as a sensitizer on a mesoporous TiO₂ layer in a solid-state dye-sensitized solar cell (ssDSSC) architecture showed a PCE of 0.9%.[1][3] It is crucial to note that these are different device architectures, and a direct comparison of PCE is not entirely straightforward.

The primary advantage of P3HT-COOH lies in its ability to anchor to the TiO₂ surface, which is a key principle in dye-sensitized solar cells.[1] This demonstrates the potential of carboxylic acid functionalization for specific applications where interfacial binding is critical. For conventional BHJ devices, the impact of such functionalization on the bulk morphology and charge transport properties would need to be carefully optimized to compete with the performance of unmodified P3HT.

Experimental Protocols: Fabrication and Characterization of P3HT-based Organic Solar Cells

To provide a practical context for the comparison, the following section outlines a standard protocol for the fabrication and characterization of a P3HT:PCBM-based organic solar cell. This protocol can be adapted for the evaluation of other thiophene-based donor materials.

Materials

• Indium tin oxide (ITO)-coated glass substrates

• Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) aqueous dispersion[4][7]

• Poly(3-hexylthiophene) (P3HT), regioregular

• [8][8]-Phenyl-C₆₁-butyric acid methyl ester (PC₆₁BM)[3]

• Chlorobenzene (anhydrous)[4][7]

• Calcium (Ca) or Lithium Fluoride (LiF)[6]

• Aluminum (Al)[6][7]

Device Fabrication Workflow

Caption: A generalized workflow for the fabrication of a conventional bulk heterojunction organic solar cell.

Step-by-Step Protocol:

• Substrate Cleaning: The ITO-coated glass substrates are sequentially cleaned in ultrasonic baths containing detergent, deionized water, acetone, and isopropanol.[6] They are then dried with a stream of nitrogen and treated with UV-ozone to improve the wettability and work function of the ITO surface.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the cleaned ITO substrate, followed by annealing on a hotplate to remove residual water.[4]

• Active Layer Preparation and Deposition: P3HT and PC₆₁BM are dissolved in chlorobenzene, typically in a 1:0.8 or 1:1 weight ratio, and stirred overnight in a nitrogen-filled glovebox.[4] The solution is then spin-coated on top of the PEDOT:PSS layer.

• Active Layer Annealing: The substrate with the active layer is annealed at a specific temperature (e.g., 150 °C) for a defined time to promote the formation of a favorable nanoscale morphology for charge separation and transport.[4]

• Cathode Deposition: A bilayer cathode of Ca/Al or LiF/Al is thermally evaporated onto the active layer under high vacuum.[6]

• Encapsulation: The completed device is encapsulated to protect the active layer and electrodes from degradation by oxygen and moisture.

Device Characterization

The performance of the fabricated OPV devices is evaluated under standard testing conditions (AM 1.5G illumination at 100 mW/cm²).[9] The key performance metrics are extracted from the current density-voltage (J-V) curve:

• Power Conversion Efficiency (PCE): The overall efficiency of converting light into electricity.

• Open-Circuit Voltage (V_oc): The maximum voltage generated by the solar cell.

• Short-Circuit Current Density (J_sc): The maximum current produced by the solar cell.

• Fill Factor (FF): A measure of the "squareness" of the J-V curve, indicating the efficiency of charge extraction.

Alternative Materials and Future Outlook

While P3HT has been a workhorse in OPV research, the field has seen the emergence of new donor polymers and non-fullerene acceptors (NFAs) that have pushed PCEs to well over 18%.[10] These materials often feature more complex molecular structures designed to have broader absorption spectra and optimized energy levels.

The principles of functionalization, however, remain highly relevant. The strategic incorporation of groups like carboxylic acids into these newer, high-performance materials could offer a pathway to further enhance their performance and stability, particularly by improving the interfacial properties with charge transport layers.

For instance, a polythiophene derivative, PDCBT, which incorporates carboxylate functional groups, has demonstrated superior properties compared to P3HT when used as an electron donor in polymer solar cells.[11] This suggests that the concept of integrating carboxylic acid functionalities into the polymer backbone or side chains is a promising strategy for developing next-generation OPV materials.

Conclusion

The functionalization of thiophene-based polymers with carboxylic acid groups presents a scientifically intriguing approach to improving the performance of organic photovoltaic devices. While 3-Ethylthiophene-2-carboxylic acid itself is not a widely benchmarked material, the studies on P3HT-COOH demonstrate the potential of this functionalization strategy for enhancing interfacial contact, particularly in device architectures that rely on anchoring to metal oxide layers.

A direct comparison with the well-established P3HT benchmark highlights the performance trade-offs and the importance of device architecture in leveraging the benefits of such functionalization. The provided experimental protocols offer a practical framework for researchers to fabricate and characterize P3HT-based devices, which can serve as a baseline for evaluating novel materials.

As the field of organic photovoltaics continues to evolve, the fundamental principles of molecular design and interfacial engineering, including the strategic use of functional groups like carboxylic acids, will undoubtedly play a pivotal role in the development of more efficient and stable solar energy conversion technologies.

References

• Tailor-made synthesis of poly(3-hexylthiophene)
• Synthesis and characterization of carboxystyryl end-functionalized poly(3-hexylthiophene)
• Synthesis and Characterization of Poly(3-hexylthiophene)
• Comparison of the practicality of organic solar cells of different m
• Synthesis and characterization of functionalized polythiophene for polymer-sensitized solar cell.
• Molecular study and analysis of organic compounds for high-performance solar cell applic
• Application Notes and Protocols for Blending Poly(3-alkylthiophenes)
• assessing the performance of 5-Bromothiophene-2-carboxylic acid based m
• Synthesis and Photovoltaics of Novel 2,3,4,5-Tetrathienylthiophene-co-poly(3-hexylthiophene-2,5-diyl) Donor Polymer for Organic Solar Cell.
• 3-Methylthiophene: A Sustainable Solvent for High-Performance Organic Solar Cells.
• High-Efficiency and Low-Energy-Loss Organic Solar Cells Enabled by Tuning the End Group Modification of the Terthiophene-Based Acceptor Molecules to Enhance Photovoltaic Properties.
• Fabrication and Optimization of P3HT:PCBM Organic Photovoltaic Devices.
• Performance of Thiophene-Based Polymers in Organic Solar Cells: A Compar
• Synthesis and Characterization of New Thieno[3,2-b]thiophene Deriv
• Benchmarking the efficiency of solar cells using 2-Bromo-3-hexyl-5-iodothiophene.
• Organic Solar Cell Fabric
• Electronic Supplementary Inform
• Synthesis of innovative triphenylamine-functionalized organic photosensitizers outperformed the benchmark dye N719 for high-efficiency dye-sensitized solar cells.
• Material and device concepts for organic photovoltaics: Towards competitive efficiencies.
• High-Performance Poly(3-hexyl thiophene)-Based Organic Photovoltaics with Side-Chain Engineering of Core Units of Small Molecule Acceptors.

Sources

• 1. 104.197.3.79 [104.197.3.79]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Photovoltaics of Novel 2,3,4,5-Tetrathienylthiophene-co-poly(3-hexylthiophene-2,5-diyl) Donor Polymer for Organic Solar Cell [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

"comparative study of different synthetic routes to 3-Ethylthiophene-2-carboxylic acid"

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylthiophene-2-carboxylic acid is a valuable heterocyclic building block in medicinal chemistry and materials science. Its substituted thiophene scaffold is a key component in a variety of pharmacologically active compounds and organic electronic materials. The precise placement of the ethyl and carboxylic acid groups on the thiophene ring is crucial for an array of applications, making the efficient and selective synthesis of this molecule a significant area of interest for synthetic chemists. This guide provides an in-depth comparative analysis of two prominent synthetic pathways to 3-Ethylthiophene-2-carboxylic acid, offering insights into the strategic advantages and practical considerations of each approach.

Route 1: Regioselective Carboxylation of 3-Ethylthiophene

This synthetic approach is a direct and efficient method that leverages the inherent reactivity of the thiophene ring, contingent on the commercial availability of the starting material, 3-ethylthiophene. The strategy hinges on the highly regioselective metalation of the C2 position of 3-alkylthiophenes, followed by quenching with carbon dioxide.

Synthetic Strategy & Mechanism

The electron-donating nature of the ethyl group at the 3-position of the thiophene ring, coupled with the directing effect of the sulfur atom, makes the C2 proton the most acidic. Consequently, treatment with a strong organolithium base, such as n-butyllithium (n-BuLi), results in regioselective deprotonation to form a stable 2-lithiothiophene intermediate. This nucleophilic species readily attacks the electrophilic carbon of carbon dioxide (in the form of dry ice) to form a lithium carboxylate salt. Subsequent acidic workup protonates the carboxylate to yield the desired 3-Ethylthiophene-2-carboxylic acid. The high regioselectivity of the lithiation step is a key advantage of this route, minimizing the formation of unwanted isomers.[1][2]

An alternative, though related, approach involves the initial bromination of 3-ethylthiophene at the 2-position, followed by the formation of a Grignard reagent with magnesium metal.[3][4] This Grignard reagent can then be carboxylated with carbon dioxide.[5] This variation can be advantageous in specific laboratory settings but adds an extra step to the synthesis.

Experimental Protocol: Lithiation and Carboxylation

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with anhydrous tetrahydrofuran (THF). The solvent is cooled to -78 °C in a dry ice/acetone bath.

• Starting Material: 3-Ethylthiophene (1.0 equivalent), which is commercially available from suppliers like TCI America and Chem-Impex, is dissolved in anhydrous THF and added to the reaction flask.[6][7][8]

• Lithiation: n-Butyllithium (1.1 equivalents, as a solution in hexanes) is added dropwise to the stirred solution while maintaining the temperature at -78 °C. The reaction mixture is stirred at this temperature for 1-2 hours to ensure complete lithiation.

• Carboxylation: The reaction mixture is then transferred via cannula to a flask containing an excess of crushed dry ice, pre-cooled in a dry ice/acetone bath. The mixture is stirred vigorously and allowed to slowly warm to room temperature overnight as the carbon dioxide sublimes.

• Work-up and Isolation: The reaction is quenched with water. The aqueous layer is separated and washed with diethyl ether to remove any unreacted starting material. The aqueous layer is then acidified with concentrated hydrochloric acid to a pH of approximately 1-2, resulting in the precipitation of the crude carboxylic acid. The solid is collected by filtration, washed with cold water, and dried under vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford pure 3-Ethylthiophene-2-carboxylic acid.

Visualization of Route 1

Caption: Synthetic pathway for Route 2, a multi-step process involving the Gewald reaction, deamination, and ester hydrolysis.

Comparative Analysis

Feature	Route 1: Carboxylation of 3-Ethylthiophene	Route 2: Gewald Reaction, Deamination, Hydrolysis
Number of Steps	1-2 steps	3 steps
Starting Materials	3-Ethylthiophene, n-BuLi, CO2	3-Oxopentanenitrile, Ethyl Cyanoacetate, Sulfur, NaNO2, H3PO2, NaOH
Overall Yield	Potentially high (dependent on lithiation efficiency)	Moderate (cumulative yield of three steps)
Atom Economy	Good	Moderate
Reagent Toxicity/Hazards	n-Butyllithium (pyrophoric)	Sodium nitrite (toxic), Hypophosphorous acid (corrosive)
Scalability	Generally good, but handling of n-BuLi requires care on a large scale.	Feasible for large-scale synthesis.
Versatility	Limited to the availability of the starting thiophene.	Highly versatile, allows for the synthesis of a wide range of substituted thiophenes.
Key Advantages	Direct, high regioselectivity, fewer steps.	Readily available and inexpensive starting materials, high versatility.
Key Disadvantages	Relies on the commercial availability of 3-ethylthiophene.	Multi-step process, potentially lower overall yield, involves diazotization which requires careful temperature control.

Conclusion and Recommendations

Both synthetic routes presented offer viable pathways to 3-Ethylthiophene-2-carboxylic acid, each with a distinct set of advantages and disadvantages.

Route 1 is the more direct and elegant approach, likely providing a higher overall yield in fewer steps. For laboratories with access to 3-ethylthiophene and the necessary equipment to handle organolithium reagents safely, this method is highly recommended for its efficiency.

Route 2 , while more circuitous, offers greater flexibility and is built upon the robust and well-established Gewald reaction. This pathway is particularly valuable when the starting 3-ethylthiophene is unavailable or prohibitively expensive. The multi-step nature of this route provides opportunities for the synthesis of a variety of analogues by modifying the starting materials of the Gewald reaction.

The choice between these two routes will ultimately depend on the specific needs of the research or development project, including the availability of starting materials, the required scale of the synthesis, and the technical capabilities of the laboratory.

References

• 3-ethyl thiophene, 1795-01-3 - The Good Scents Company.

• 3-Ethylthiophene 1795-01-3 | TCI AMERICA.

• Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization - YouTube.

• Practical preparation of ethyl 2-methylthiophene-3-carboxylate - PubMed.

• EP0109381B1 - Thiophene-2-carboxylic-acid derivatives and process for their preparation - Google Patents.

• 3-Ethylthiophene - Chem-Impex.

• Mechanism of Deamination by Diazotization using H3PO2 : r/chemistry - Reddit.

• Application of regioselective thiophene lithiation to the synthesis of thiophene analogs of xanthones and thioxanthones | The Journal of Organic Chemistry - ACS Publications.

• Green methodologies for the synthesis of 2-aminothiophene - PMC - PubMed Central.

• US5726326A - Thiophene synthesis - Google Patents.

• Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC.

• Diazotisation - Organic Chemistry Portal.

• Ch19: RMgX + CO2 -> RCO2H - University of Calgary.

• Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl 4 -ROH reagent in the presence of vanadium, iron, and molybdenum catalysts - ResearchGate.

• 3-ethylthiophene - 1795-01-3, C6H8S, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis.

• CN111763194A - Preparation method of 2-bromothiophene - Google Patents.

• Synthesis of 2-aminothiophenes via Scheme 2. - ResearchGate.

• Gewald reaction - Wikipedia.

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - Beilstein Journals.

• Deprotonation of thiophenes using lithium magnesates - Organic Chemistry Portal.

• Aliphatic Amines Unlocked for Selective Transformations through Diazotization - PMC - NIH.

• Ethyl 2-Aminothiophene-3-Carboxylates in the Synthesis of Isomeric Thienopyridines.

• CN102690255B - Preparation method of 3-acetylthiophene - Google Patents.

• Replacement of the Aromatic Primary Amino Group by Hydrogen - Organic Reactions.

• Thiophene/selenophene-based S-shaped double helicenes: regioselective synthesis and structures - PMC - PubMed Central.

• GRIGNARD REAGENTS.

• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - MDPI.

• 11.7: Hydrolysis of Thioesters, Esters, and Amides - Chemistry LibreTexts.

• Sci-Hub: Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes.

• 3-Ethylthiophene 98.0+%, TCI America™ | Fisher Scientific.

• Hypophosphorous acid-iodine: A novel reducing system. Part 1: Reduction of diaryl ketones to diaryl methylene derivatives | Request PDF - ResearchGate.

• Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity - Department of Chemistry - Mellon College of Science.

• Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium - MDPI.

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur - ChemRxiv.

• THE PREPARATION OF CERTAIN ESTERS OF 2-THIOPNENE CARBOXH.IC ACID A THESIS Presented to the Facility of the Division of Graduate.

• Base-Catalyzed Three-Component Reaction of α-Cyanoacetates with Chalcones and Elemental Sulfur: Access to 2-Aminothiophenes Unobtainable via the Gewald Reaction | Request PDF - ResearchGate.

• 2-Aminothiophene Scaffolds: Diverse Biological and Pharmacological Attributes in Medicinal Chemistry - PubMed.

• Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).

• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair.

• Deamination - Organic Chemistry Portal.

• (PDF) SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES - ResearchGate.

• 3-Ethylthiophene - High purity | EN - Georganics.

• Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof | Request PDF - ResearchGate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Deprotonation of thiophenes using lithium magnesates [organic-chemistry.org]
• 3. CN111763194A - A kind of preparation method of 2-bromothiophene - Google Patents [patents.google.com]
• 4. chem.cmu.edu [chem.cmu.edu]
• 5. youtube.com [youtube.com]
• 6. 3-ethyl thiophene, 1795-01-3 [thegoodscentscompany.com]
• 7. chemimpex.com [chemimpex.com]
• 8. 3-Ethylthiophene - High purity | EN [georganics.sk]

A Researcher's Guide to Validating Theoretical Models of 3-Ethylthiophene-2-carboxylic Acid's Electronic Properties

In the landscape of materials science and drug discovery, the accurate prediction of a molecule's electronic properties is paramount. For novel compounds like 3-Ethylthiophene-2-carboxylic acid, a derivative of the versatile thiophene scaffold, understanding its electronic behavior is key to unlocking its potential in applications ranging from organic electronics to pharmacology.[1] While theoretical models, particularly those based on Density Functional Theory (DFT), offer a powerful lens into these properties, their predictive accuracy is not absolute.[2][3] This guide provides a comprehensive framework for researchers to rigorously validate theoretical predictions against experimental data, ensuring a reliable foundation for further development.

Here, we eschew a one-size-fits-all template. Instead, we present a dynamic workflow that emphasizes the synergy between computational chemistry and empirical measurement. Our approach is grounded in the principles of scientific integrity, providing you with the rationale behind methodological choices and a self-validating system for your research.

The Crucial Interface: Why Validate Theoretical Models?

Thiophene and its derivatives are known for their rich electronic characteristics, stemming from the electron-rich nature of the five-membered ring.[4] Computational models allow us to predict key electronic parameters such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, the HOMO-LUMO gap (which is related to the material's conductivity and color), and electronic transitions.[2][5] However, the accuracy of these predictions is highly dependent on the chosen theoretical method, including the functional and basis set.[6] Experimental validation is therefore not just a confirmatory step but an essential part of the modeling process itself, providing the ground truth that refines our computational approach.

A Comparative Approach to Theoretical Modeling

To achieve a nuanced understanding of 3-Ethylthiophene-2-carboxylic acid's electronic structure, we advocate for a multi-model computational approach. By comparing the results of several well-established DFT functionals, we can assess the sensitivity of the predicted properties to the theoretical framework.

Selected Theoretical Models

We will focus on three widely used DFT functionals, each with distinct characteristics, paired with a robust basis set:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that has been a workhorse in computational chemistry for its balanced performance across a wide range of organic molecules.[4][7]

• PBE0 (Perdew-Burke-Ernzerhof): Another popular hybrid functional, often providing a good description of electronic properties for conjugated systems.[6]

• M06-2X (Minnesota '06 functional with 2X): A meta-hybrid GGA functional known for its improved performance for non-covalent interactions and thermochemistry, which can be relevant for understanding intermolecular interactions.

For all calculations, we will employ the 6-311++G(d,p) basis set, which provides a good balance between computational cost and accuracy for molecules of this size, including diffuse functions to better describe anions and excited states.[8][9][10]

Computational Workflow

The theoretical investigation involves a series of sequential steps:

• Geometry Optimization: The molecular structure of 3-Ethylthiophene-2-carboxylic acid is first optimized to find its lowest energy conformation using each of the selected DFT functionals.

• Frequency Calculation: A frequency analysis is performed on the optimized geometry to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation: From the optimized geometry, the HOMO and LUMO energies are calculated. The HOMO-LUMO gap is then determined as the difference between these energies.

• Simulated UV-Vis Spectrum: Time-Dependent DFT (TD-DFT) calculations are performed to predict the electronic absorption spectrum, providing the wavelengths of maximum absorption (λmax) corresponding to electronic transitions.[11]

Caption: Theoretical calculation workflow.

Experimental Validation: Grounding Theory in Reality

The predictions from our theoretical models must be benchmarked against experimental data. We will employ two standard and accessible techniques: UV-Vis Absorption Spectroscopy and Cyclic Voltammetry.

UV-Vis Absorption Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to the energy required to promote electrons from the ground state to an excited state.[12][13] The wavelength of maximum absorption (λmax) is related to the energy gap between the HOMO and LUMO.

• Sample Preparation:

  • Prepare a dilute solution of 3-Ethylthiophene-2-carboxylic acid in a UV-transparent solvent (e.g., ethanol or acetonitrile). The concentration should be adjusted to yield an absorbance in the range of 0.1 to 1.0 to ensure linearity according to the Beer-Lambert law.[1][13]

  • Use a high-purity solvent to avoid interference from impurities.[1]

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.[5]

  • Fill a quartz cuvette with the pure solvent to be used as a reference (blank).[1][5]

  • Record a baseline spectrum with the blank cuvette in the sample and reference beams.

  • Replace the blank cuvette in the sample beam with a cuvette containing the sample solution.

  • Scan a suitable wavelength range (e.g., 200-800 nm) and record the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorption (λmax).

  • The optical band gap (E_opt) can be estimated from the onset of the absorption edge using the Tauc plot method, or more simply from λmax using the equation: E_opt (eV) = 1240 / λmax (nm).

Cyclic Voltammetry: Mapping HOMO and LUMO Energy Levels

Cyclic Voltammetry (CV) is an electrochemical technique that provides information about the redox behavior of a molecule.[14] The oxidation and reduction potentials can be used to estimate the HOMO and LUMO energy levels, respectively.[15][16]

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).[14]

• Sample and Electrolyte Preparation:

  • Dissolve the 3-Ethylthiophene-2-carboxylic acid sample in a suitable aprotic solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate - TBAPF6).

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the measurement and maintain an inert atmosphere during the experiment.[17]

• Measurement:

  • Perform a cyclic potential sweep, starting from the open-circuit potential towards a positive potential to observe oxidation, and then reversing the scan towards a negative potential to observe reduction.

  • Record the resulting current as a function of the applied potential to obtain a cyclic voltammogram.

• Data Analysis and Correlation to Energy Levels:

  • Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from the voltammogram.

  • Use an internal standard, such as the ferrocene/ferrocenium (Fc/Fc+) redox couple, for accurate potential referencing.

  • The HOMO and LUMO energy levels can be estimated using the following empirical equations:[15]

    • E_HOMO (eV) = -[E_ox (vs Fc/Fc+) + 4.8]

    • E_LUMO (eV) = -[E_red (vs Fc/Fc+) + 4.8]

Caption: Experimental validation workflow.

Comparative Analysis: Bridging Theory and Experiment

Table 1: Comparison of HOMO/LUMO Energies and HOMO-LUMO Gap

Method	E_HOMO (eV)	E_LUMO (eV)	HOMO-LUMO Gap (eV)
Theoretical
B3LYP/6-311++G(d,p)	-6.25	-1.85	4.40
PBE0/6-311++G(d,p)	-6.50	-1.70	4.80
M06-2X/6-311++G(d,p)	-6.80	-1.50	5.30
Experimental
Cyclic Voltammetry	-6.10	-1.95	4.15

Table 2: Comparison of Electronic Transitions

Method	λmax (nm)	Optical Band Gap (eV)
Theoretical (TD-DFT)
B3LYP/6-311++G(d,p)	285	4.35
PBE0/6-311++G(d,p)	270	4.59
M06-2X/6-311++G(d,p)	260	4.77
Experimental
UV-Vis Spectroscopy	295	4.20

Interpreting the Discrepancies

It is expected that the absolute values from theoretical calculations will not perfectly match the experimental data. The key is to analyze the trends and the relative accuracy of the different theoretical models. For instance, in our hypothetical data, the B3LYP functional provides results that are in closer agreement with the experimental values for both the HOMO-LUMO gap and the electronic transition wavelength. This would suggest that for 3-Ethylthiophene-2-carboxylic acid and potentially for structurally related molecules, the B3LYP functional offers a more reliable predictive power.

Conclusion

The validation of theoretical models through rigorous experimental comparison is a cornerstone of modern chemical research. This guide provides a robust framework for researchers and drug development professionals to confidently assess the electronic properties of 3-Ethylthiophene-2-carboxylic acid. By employing a multi-pronged approach that combines different DFT functionals with standard experimental techniques like UV-Vis spectroscopy and cyclic voltammetry, a more complete and reliable understanding of the molecule's electronic behavior can be achieved. This, in turn, will accelerate the rational design of novel materials and therapeutics based on the thiophene scaffold.

References

• Badiceanu, C., Missir, A., et al. (2010). Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. Semantic Scholar.
• Ossila. (n.d.). Cyclic Voltammetry Basic Principles, Theory & Setup. Ossila.com.
• Profeta Jr., S., et al. (2010). Differential reactivity of thiophene-2-carboxylic and thiophene-3-carboxylic acids: Results from DFT and Hartree-Fock theory. Journal of Molecular Graphics and Modelling, 28(6), 540-547.
• ResearchGate. (n.d.). Cyclic voltammograms of electropolymerization of thiophene at different concentrations.
• ResearchGate. (n.d.). Self-Protonation Reaction of Simple Aromatic Carboxylic Acids During Voltammetric Reduction in Dimethyl Sulfoxide.
• Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. Agilent Technologies.
• ResearchGate. (n.d.). Density Functional Theory Studies on Electronic Properties of Thiophene S-oxides as Aromatic Dienophiles for Reactivity Prediction in Diels-Alder Reactions.
• Stahl, S. S., & Rafiee, M. (2018). Cyclic Voltammetry and Chronoamperometry: Mechanistic Tools for Organic Electrosynthesis.
• El-Faham, A., et al. (2023).
• Manasagangotri, P. @. (n.d.). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe. Physics @ Manasagangotri.
• LibreTexts. (2022, October 4). 2.3: UV-Visible Spectroscopy of Organic Compounds. Chemistry LibreTexts.
• SciSpace. (n.d.). Density Functional Theory Studies on Electronic Properties of Thiophene S-oxides as Aromatic Dienophiles for Reactivity Predicti. SciSpace.
• Master Organic Chemistry. (2016, September 16). What is UV-Vis Spectroscopy?
• Redalyc. (n.d.). Synthesis and characterization of poly(S-2-mercaptoethyl 2-(thiophen-3-yl)ethanethioate)
• Sice, J. (1953). The Ultraviolet Spectra of the Thiophene Derivatives. The Journal of Physical Chemistry, 57(5), 565-567.
• Raheem, A. H., Abduljalil, H. M., & Hussein, T. A. (2013). Density Functional Theory Calculations of Thiophene - Phenylene Systems And Their Adducts. Journal of Kufa-Physics, 5(2).
• Taylor & Francis Online. (n.d.).
• ResearchGate. (n.d.). HOMO and LUMO energy levels of 1, 2 and 3. The energy levels were...

• CORE. (n.d.). Determination of HOMO and LUMO of[5][5]-Phenyl C61-butyric Acid 3-ethylthiophene Ester and Poly (3-octyl-thiophene-2, 5-diyl) th. CORE.

• ResearchGate. (n.d.). (PDF) Molecular, Electronic, Nonlinear Optical and Spectroscopic Analysis of Heterocyclic 3-Substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones: Experiment and DFT Calculations.
• Semantic Scholar. (n.d.). 2-thiophene carboxylic acid. Semantic Scholar.
• Scholars Middle East Publishers. (n.d.). Density Functional Theory (DFT) Investigation of Thiophene-Pyrrole Copolymers for VOC and Inorganic Gas Sensing. Scholars Middle East Publishers.
• Ossila. (n.d.). Sample Preparation for UV-Vis Spectroscopy. Ossila.com.
• Elgrishi, N., et al. (2018). A Practical Beginner's Guide to Cyclic Voltammetry.
• LibreTexts. (2021, September 22). Lab 1: Cyclic Voltammetry. Chemistry LibreTexts.
• Mary, Y. S., et al. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. Molecules, 27(5), 1563.
• Slideshare. (n.d.). Uv vis spectroscopy practical. | PDF. Slideshare.
• ResearchGate. (n.d.). Evolution of UV/Vis absorption spectra of a solution of 13 a in CH 2 Cl...
• Physical Chemistry Research. (n.d.). Regular Article. Physical Chemistry Research.
• MDPI. (n.d.).
• Taylor & Francis Online. (n.d.). Synthesis, Spectroscopic, Quantum Chemical, and Molecular Docking Studies of 2-Cyano-N-Cyclopropylacetamide and 2-Cyano-N-(1-Phenylethyl)Acetamide. Taylor & Francis Online.
• Rev. Chim. (Bucuresti). (2014). A NEW PHENOTHIAZINE BLUE LIGHT EMITTER. SYNTHESIS, STRUCTURE AND PHOTOPHYSICAL PROPERTIES. Rev. Chim. (Bucuresti), 65(3), 292-295.

Sources

• 1. ossila.com [ossila.com]
• 2. DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. uomphysics.net [uomphysics.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Uv vis spectroscopy practical. | PDF [slideshare.net]
• 14. ossila.com [ossila.com]
• 15. researchgate.net [researchgate.net]
• 16. files01.core.ac.uk [files01.core.ac.uk]
• 17. chem.libretexts.org [chem.libretexts.org]

A Head-to-Head Comparison of 3-Ethylthiophene-2-carboxylic Acid and Its Isomers in Polymer Properties

For researchers, scientists, and drug development professionals vested in the innovation of conductive polymers and novel materials, the choice of monomer is a critical determinant of the final polymer's characteristics. The subtle repositioning of functional groups on a monomer unit can cascade into significant alterations in polymer properties, including conductivity, solubility, thermal stability, and morphology. This guide provides an in-depth, predictive comparison of polymers derived from 3-Ethylthiophene-2-carboxylic acid and its key positional isomers.

While direct, comprehensive experimental comparisons of these specific isomers are not extensively documented in existing literature, this guide synthesizes established principles of polythiophene chemistry to predict their behavior. Furthermore, we provide a robust experimental framework for researchers to conduct their own validated, head-to-head comparisons.

The Critical Impact of Isomeric Structure on Polythiophene Properties

The arrangement of substituents on the thiophene ring dictates the steric and electronic environment during polymerization. This, in turn, governs the regularity of the polymer chain, a cornerstone of its performance. In polythiophenes, the term regioregularity refers to the consistency of the coupling between monomer units.[1][2] The three possible couplings are Head-to-Tail (HT), Head-to-Head (HH), and Tail-to-Tail (TT).[3]

A high percentage of HT couplings allows the polymer backbone to adopt a planar conformation, which facilitates π-π stacking and enhances charge carrier mobility, leading to higher conductivity and desirable optical properties.[3] Conversely, HH couplings introduce steric hindrance, forcing the thiophene rings to twist and disrupting conjugation, which is detrimental to the polymer's electronic performance.[3]

Caption: The influence of monomer coupling on polythiophene chain conformation.

Isomers of Ethylthiophene-2-Carboxylic Acid: A Predictive Analysis

Let's consider three key isomers and predict how their structures will influence the properties of their corresponding polymers.

• 3-Ethylthiophene-2-carboxylic acid: The parent compound. The ethyl group at the 3-position provides solubility. The carboxylic acid at the 2-position can be used for further functionalization or can influence intermolecular interactions.

• 4-Ethylthiophene-2-carboxylic acid: The ethyl group is further away from the carboxylic acid. This might reduce steric hindrance during polymerization compared to the 3-ethyl isomer, potentially leading to higher molecular weights or faster reaction kinetics.

• 5-Ethylthiophene-2-carboxylic acid: The ethyl group is at the "tail" of the monomer. This position can significantly impact regioregularity, as polymerization can occur through the 2-position (where the carboxylic acid is) and the deprotonated 3- or 4-positions, leading to a more irregular polymer structure.

Isomer	Predicted Regioregularity	Predicted Conductivity	Predicted Solubility	Rationale
Poly(3-Ethylthiophene-2-carboxylic acid)	Moderate to High	Moderate	Good	The ethyl group at the 3-position provides solubility. Standard polymerization methods can achieve good HT coupling.
Poly(4-Ethylthiophene-2-carboxylic acid)	High	Moderate to High	Good	Reduced steric hindrance from the ethyl group at the 4-position may allow for more efficient HT coupling and potentially higher crystallinity.
Poly(5-Ethylthiophene-2-carboxylic acid)	Low to Moderate	Low	Moderate	The ethyl group at the 5-position can disrupt the typical 2,5-polymerization pathway, leading to more defects and lower regioregularity.[3]

Experimental Workflow for a Definitive Comparison

To move from prediction to empirical data, a systematic experimental approach is required. The following protocols are designed to provide a robust framework for synthesizing and characterizing polymers from these isomers.

Caption: Proposed workflow for synthesis and characterization of polymers.

Protocol 1: Polymer Synthesis via Grignard Metathesis (GRIM)

This method is highly effective for achieving regioregular poly(3-substituted)thiophenes.[3]

Rationale: The GRIM method allows for a controlled, chain-growth polymerization that favors the formation of HT linkages, which is essential for producing high-quality conductive polymers.

Materials:

• 2,5-Dibromo-3-ethylthiophene (or the corresponding isomer)

• t-Butylmagnesium chloride in THF

• Ni(dppp)Cl2 (catalyst)

• Anhydrous THF (solvent)

• Methanol

• Hydrochloric acid

Procedure:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the 2,5-dibromo-3-ethylthiophene isomer in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add one equivalent of t-butylmagnesium chloride dropwise. Stir for 2 hours at room temperature to facilitate the Grignard exchange.

• Add a catalytic amount of Ni(dppp)Cl2 to the solution.

• Allow the reaction to proceed at room temperature for 24 hours. The solution should become dark and viscous.

• Quench the polymerization by slowly adding methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Filter the polymer and wash with methanol, then with a dilute HCl solution, and finally with deionized water to remove catalyst residues.

• Purify the polymer via Soxhlet extraction with methanol, hexane, and finally chloroform. The chloroform fraction will contain the desired polymer.

• Dry the purified polymer under vacuum.

Protocol 2: Characterization of Polymer Properties

1. Regioregularity (¹H NMR Spectroscopy)

• Rationale: The chemical shift of the aromatic proton on the thiophene ring is sensitive to the type of coupling (HT vs. HH). This allows for a quantitative determination of the regioregularity.

• Procedure: Dissolve a small amount of the purified polymer in deuterated chloroform (CDCl₃). Acquire the ¹H NMR spectrum. The percentage of HT linkages can be calculated by integrating the signals in the aromatic region (typically 6.8-7.1 ppm).

2. Molecular Weight (Gel Permeation Chromatography - GPC)

• Rationale: GPC separates polymer chains by size, providing the number average molecular weight (Mn), weight average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). These parameters are crucial for understanding the polymerization efficiency and the physical properties of the material.

• Procedure: Dissolve the polymer in a suitable solvent (e.g., THF or chloroform) and analyze using a GPC system calibrated with polystyrene standards.

3. Optical Properties (UV-Vis Spectroscopy)

• Rationale: The UV-Vis absorption spectrum of a conjugated polymer film reveals its electronic structure, specifically the π-π* transition. The absorption edge can be used to calculate the optical bandgap.

• Procedure: Prepare a thin film of the polymer on a quartz slide by spin-coating from a chloroform solution. Record the absorption spectrum. The bandgap (Eg) can be estimated from the onset of absorption (λ_onset) using the equation: Eg (eV) = 1240 / λ_onset (nm).

4. Thermal Stability (Thermogravimetric Analysis - TGA)

• Rationale: TGA measures the change in mass of a sample as a function of temperature, indicating the decomposition temperature and overall thermal stability of the polymer.[4]

• Procedure: Place a small amount of the polymer in a TGA instrument. Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10°C/min) and record the weight loss as a function of temperature.

Characterization Technique	Parameter Measured	Importance for Comparison
¹H NMR	Regioregularity (% HT)	Directly relates to the polymer chain's order and potential conductivity.
GPC	Mn, Mw, PDI	Indicates the success of the polymerization and influences mechanical properties.
UV-Vis Spectroscopy	λ_max, Optical Bandgap	Relates to the conjugation length and the electronic properties of the polymer.
Cyclic Voltammetry	HOMO/LUMO energy levels	Determines the polymer's suitability for specific electronic device applications.
TGA	Decomposition Temperature	Assesses the polymer's stability at high temperatures, crucial for device processing and longevity.[4]

Conclusion

The isomeric form of ethylthiophene-2-carboxylic acid is a critical design parameter that is predicted to have a profound impact on the resulting polymer's properties. While polymers from the 3-ethyl and 4-ethyl isomers are expected to yield materials with good electronic properties due to the potential for high regioregularity, the 5-ethyl isomer is likely to produce a more disordered and less conductive polymer.

The provided experimental protocols offer a clear and robust pathway for researchers to validate these predictions and to generate valuable, publishable data. By systematically synthesizing and characterizing these materials, the scientific community can gain deeper insights into the structure-property relationships that govern this important class of conducting polymers, paving the way for the rational design of next-generation materials for a wide range of applications.

References

• Adachi, T., Brazard, J., Ono, R. J., Bielawski, C. W., & Vanden Bout, D. A. (2011). Regioregularity effect on conformation and opto-electronic properties in single polythiophene chains. Proc. SPIE 8098, Physical Chemistry of Interfaces and Nanomaterials X, 80980F. [Link]

• Nascimento, G. M., Dias, F. M., Leite, F. L., & da Silva, A. B. (2019). Regioregularity and deposition effect on the physical/chemical properties of polythiophene derivatives films. Nanotechnology, 30(32), 325703. [Link]

• McCullough, R. D., & Lowe, R. D. (1992). Enhanced Electrical Conductivity in Regioregularly Substituted Poly(3-alkylthiophenes).

• The McCullough Group. Regioregular Poly(3-alkylthiophene). Carnegie Mellon University. Retrieved from [Link]

• Park, J., Lee, H., & Kim, Y. (2018). Synthesis and crystallization behavior of regioregular-block-regiorandom poly(3-hexylthiophene) copolymers. Polymer Chemistry, 9(28), 3945-3952. [Link]

• PubChem. (n.d.). 5-Ethylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Kumar, R., & Sharma, S. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Advances, 10(7), 3935-3959. [Link]

• Mescoloto, A. F., Pulcinelli, S. H., Santilli, C. V., & Gonçalves, V. C. (2013). Structural and thermal properties of carboxylic acid functionalized polythiophenes. Journal of the Brazilian Chemical Society, 24(1), 125-133. [Link]

• Mescoloto, A. F., Pulcinelli, S. H., Santilli, C. V., & Gonçalves, V. C. (2013). Structural and thermal properties of carboxylic acid functionalized polythiophenes. Materials Research, 16(4), 896-902. [Link]

• Wikipedia. (2023, November 28). Thiophene-2-carboxylic acid. In Wikipedia. [Link]

• Ohtaka, A., & Omote, M. (2023). Synthesis and properties of polythiophene bearing an alkylsulfonic acid ester at the side chain. ChemRxiv. [Link]

• AlHamdan, A. K., Falah, A. M., & Deri, F. (2021). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Kuwait Journal of Science, 48(3). [Link]

• Wang, J., et al. (2020). Effects of Different Isomers of Thiophenedicarboxylic Acids on the Synthesis and Properties of Thiophene-Based Sustainable Polyesters. ACS Sustainable Chemistry & Engineering, 8(49), 18175–18185. [Link]

Sources

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. Regioregularity and deposition effect on the physical/chemical properties of polythiophene derivatives films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The McCullough Group - Research [chem.cmu.edu]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 3-Ethylthiophene-2-carboxylic Acid

Navigating the lifecycle of laboratory chemicals extends beyond their application in research and development; it culminates in their safe and compliant disposal. This guide provides drug development professionals, researchers, and scientists with essential, actionable information for the proper disposal of 3-Ethylthiophene-2-carboxylic acid. Our objective is to instill a deep understanding of the procedural steps and the scientific rationale behind them, ensuring the safety of personnel and the protection of our environment.

Part 1: Hazard Assessment and Waste Characterization

Before any disposal protocol can be established, a thorough understanding of the compound's hazards is paramount. While comprehensive toxicological data for 3-Ethylthiophene-2-carboxylic acid is limited, data from structurally similar compounds, such as 3-Methylthiophene-2-carboxylic acid and 3-Thiophenecarboxylic acid, provides a strong basis for a conservative risk assessment.[1][2]

The primary hazards associated with thiophene-based carboxylic acids include:

• Skin Irritation (Category 2) [1][2][3]

• Serious Eye Irritation (Category 2) [1][2][3]

• Specific Target Organ Toxicity - Single Exposure (Category 3) , potentially causing respiratory irritation.[1][2][4]

Due to these characteristics, 3-Ethylthiophene-2-carboxylic acid must be managed as a hazardous waste in accordance with the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations.[5] It is imperative that this chemical waste is never disposed of down the drain or in regular trash, as this can lead to environmental contamination and significant regulatory penalties.[5]

Hazard Classification	Description	GHS Code	Primary Precaution
Skin Irritation	Causes skin irritation upon contact.	H315	Avoid skin contact; wear appropriate gloves.[1]
Eye Irritation	Causes serious eye irritation.	H319	Avoid eye contact; wear safety glasses or goggles.[1]
Respiratory Irritation	May cause respiratory tract irritation if inhaled.	H335	Handle in a well-ventilated area or chemical fume hood.[1]

Part 2: Personal Protective Equipment (PPE) and Safe Handling

The foundation of safe disposal is mitigating exposure. The selection of PPE is directly informed by the hazard assessment.

• Eye and Face Protection : Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[2] This is critical to prevent contact with splashes that could cause serious eye irritation.

• Hand Protection : Wear chemically resistant, impervious gloves (e.g., nitrile rubber) that are inspected for integrity before each use. Wash hands thoroughly with soap and water after handling.[1]

• Body Protection : A standard laboratory coat should be worn to protect against skin contact. For larger quantities or in the event of a spill, additional protective clothing may be necessary.[6]

• Respiratory Protection : All handling and waste consolidation should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhaling dust or vapors.[1][7]

Part 3: Segregation and Waste Container Protocol

Improper segregation of chemical waste is a primary cause of laboratory incidents. Organic acids like 3-Ethylthiophene-2-carboxylic acid can react violently with incompatible materials. The causality is clear: mixing an acid with a strong base can generate significant heat, while mixing with strong oxidizers can create a fire or explosion risk.

Incompatible Material Classes	Examples	Rationale for Segregation
Strong Oxidizing Agents	Nitric acid, Perchlorates, Hydrogen peroxide	Risk of vigorous, exothermic, or explosive reaction.[5][6][7]
Strong Bases / Caustics	Sodium hydroxide, Potassium hydroxide, Amines	Can cause a violent acid-base neutralization reaction, generating heat and potentially causing splashes or container pressurization.[5]
Strong Reducing Agents	Hydrides, Alkali metals	Potential for exothermic reactions.[5][8]
Strong Acids	Concentrated Sulfuric Acid	While mixing with other acids is sometimes permissible, concentrated strong acids can have dehydrating or oxidizing properties that may lead to unexpected reactions.[5]

Container Selection and Labeling

• Choose a Compatible Container : The container must be chemically resistant to organic acids. High-density polyethylene (HDPE) or glass bottles are typically appropriate. Never use metal containers , as acids can corrode them, leading to leaks.[6] The container must be in good condition, free of cracks or deterioration, and have a secure, leak-proof screw-top cap.[2]

• Use a Designated Container : Ideally, use the original product container if it is in good condition.[2] Otherwise, use a dedicated hazardous waste container supplied by your institution's Environmental Health & Safety (EHS) department.

• Leave Headspace : Fill the container to no more than 90% capacity. This headspace allows for vapor expansion, preventing container pressurization or rupture.[6]

Part 4: Step-by-Step Disposal Procedure

This protocol outlines the standard operating procedure for accumulating and disposing of 3-Ethylthiophene-2-carboxylic acid waste.

• Identify Satellite Accumulation Area (SAA) : Designate a specific location in the lab, at or near the point of waste generation, as your SAA.[2] This area must be under the control of laboratory personnel.

• Transfer Waste : Carefully transfer the 3-Ethylthiophene-2-carboxylic acid waste (whether in solid form or dissolved in a compatible solvent) into the pre-selected, compatible waste container. Perform this transfer inside a chemical fume hood.

• Secure and Label Immediately : As soon as waste is added, securely close the container. Affix a completed hazardous waste label, which must include the words "Hazardous Waste," the full chemical name ("3-Ethylthiophene-2-carboxylic acid"), and an indication of the hazards (e.g., Irritant).[1]

• Segregated Storage : Place the sealed and labeled container in your designated SAA. Ensure it is physically segregated from the incompatible materials listed in the table above, preferably using secondary containment bins.

• Schedule Disposal : Once the container is full or waste is no longer being generated, contact your institution's EHS office to arrange for pickup and final disposal at an approved waste facility.[1][2][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of 3-Ethylthiophene-2-carboxylic acid waste.

Caption: Decision workflow for handling and disposal.

Part 5: Emergency Procedures for Spills

In the event of an accidental release, prompt and correct action is crucial.

• Alert Personnel : Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill : For a small, manageable spill, and only if you are trained and equipped to do so, proceed with cleanup. For large spills, evacuate and contact your EHS emergency line immediately.

• Don PPE : At a minimum, wear a lab coat, safety goggles, and double-glove with chemically resistant gloves.

• Contain and Absorb : If the material is a solid, carefully sweep or vacuum it up, avoiding dust generation.[1] If it is a liquid, cover with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Collect Waste : Scoop the absorbed material and spill residue into a compatible container for hazardous waste.

• Decontaminate : Clean the spill area with soap and water.

• Dispose of Cleanup Materials : Label the container with all contents, including the spilled chemical and absorbent material, and manage it as hazardous waste.

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensure regulatory compliance, and protect yourself, your colleagues, and the environment.

References

• Apollo Scientific. (2022). Safety Data Sheet: 3-Methylthiophene-2-carboxylic acid.
• Fisher Scientific. (2021). Safety Data Sheet: 3-Thiophenecarboxylic acid.
• TCI Chemicals. (n.d.). Safety Data Sheet: 3-(Chlorosulfonyl)-2-thiophenecarboxylic Acid Methyl Ester.
• Georganics. (2011). Safety Data Sheet: 3-ETHYLTHIOPHENE.
• Sigma-Aldrich. (2024). Safety Data Sheet: Thiophene.
• Fisher Scientific. (2021). Safety Data Sheet: Thiophene.
• Fisher Scientific. (2021). Safety Data Sheet: 2-Thiophenecarboxaldehyde.
• TCI Chemicals. (2021). Safety Data Sheet: 3-Ethylthiophene.
• Cole-Parmer. (n.d.). Material Safety Data Sheet: cis-1,2-Cyclohexanedicarboxylic anhydride, 99%.
• CPAChem. (2023). Safety data sheet: cis-1,2-Cyclohexanedicarboxylic Anhydride.
• Thermo Fisher Scientific. (2021). Safety Data Sheet: Thiophene-3-carboxylic acid.
• Fisher Scientific. (2022). Safety Data Sheet: cis-Cyclohexane-1,2-dicarboxylic anhydride.
• Merck Millipore. (n.d.). Cyclohexane-1,2-dicarboxylic anhydride.
• PubChem. (n.d.). 3-Acetylthiophene-2-carboxylic acid.
• Thermo Fisher Scientific. (2024). Safety Data Sheet: 3-Methylbenzo(b)thiophene-2-carboxylic acid.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. georganics.sk [georganics.sk]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Comprehensive Guide to Personal Protective Equipment for Handling 3-Ethylthiophene-2-carboxylic Acid

The foundational principle of this guide is to foster a proactive safety culture that goes beyond mere compliance. By understanding the causality behind each safety recommendation, laboratory personnel can make informed decisions to mitigate risks effectively.

Hazard Analysis: Understanding the Risks

3-Ethylthiophene-2-carboxylic acid combines two key functional groups that dictate its potential hazards: the thiophene ring and the carboxylic acid group.

• Thiophene Derivatives: Compounds in this class are known to be potential irritants to the skin, eyes, and respiratory tract.[4][5][6] Some thiophenes are also flammable and can be harmful if swallowed or absorbed through the skin.[3][7]

• Carboxylic Acids: This functional group imparts corrosive properties.[8][9] Carboxylic acids can cause severe skin burns and eye damage.[8][10]

Therefore, when handling 3-Ethylthiophene-2-carboxylic acid, a comprehensive PPE strategy is mandatory to protect against multiple exposure routes.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to personal protection is essential to minimize exposure. The following table summarizes the recommended PPE for handling 3-Ethylthiophene-2-carboxylic acid.

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Protects against splashes, sprays, and dust.[1][2] A face shield should be worn over goggles, especially when handling larger quantities or when there is a significant risk of splashing.[2][11]
Hand Protection	Chemical-Resistant Gloves (Nitrile recommended)	Provides protection against skin contact.[1] Given the unknown specific toxicological profile, double-gloving is a recommended precautionary measure.[11] Always inspect gloves for any signs of degradation or perforation before use.
Body Protection	Flame-Resistant Laboratory Coat	Protects street clothing from splashes and potential fire hazards.[2][11] The lab coat must be fully buttoned with sleeves rolled down.
Respiratory Protection	NIOSH-approved Respirator	To be used if there is a risk of inhaling dust, particularly when handling the powder outside of a certified chemical fume hood.[1][2]
Foot Protection	Closed-toe Shoes	Prevents injury from spills and falling objects.[12]

Operational Plan: Step-by-Step Safety Protocols

A systematic approach to handling and disposal is critical for maintaining a safe laboratory environment.

Engineering Controls and Preparation

• Ventilation: All handling of 3-Ethylthiophene-2-carboxylic acid should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][11][12]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and unobstructed.[10][12]

• Pre-Experiment Checklist: Before beginning any procedure, confirm that all necessary PPE is available and in good condition. Have all required reagents and equipment prepared to minimize the duration of handling the compound.[11]

Handling and Experimental Workflow

The following diagram illustrates the decision-making process for PPE selection based on the experimental procedure.

Caption: PPE selection workflow for handling 3-Ethylthiophene-2-carboxylic acid.

• Weighing and Transfer:

  • Always weigh the solid compound within the chemical fume hood to contain any dust.[11]

  • Use appropriate tools to handle the solid, minimizing the creation of dust.[1]

• Dissolution and Reaction:

  • When adding solvents, do so slowly to avoid splashing.[12]

  • If the process is exothermic, ensure adequate cooling is in place.

  • Keep the fume hood sash at the lowest practical height during the experiment.[11]

• Personal Hygiene:

  • Do not eat, drink, or smoke in areas where chemicals are handled.[1][13]

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety.

• Waste Segregation:

  • All solid waste contaminated with 3-Ethylthiophene-2-carboxylic acid (e.g., gloves, weighing paper, paper towels) must be collected in a designated and clearly labeled hazardous waste container.[1][11]

  • Liquid waste containing this compound should be collected in a separate, labeled hazardous waste container.[11] Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Procedures:

  • Dispose of all chemical waste through your institution's Environmental Health and Safety (EHS) office or an approved hazardous waste disposal company.[11]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

• Skin Contact: Immediately wash the affected area with soap and water.[14] Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[14]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill: In case of a small spill, absorb the material with an inert absorbent and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's EHS office.

By adhering to these rigorous safety protocols, researchers can confidently handle 3-Ethylthiophene-2-carboxylic acid while minimizing risks to themselves and their colleagues, thereby fostering a culture of safety and scientific excellence.

References

• Benchchem. (n.d.). Navigating the Safe Handling of Pyreno(1,2-b)thiophene: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Personal protective equipment for handling 2-Nitro-benzo[B]thiophene-3-carbonitrile.
• Sigma-Aldrich. (2024, March 2). Safety Data Sheet: Thiophene.
• Santa Cruz Biotechnology. (n.d.). Thiophene Safety Data Sheet.
• Benchchem. (n.d.). Personal protective equipment for handling Anthra[2,3-b]thiophene.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 3-Thiophenecarboxylic acid.
• TCI Chemicals. (n.d.). Safety Data Sheet: 3-(Chlorosulfonyl)-2-thiophenecarboxylic Acid Methyl Ester.
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• Apollo Scientific. (2022, September 16). Safety Data Sheet: 3-Methylthiophene-2-carboxylic acid.
• Thermo Fisher Scientific. (2025, September 14). Safety Data Sheet: Thiophene-2-carboxaldehyde.
• Patsnap Eureka. (2025, July 22). The Role of Carbolic Acid in Chemistry Lab Safety Practices.
• PubChem. (2025, April 14). Thiophene-3-carboxylic acid.
• Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet: Thiophene-2-carboxylic acid.
• University of California. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid.
• Princeton University Environmental Health & Safety. (n.d.). Section 7: Safe Work Practices and Procedures.
• Thermo Fisher Scientific. (2024, March 31). Safety Data Sheet: 3-Methylbenzo(b)thiophene-2-carboxylic acid.
• Thermo Fisher Scientific. (2025, September 15). Safety Data Sheet: Thiophene-3-carboxylic acid.
• Georganics. (2011, April 26). Safety Data Sheet: 3-Ethylthiophene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. georganics.sk [georganics.sk]
• 4. Thiophene-3-carboxylic acid | C5H4O2S | CID 6918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 10. The Role of Carbolic Acid in Chemistry Lab Safety Practices [eureka.patsnap.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. One moment, please... [actylislab.com]
• 13. artsci.usu.edu [artsci.usu.edu]
• 14. fishersci.com [fishersci.com]